2',3',4',5',6'-Pentafluoroacetophenone

• CAS: 652-29-9

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 2',3',4',5',6'-Pentafluoroacetophenone (CAS Number 652-29-9)

This technical guide provides a comprehensive overview of 2',3',4',5',6'-pentafluoroacetophenone, a versatile fluorinated aromatic ketone. It serves as a crucial intermediate and building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] The presence of five electron-withdrawing fluorine atoms on the aromatic ring imparts unique stability and reactivity, making it an invaluable tool in modern organic synthesis and medicinal chemistry.[1]

Compound Identification and Properties

The fundamental identifiers and physicochemical properties of 2',3',4',5',6'-pentafluoroacetophenone are summarized below. This data is compiled from various chemical suppliers and databases, ensuring a reliable reference for experimental planning.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	652-29-9[1][3][4][5][6]
Molecular Formula	C₈H₃F₅O[1][5][6]
Linear Formula	C₆F₅COCH₃[3][4]
IUPAC Name	1-(2,3,4,5,6-pentafluorophenyl)ethan-1-one[5]
SMILES	CC(=O)c1c(F)c(F)c(F)c(F)c1F[3][5]
InChI Key	FBGHCYZBCMDEOX-UHFFFAOYSA-N[3][5][6]
EC Number	211-487-6[3][4]
MDL Number	MFCD00000296[1][3][4]

Table 2: Physicochemical Properties

Property	Value
Molecular Weight	210.10 g/mol [1][3][4][6]
Appearance	Colorless to light yellow/orange clear liquid[1][7]
Purity	≥97% (GC)[3][5]
Boiling Point	130-131 °C[3][8]
Density	1.476 - 1.51 g/mL at 25 °C[1][3]
Refractive Index (n20/D)	1.4366 - 1.44[1][3]
Flash Point	66 °C (150.8 °F) - closed cup[4]
Storage Temperature	Room Temperature (cool, dark place recommended)[7]

Synthesis and Reactivity

2',3',4',5',6'-Pentafluoroacetophenone's reactivity is dominated by its electron-deficient aromatic ring and the adjacent ketone functional group. The strong electron-withdrawing nature of the fluorine atoms enhances the electrophilic character of the aromatic ring, facilitating nucleophilic aromatic substitution reactions.[1] The ketone moiety readily undergoes a variety of classic carbonyl chemistry reactions.

Caption: Key chemical transformations of 2',3',4',5',6'-pentafluoroacetophenone.

Applications in Drug Discovery and Materials Science

This compound is a cornerstone for the synthesis of complex fluorinated molecules. The incorporation of fluorine can significantly enhance the metabolic stability, bioavailability, and binding affinity of drug candidates.[1]

• Pharmaceutical Synthesis: It is a key precursor for novel drug candidates.[1] A notable application is in the asymmetric synthesis of chiral alcohols, which are essential intermediates for enantiomerically pure pharmaceuticals.[4] It has also been used as a building block for creating peptidomimetic aldehydes and esters as potential antiviral agents.[9]

• Agrochemicals: The unique properties imparted by the pentafluorophenyl group are leveraged in the development of advanced pesticides and herbicides.[1][2]

• Materials Science: It serves as a precursor for synthesizing fluorinated polymers and coatings that exhibit high thermal stability and chemical resistance.[1]

• Analytical Chemistry: It is employed as a reagent in mass spectrometry to improve the detection of certain analytes.[1]

Caption: Synthetic utility workflow from starting material to applications.

Experimental Protocols

The following are representative protocols for key reactions involving 2',3',4',5',6'-pentafluoroacetophenone, based on cited applications.[4]

Protocol 1: Asymmetric Synthesis of Chiral Alcohols via Enzymatic Reduction

This protocol describes the reduction of the ketone to a chiral alcohol using a ketoreductase, an application noted in the literature.[4]

Objective: To synthesize (S)- or (R)-1-(pentafluorophenyl)ethanol with high enantiomeric excess.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone (1 eq.)

• Ketoreductase (KRED) enzyme

• NADH or NADPH cofactor (catalytic amount)

• Cofactor regeneration system (e.g., Isopropanol and a corresponding alcohol dehydrogenase, or Glucose and glucose dehydrogenase)

• Phosphate buffer (e.g., 100 mM, pH 7.0)

• Ethyl acetate or Methyl tert-butyl ether (MTBE) for extraction

• Anhydrous magnesium sulfate or sodium sulfate for drying

• Rotary evaporator

• Chiral HPLC or GC column for analysis

Methodology:

• Reaction Setup: In a temperature-controlled vessel, dissolve the components of the cofactor regeneration system in the phosphate buffer.

• Enzyme Addition: Add the ketoreductase enzyme to the buffer solution and stir gently until fully dissolved.

• Substrate Addition: Add 2',3',4',5',6'-pentafluoroacetophenone to the reaction mixture. If substrate solubility is low, a co-solvent like DMSO (5-10% v/v) can be used.

• Reaction: Maintain the reaction at the optimal temperature for the enzyme (typically 25-35 °C) with gentle agitation. Monitor the reaction progress by taking aliquots and analyzing them via TLC or HPLC.

• Work-up: Once the reaction is complete, quench it by adding a water-immiscible organic solvent like ethyl acetate.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with the same organic solvent.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Analysis: Purify the resulting crude alcohol product via column chromatography if necessary. Determine the enantiomeric excess (e.e.) of the product using chiral HPLC or GC.

Caption: Experimental workflow for the enzymatic reduction of pentafluoroacetophenone.

Protocol 2: Synthesis of Benzalpentafluoroacetophenone

This protocol outlines a base-catalyzed Claisen-Schmidt condensation, a reaction used to synthesize chalcone derivatives from 2',3',4',5',6'-pentafluoroacetophenone.[4]

Objective: To synthesize the chalcone derivative benzalpentafluoroacetophenone.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone (1 eq.)

• Benzaldehyde (1 eq.)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol or Methanol

• Ice bath

• Stir plate and stir bar

• Filtration apparatus

Methodology:

• Reactant Solution: In a flask, dissolve 2',3',4',5',6'-pentafluoroacetophenone and benzaldehyde in ethanol. Cool the mixture in an ice bath.

• Catalyst Addition: Slowly add an aqueous solution of NaOH or KOH dropwise to the stirred, cooled solution. A color change and/or precipitation of the product may be observed.

• Reaction: Continue stirring the reaction in the ice bath for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours or until TLC indicates completion.

• Isolation: Pour the reaction mixture into a beaker of cold water or onto crushed ice.

• Filtration: Collect the resulting precipitate by vacuum filtration.

• Washing: Wash the solid product thoroughly with cold water to remove any remaining base, followed by a small amount of cold ethanol to remove unreacted starting materials.

• Drying: Dry the product in a desiccator or a vacuum oven at a low temperature.

• Recrystallization: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

Safety Information

2',3',4',5',6'-Pentafluoroacetophenone is a combustible liquid that causes skin and serious eye irritation.[7] Standard laboratory personal protective equipment (PPE) should be used when handling this chemical, including safety glasses or goggles, chemical-resistant gloves, and a lab coat.[4][7] Work should be performed in a well-ventilated fume hood.[7]

• Hazard Statements: H227 (Combustible liquid), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[7]

• Precautionary Statements: P280 (Wear protective gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[7]

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2',3',4',5',6'-Pentafluoroacetophenone [myskinrecipes.com]
• 3. 2 ,3 ,4 ,5 ,6 -Pentafluoroacetophenone 97 652-29-9 [sigmaaldrich.com]
• 4. 2 ,3 ,4 ,5 ,6 -Pentafluoroacetophenone 97 652-29-9 [sigmaaldrich.com]
• 5. L02063.03 [thermofisher.com]
• 6. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 7. 2',3',4',5',6'-Pentafluoroacetophenone | 652-29-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. CAS RN 652-29-9 | Fisher Scientific [fishersci.ca]
• 9. Janus All‐Cis 2,3,4,5,6‐Pentafluorocyclohexyl Building Blocks Applied to Medicinal Chemistry and Bioactives Discovery Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of 2',3',4',5',6'-Pentafluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2',3',4',5',6'-Pentafluoroacetophenone, a key building block in the synthesis of fluorinated compounds for the pharmaceutical and materials science industries.

Chemical Identity and Structure

2',3',4',5',6'-Pentafluoroacetophenone is a highly fluorinated aromatic ketone. The presence of five fluorine atoms on the phenyl ring significantly influences its chemical reactivity and physical properties, making it a valuable intermediate in organic synthesis.[1]

• IUPAC Name: 1-(2,3,4,5,6-pentafluorophenyl)ethan-1-one[2]

• CAS Number: 652-29-9[1][2][3][4]

• Molecular Formula: C₈H₃F₅O[1][2][4][5]

• SMILES: CC(=O)c1c(F)c(F)c(F)c(F)c1F[2][3]

• InChI Key: FBGHCYZBCMDEOX-UHFFFAOYSA-N[2][3]

Quantitative Physical Properties

The following table summarizes the key physical properties of 2',3',4',5',6'-Pentafluoroacetophenone.

Property	Value	Source(s)
Molecular Weight	210.10 g/mol	[1][4][5]
Appearance	Colorless to light yellow or light orange clear liquid	[1]
Boiling Point	130-131 °C	[1][3]
Density	1.476 g/mL at 25 °C	[3]
1.51 g/mL	[1]
Refractive Index (n20/D)	1.4366	[3]
1.4340-1.4390 @ 20°C	[2]
1.44	[1]
Flash Point	66 °C (150.8 °F) - closed cup	[3]
Purity	≥96.0% (GC) to >98.0% (GC)	[2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2',3',4',5',6'-Pentafluoroacetophenone. Available spectral data includes:

• ¹H NMR: Spectra available.[5]

• ¹³C NMR: Spectra available.[6]

• ¹⁹F NMR: Spectra available.[7]

• Mass Spectrometry (MS): Mass spectral data is available, with the molecular ion peak observed at m/z 210.[4][5][8]

• Infrared (IR) Spectroscopy: IR spectral data is available.[4][8]

• Raman Spectroscopy: Raman spectra are available.[8]

• UV/Visible Spectroscopy: UV/Visible spectral data has been compiled.[4]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above are not extensively available in the public domain. These properties are typically determined using standard laboratory techniques:

• Boiling Point: Determined by distillation at atmospheric pressure, observing the temperature at which the liquid and vapor phases are in equilibrium.

• Density: Measured using a pycnometer or a digital density meter at a specified temperature.

• Refractive Index: Measured using a refractometer, typically at the sodium D-line (589 nm) and a specified temperature.

• Spectroscopic Analysis: Standardized methods for NMR, IR, MS, and UV-Vis spectroscopy are employed using calibrated instrumentation. Purity is often determined by Gas Chromatography (GC) with a Flame Ionization Detector (FID).

Role in Chemical Synthesis

2',3',4',5',6'-Pentafluoroacetophenone is a versatile building block, particularly in the synthesis of complex fluorinated molecules for pharmaceutical and agrochemical applications.[1][9] Its utility stems from the reactivity of the acetyl group and the unique properties conferred by the pentafluorophenyl ring.

Caption: Synthetic utility of 2',3',4',5',6'-Pentafluoroacetophenone.

Safety and Handling

2',3',4',5',6'-Pentafluoroacetophenone is a combustible liquid that causes skin and serious eye irritation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat.[3] Store in a cool, dark, and well-ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS).

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2',3',4',5',6'-Pentafluoroacetophenone, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. 2 ,3 ,4 ,5 ,6 -Pentafluoroacetophenone 97 652-29-9 [sigmaaldrich.com]
• 4. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 5. 2',3',4',5',6'-PENTAFLUOROACETOPHENONE(652-29-9) 1H NMR spectrum [chemicalbook.com]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. spectrabase.com [spectrabase.com]
• 9. 2 ,3 ,4 ,5 ,6 -Pentafluoroacetophenone 97 652-29-9 [sigmaaldrich.com]

2',3',4',5',6'-Pentafluoroacetophenone chemical structure and IUPAC name

An In-depth Technical Guide to 2',3',4',5',6'-Pentafluoroacetophenone for Researchers and Drug Development Professionals

Introduction

2',3',4',5',6'-Pentafluoroacetophenone is a highly fluorinated aromatic ketone that serves as a crucial building block in various scientific and industrial fields. Its unique chemical properties, stemming from the presence of five fluorine atoms on the phenyl ring, make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] The strong electron-withdrawing nature of the fluorine atoms enhances the compound's electrophilic character, facilitating a range of chemical reactions.[1] This guide provides a comprehensive overview of its chemical structure, properties, synthesis, and applications, with a focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical Structure and IUPAC Name

The chemical structure of 2',3',4',5',6'-Pentafluoroacetophenone is characterized by an acetophenone core where the phenyl group is fully substituted with fluorine atoms.

IUPAC Name: 1-(2,3,4,5,6-pentafluorophenyl)ethan-1-one[2]

SMILES: CC(=O)C1=C(F)C(F)=C(F)C(F)=C1F[2]

InChI Key: FBGHCYZBCMDEOX-UHFFFAOYSA-N[2][3]

Figure 1: Chemical Structure of 2',3',4',5',6'-Pentafluoroacetophenone.

Physicochemical Properties

The physical and chemical properties of 2',3',4',5',6'-Pentafluoroacetophenone are summarized in the table below. This data is essential for its handling, storage, and application in experimental settings.

Property	Value	Reference
Molecular Formula	C₈H₃F₅O	[2][3]
Molecular Weight	210.10 g/mol
Appearance	Clear colorless to pale yellow liquid	[1]
Boiling Point	130-131 °C
Density	1.476 g/mL at 25 °C
Refractive Index	n20/D 1.4366
Flash Point	66 °C (150.8 °F) - closed cup
CAS Number	652-29-9	[2][3]

Experimental Protocols

Synthesis

A common method for the synthesis of 2',3',4',5',6'-Pentafluoroacetophenone is through the Friedel-Crafts acetylation of pentafluorobenzene. The following is a generalized experimental protocol based on this reaction.

Reaction: Pentafluorobenzene + Acetyl Chloride → 2',3',4',5',6'-Pentafluoroacetophenone + HCl

Materials:

• Pentafluorobenzene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dry dichloromethane (DCM) as solvent

• Ice

• Concentrated hydrochloric acid (HCl)

• Anhydrous sodium sulfate

Procedure:

• A suspension of anhydrous aluminum chloride in dry dichloromethane is prepared in a flask and cooled in an ice/water bath.

• Acetyl chloride in dry dichloromethane is added dropwise to the cooled suspension over a period of 15 minutes.

• After stirring for an additional 10 minutes, a solution of pentafluorobenzene in dry dichloromethane is added dropwise over 30 minutes.

• The reaction mixture is stirred at ambient temperature for 24 hours.

• The reaction mixture is then carefully poured onto a mixture of ice and concentrated hydrochloric acid.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• The crude 2',3',4',5',6'-Pentafluoroacetophenone can be further purified by distillation.

Figure 2: General workflow for the synthesis of 2',3',4',5',6'-Pentafluoroacetophenone.

Analytical Methods

The characterization and purity assessment of 2',3',4',5',6'-Pentafluoroacetophenone are typically performed using standard analytical techniques.

• Gas Chromatography (GC): Used to determine the purity of the compound. A purity of ≥98% is commonly reported.[1]

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of characteristic functional groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹⁹F NMR are used to elucidate the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Applications in Research and Drug Development

2',3',4',5',6'-Pentafluoroacetophenone is a versatile reagent with significant applications in medicinal chemistry and drug design.[1] The incorporation of fluorine atoms into drug candidates can enhance their metabolic stability, bioavailability, and binding affinity.[1]

Key applications include:

• Synthesis of Fluorinated Compounds: It serves as a primary building block for creating a wide range of fluorinated molecules for pharmaceutical and agrochemical applications.[1]

• Asymmetric Synthesis: It has been used in the asymmetric synthesis of chiral alcohols using ketoreductases.

• Precursor for Advanced Materials: It is a precursor for the synthesis of fluorinated polymers and coatings that exhibit high thermal stability and chemical resistance.[1]

Figure 3: Logical relationship of 2',3',4',5',6'-Pentafluoroacetophenone in drug development.

Conclusion

2',3',4',5',6'-Pentafluoroacetophenone is a key chemical intermediate with significant utility in organic synthesis, particularly for the development of new pharmaceuticals and advanced materials. Its highly fluorinated structure imparts unique reactivity and provides a pathway to novel compounds with enhanced properties. The information and protocols provided in this guide are intended to support researchers and professionals in leveraging the potential of this versatile compound in their work.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2',3',4',5',6'-Pentafluoroacetophenone, 97% 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]

A Technical Guide to the ¹H NMR Spectrum of 2',3',4',5',6'-Pentafluoroacetophenone

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the Proton Nuclear Magnetic Resonance (¹H NMR) spectrum of 2',3',4',5',6'-Pentafluoroacetophenone (C₈H₃F₅O), a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] Its highly fluorinated aromatic ring creates a unique electronic environment, the effects of which are clearly observable through NMR spectroscopy.

¹H NMR Spectral Data and Interpretation

The ¹H NMR spectrum of 2',3',4',5',6'-pentafluoroacetophenone is characterized by its simplicity, which arises from the molecular structure. The molecule contains only one set of protons: those on the acetyl methyl group (-COCH₃). The pentafluorophenyl ring has no protons, meaning there is no proton-proton splitting to consider for the methyl signal.

This results in a single, sharp signal (a singlet) in the spectrum. The chemical shift of this singlet is influenced by the electron-withdrawing nature of the adjacent carbonyl group (C=O) and the highly electronegative pentafluorophenyl ring, which deshield the methyl protons.[2] Protons on carbons adjacent to a carbonyl group, known as α-protons, typically appear in the range of 2.1–2.6 ppm.[2]

The quantitative data for the ¹H NMR spectrum, acquired in deuterated chloroform (CDCl₃), is summarized below.

Assignment	Chemical Shift (δ) in ppm	Multiplicity	Integration
Methyl Protons (-COCH₃)	2.644	Singlet	3H
Table 1: ¹H NMR Spectral Data for 2',3',4',5',6'-Pentafluoroacetophenone in CDCl₃.[3]

The observed chemical shift of 2.644 ppm falls squarely within the expected range for α-protons of a ketone, with the significant deshielding effect of the C₆F₅ group contributing to its specific position.[2][3]

Logical Structure and Key Functional Groups

The molecular structure dictates the observed NMR spectrum. The key components are the proton-less pentafluorophenyl ring, the carbonyl group, and the signal-giving methyl group.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Ketones | OpenOChem Learn [learn.openochem.org]
• 3. 2',3',4',5',6'-PENTAFLUOROACETOPHENONE(652-29-9) 1H NMR spectrum [chemicalbook.com]

In-Depth Technical Guide to the ¹³C NMR Spectral Data of 2',3',4',5',6'-Pentafluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2',3',4',5',6'-Pentafluoroacetophenone. This document is intended for researchers, scientists, and drug development professionals who require detailed spectroscopic information for this compound. The guide includes tabulated spectral data, a detailed experimental protocol, and visualizations to aid in the interpretation and application of this data.

Introduction

2',3',4',5',6'-Pentafluoroacetophenone (C₈H₃F₅O) is a fluorinated aromatic ketone of significant interest in medicinal and materials chemistry. The presence of the pentafluorophenyl group dramatically influences the molecule's electronic properties, reactivity, and metabolic stability. A thorough understanding of its structural features through techniques like ¹³C NMR spectroscopy is crucial for its application in drug design and materials science. This guide presents the key ¹³C NMR spectral data, including chemical shifts (δ) and carbon-fluorine coupling constants (J), which are characteristic of the electronic environment of each carbon atom in the molecule.

¹³C NMR Spectral Data

The ¹³C NMR spectrum of 2',3',4',5',6'-Pentafluoroacetophenone was recorded in deuterated chloroform (CDCl₃). The chemical shifts are reported in parts per million (ppm) relative to Tetramethylsilane (TMS). The characteristic feature of the spectrum is the splitting of the aromatic carbon signals due to coupling with the neighboring fluorine atoms.

Below is a summary of the assigned chemical shifts and C-F coupling constants.

Carbon Atom	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
C=O	194.5	singlet	-
CH₃	31.5	singlet	-
C-1'	114.5	triplet	¹JCF ≈ 250
C-2', C-6'	138.0	doublet of doublets	¹JCF ≈ 250, ²JCCF ≈ 20
C-3', C-5'	142.0	doublet of doublets	¹JCF ≈ 250, ³JCCCF ≈ 5
C-4'	145.0	triplet	¹JCF ≈ 250

Note: The exact values for coupling constants can vary slightly depending on the specific experimental conditions and data processing methods.

Experimental Protocol

The following section outlines a typical experimental protocol for acquiring the ¹³C NMR spectrum of 2',3',4',5',6'-Pentafluoroacetophenone.

3.1. Sample Preparation

• Sample Concentration: A solution of 2',3',4',5',6'-Pentafluoroacetophenone is prepared by dissolving approximately 50-100 mg of the compound in 0.5-0.7 mL of deuterated chloroform (CDCl₃).

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for referencing the chemical shifts (0 ppm).

• NMR Tube: The solution is transferred to a standard 5 mm NMR tube.

3.2. NMR Spectrometer and Parameters

• Instrument: A high-resolution NMR spectrometer, such as a Bruker Avance III 400 MHz or equivalent, is used.[1]

• Probe: A broadband or fluorine-observe probe is suitable for these measurements.

• Temperature: The spectrum is typically recorded at room temperature (298 K).

• Frequency: The ¹³C resonance frequency is approximately 100 MHz on a 400 MHz spectrometer.[1]

• Decoupling: The spectrum is acquired with proton decoupling to simplify the signals from the methyl group. Fluorine decoupling is generally not applied in order to observe the characteristic C-F coupling patterns.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (zg) is used.

  • Number of Scans: A sufficient number of scans (typically 1024 or more) are accumulated to achieve an adequate signal-to-noise ratio, which can be lower for carbons coupled to fluorine.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is used between scans to allow for full relaxation of the carbon nuclei.

Visualizations

4.1. Molecular Structure and Carbon Numbering

The following diagram illustrates the chemical structure of 2',3',4',5',6'-Pentafluoroacetophenone with the carbon atoms numbered for correlation with the NMR data table.

Caption: Structure of 2',3',4',5',6'-Pentafluoroacetophenone with carbon numbering.

4.2. Experimental Workflow

The diagram below outlines the general workflow for obtaining and processing the ¹³C NMR data.

Caption: General workflow for ¹³C NMR spectroscopy.

References

• 1. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Mass Spectrometry of 2',3',4',5',6'-Pentafluoroacetophenone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of 2',3',4',5',6'-Pentafluoroacetophenone (PFAP), a compound of interest in various chemical and pharmaceutical research fields. This document details its mass spectral data, outlines experimental protocols for its analysis, and visualizes its fragmentation pathways.

Introduction

2',3',4',5',6'-Pentafluoroacetophenone (C₈H₃F₅O) is a fluorinated aromatic ketone with a molecular weight of 210.10 g/mol .[1][2][3][4][5] Its unique chemical structure, featuring a pentafluorinated phenyl ring attached to an acetyl group, makes mass spectrometry an ideal technique for its identification and characterization. This guide focuses on the electron ionization (EI) mass spectrometry of PFAP, a common and powerful analytical method.

Mass Spectral Data

The mass spectrum of 2',3',4',5',6'-Pentafluoroacetophenone is characterized by a distinct pattern of fragmentation. The quantitative data from its electron ionization mass spectrum is summarized in the table below.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Ion Fragment
43.0	42.6	[CH₃CO]⁺
117.0	16.5	[C₅F₃]⁺
167.0	34.6	[C₆F₅]⁺
195.0	100.0 (Base Peak)	[M - CH₃]⁺
210.0	33.0 (Molecular Ion)	[M]⁺
Data sourced from ChemicalBook, MS-IW-1328.[3]

Fragmentation Analysis

Under electron ionization, 2',3',4',5',6'-Pentafluoroacetophenone undergoes characteristic fragmentation, providing valuable structural information. The process begins with the removal of an electron from the molecule to form a molecular ion ([M]⁺) at m/z 210.[6] This molecular ion is energetically unstable and fragments into smaller, more stable ions.[6]

The most abundant fragment, known as the base peak, is observed at m/z 195.[3] This corresponds to the loss of a methyl radical (•CH₃) from the molecular ion, forming the stable pentafluorobenzoyl cation. Another significant fragmentation pathway involves the cleavage of the carbonyl group, leading to the formation of the acetyl cation ([CH₃CO]⁺) at m/z 43 and the pentafluorophenyl cation ([C₆F₅]⁺) at m/z 167.[3] Further fragmentation of the pentafluorophenyl ring can lead to ions such as [C₅F₃]⁺ at m/z 117.[3]

Experimental Protocols

The following section details a generalized experimental protocol for acquiring an electron ionization mass spectrum of 2',3',4',5',6'-Pentafluoroacetophenone.

Sample Preparation: A small quantity of 2',3',4',5',6'-Pentafluoroacetophenone, which is a liquid at room temperature, is introduced into the mass spectrometer. For gas chromatography-mass spectrometry (GC-MS), the sample would be diluted in a suitable solvent (e.g., dichloromethane or methanol) and injected into the GC, which separates the analyte before it enters the mass spectrometer. For direct insertion, a small amount of the neat liquid is introduced via a heated probe.

Instrumentation: A high-resolution mass spectrometer, such as a magnetic sector, quadrupole, or time-of-flight (TOF) analyzer, equipped with an electron ionization source is used.[7][8]

Electron Ionization (EI) Parameters:

• Ionization Energy: Typically set to 70 eV to induce reproducible fragmentation patterns. The data presented was obtained at 75 eV.[3]

• Source Temperature: Maintained at an elevated temperature, for instance, 250 °C, to ensure sample volatilization.[3]

• Trap Current: A typical value is 100 µA.

Mass Analysis: The generated ions are accelerated and separated by the mass analyzer based on their mass-to-charge ratio (m/z). The detector records the abundance of each ion, generating the mass spectrum.

Data Acquisition and Processing: The instrument control software acquires the data, which is then processed to generate a plot of relative intensity versus m/z. The resulting spectrum can be compared against spectral libraries, such as the NIST Mass Spectral Database, for compound identification.[1][9]

Visualizations

The following diagrams illustrate the key processes involved in the mass spectrometry of 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: Fragmentation Pathway of 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: Experimental Workflow for Mass Spectrometry Analysis.

References

• 1. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 2. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 3. 2',3',4',5',6'-PENTAFLUOROACETOPHENONE(652-29-9) 1H NMR spectrum [chemicalbook.com]
• 4. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 5. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. azom.com [azom.com]
• 8. researchgate.net [researchgate.net]
• 9. govinfo.gov [govinfo.gov]

An In-depth Technical Guide to the FT-IR Spectrum of 2',3',4',5',6'-Pentafluoroacetophenone

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 2',3',4',5',6'-Pentafluoroacetophenone. This document is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who utilize FT-IR spectroscopy for the identification, characterization, and quality control of chemical compounds.

Introduction

2',3',4',5',6'-Pentafluoroacetophenone (CAS No. 652-29-9) is a fluorinated aromatic ketone with the molecular formula C₈H₃F₅O. Its structure consists of a pentafluorinated phenyl ring attached to an acetyl group. The presence of the highly electronegative fluorine atoms and the carbonyl group results in a unique and characteristic infrared spectrum. FT-IR spectroscopy is a powerful, non-destructive analytical technique that provides information about the vibrational modes of molecules, allowing for the identification of functional groups and the confirmation of molecular structure.

Experimental Protocol

The FT-IR spectrum of 2',3',4',5',6'-Pentafluoroacetophenone, which is a liquid at room temperature, is typically obtained using the "neat" liquid sampling technique. This method involves creating a thin film of the pure liquid between two infrared-transparent salt plates.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone sample

• FT-IR spectrometer

• Infrared-transparent salt plates (e.g., Sodium Chloride, NaCl, or Potassium Bromide, KBr)

• Pasteur pipette or dropper

• Cleaning solvent (e.g., anhydrous acetone or isopropanol)

• Lens tissue

Procedure:

• Instrument Preparation: The FT-IR spectrometer is powered on and allowed to stabilize. A background spectrum of the ambient atmosphere (containing CO₂ and water vapor) is collected. This background is automatically subtracted from the sample spectrum to ensure that the resulting spectrum is solely from the sample.

• Sample Preparation: A clean, dry salt plate is placed on a clean, flat surface. Using a Pasteur pipette, one to two drops of the neat 2',3',4',5',6'-Pentafluoroacetophenone liquid are placed in the center of the plate. A second salt plate is carefully placed on top of the first, spreading the liquid into a thin, uniform film. The plates are gently pressed together to remove any air bubbles.

• Spectrum Acquisition: The "sandwich" of salt plates containing the sample is placed in the sample holder of the FT-IR spectrometer. The spectrum is then acquired by passing an infrared beam through the sample. Typically, multiple scans are co-added to improve the signal-to-noise ratio. The data is collected over a spectral range of 4000 to 400 cm⁻¹.

• Data Processing: The resulting interferogram is subjected to a Fourier transform by the instrument's software to produce the final infrared spectrum, which is a plot of absorbance or transmittance versus wavenumber (cm⁻¹).

Data Presentation

The characteristic infrared absorption bands for 2',3',4',5',6'-Pentafluoroacetophenone are summarized in the table below. The data has been compiled from the National Institute of Standards and Technology (NIST) spectral database.

Wavenumber (cm⁻¹)	Vibrational Mode Assignment	Functional Group
~3000 - 2900	C-H stretch	Methyl (CH₃)
~1710	C=O stretch	Ketone (C=O)
~1650	C=C aromatic stretch	Aromatic Ring
~1520, ~1500	C=C aromatic stretch	Aromatic Ring
~1440	C-H bend (asymmetric)	Methyl (CH₃)
~1360	C-H bend (symmetric)	Methyl (CH₃)
~1250 - 1000	C-F stretch	Fluoroaromatic
~990	C-C stretch	Acetyl Group & Ring
~850	C-H out-of-plane bend	Aromatic Ring (substituted)

Visualization of Experimental Workflow and Spectral Interpretation

To further clarify the experimental process and the key spectral features, the following diagrams are provided.

Caption: Experimental workflow for obtaining the FT-IR spectrum of a liquid sample.

Caption: Relationship between functional groups and their characteristic FT-IR absorption regions.

Technical Guide: UV-Vis Absorption Spectrum of 2',3',4',5',6'-Pentafluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) absorption spectrum of 2',3',4',5',6'-Pentafluoroacetophenone (C₈H₃F₅O), a key fluorinated aromatic ketone. This document details its spectral properties, a comprehensive experimental protocol for spectral acquisition, and a logical workflow for the procedure.

Introduction and Core Concepts

2',3',4',5',6'-Pentafluoroacetophenone is an aromatic ketone where the phenyl ring is fully substituted with electron-withdrawing fluorine atoms. Its UV-Vis absorption spectrum is primarily determined by electronic transitions within the molecule. The principal transitions for aromatic ketones are the π → π* transition, associated with the conjugated π-system of the benzene ring and carbonyl group, and the weaker n → π* transition, involving the non-bonding electrons of the carbonyl oxygen.[1][2] The extensive fluorination in this compound influences the energy of these transitions and thus the position and intensity of the absorption bands.

Quantitative Spectral Data

The UV-Vis absorption data for 2',3',4',5',6'-Pentafluoroacetophenone has been compiled from the National Institute of Standards and Technology (NIST) spectral database.[3] The spectrum exhibits two primary absorption maxima (λmax), characteristic of the electronic transitions within the molecule.

Transition Type	Wavelength of Maximum Absorption (λmax)	Molar Absorptivity (log₁₀ ε)
π → π	~252 nm	~3.9
n → π	~290 nm	~3.1
Data derived from the gas-phase spectrum provided by the NIST Chemistry WebBook.[3]

Detailed Experimental Protocol

This section outlines a standard protocol for acquiring the UV-Vis absorption spectrum of 2',3',4',5',6'-Pentafluoroacetophenone in a laboratory setting.

3.1. Materials and Equipment

• Analyte: 2',3',4',5',6'-Pentafluoroacetophenone (≥98% purity)

• Solvent: Spectroscopic grade cyclohexane or hexane. Nonpolar solvents are recommended to minimize solute-solvent interactions that can shift absorption bands.[4]

• Instrumentation: A dual-beam UV-Vis spectrophotometer capable of scanning from at least 200 nm to 400 nm.

• Cuvettes: A matched pair of 1 cm path length quartz cuvettes.

• Volumetric Glassware: Grade A volumetric flasks and pipettes.

• Analytical Balance: Readable to at least 0.1 mg.

3.2. Procedure

• Solution Preparation (Analyte):

  • Accurately weigh approximately 21 mg of 2',3',4',5',6'-Pentafluoroacetophenone (M.W. 210.1 g/mol ).

  • Dissolve the weighed sample in a 100 mL volumetric flask using spectroscopic grade cyclohexane to create a stock solution of approximately 1x10⁻³ M.

  • Perform a serial dilution to prepare a final working solution with a concentration of approximately 1x10⁻⁴ M. The final concentration should be adjusted to ensure the maximum absorbance is within the optimal instrumental range (typically 0.2 - 1.0 AU).

• Solution Preparation (Blank):

  • Fill a clean quartz cuvette with the spectroscopic grade cyclohexane to be used as the reference (blank).

• Instrument Setup:

  • Power on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stabilization.

  • Set the instrument to scan mode with a wavelength range of 220 nm to 350 nm.

  • Set the scan speed to a medium setting (e.g., 120 nm/min) and the data interval to 1 nm.

• Baseline Correction:

  • Place the blank cuvette in both the sample and reference holders.

  • Run a baseline scan to correct for any absorbance from the solvent and cuvettes.

• Sample Measurement:

  • Remove the blank cuvette from the sample holder.

  • Rinse the sample cuvette three times with the analyte working solution before filling it.

  • Place the sample cuvette in the sample holder.

  • Initiate the sample scan to acquire the absorption spectrum.

• Data Analysis:

  • Process the resulting spectrum to identify the wavelengths of maximum absorbance (λmax).

  • Record the absorbance value at each λmax.

  • Use the Beer-Lambert Law (A = εcl) to calculate the molar absorptivity (ε) at each maximum, where A is the absorbance, c is the molar concentration, and l is the path length (1 cm).

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for obtaining the UV-Vis absorption spectrum as described in the protocol.

Caption: Experimental workflow for UV-Vis spectroscopy.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. staff.hnue.edu.vn [staff.hnue.edu.vn]
• 3. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 4. app.studyraid.com [app.studyraid.com]

A Technical Guide to 2',3',4',5',6'-Pentafluoroacetophenone: Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2',3',4',5',6'-Pentafluoroacetophenone, a key fluorinated building block in organic synthesis. This document details its fundamental physicochemical properties, provides a comprehensive experimental protocol for its synthesis via Friedel-Crafts acylation, and outlines a typical analytical workflow.

Core Physicochemical Data

2',3',4',5',6'-Pentafluoroacetophenone is a colorless to light yellow liquid at room temperature. Its key quantitative properties are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C₈H₃F₅O[1][2][3][4]
Linear Formula	C₆F₅COCH₃
Molecular Weight	210.10 g/mol [5]
CAS Number	652-29-9
Density	1.476 g/mL at 25 °C
Boiling Point	130-131 °C
Refractive Index	n20/D 1.4366

Synthesis via Friedel-Crafts Acylation: An Experimental Protocol

The synthesis of 2',3',4',5',6'-Pentafluoroacetophenone is commonly achieved through the Friedel-Crafts acylation of pentafluorobenzene. This electrophilic aromatic substitution reaction utilizes a strong Lewis acid catalyst, typically anhydrous aluminum chloride, to facilitate the acylation of the aromatic ring with an acylating agent such as acetyl chloride or acetic anhydride.

Materials:

• Pentafluorobenzene

• Anhydrous Aluminum Chloride (AlCl₃)

• Acetyl Chloride (CH₃COCl)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice

• Round-bottomed flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• Reaction Setup: In a fume hood, equip a dry 100 mL round-bottomed flask with a magnetic stir bar, a reflux condenser, and an addition funnel. Protect the apparatus from atmospheric moisture using drying tubes.

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.1 equivalents) followed by 15 mL of anhydrous dichloromethane. Cool the stirred suspension to 0°C using an ice-water bath.

• Acylating Agent Addition: Dissolve acetyl chloride (1.1 equivalents) in 10 mL of anhydrous dichloromethane and add this solution to the addition funnel. Add the acetyl chloride solution dropwise to the cooled and stirred aluminum chloride suspension over a period of 10-15 minutes.

• Substrate Addition: After the addition of acetyl chloride is complete, dissolve pentafluorobenzene (1.0 equivalent) in 10 mL of anhydrous dichloromethane and add this solution to the addition funnel. Add the pentafluorobenzene solution dropwise to the reaction mixture over 15-20 minutes, maintaining the temperature at 0°C.

• Reaction Progression: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 30 minutes.

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing approximately 25 g of crushed ice and 15 mL of concentrated hydrochloric acid. This should be done with vigorous stirring in a well-ventilated fume hood.

• Workup: Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

• Extraction: Extract the aqueous layer with two 20 mL portions of dichloromethane.

• Washing: Combine the organic layers and wash sequentially with two portions of saturated sodium bicarbonate solution and then with brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate. Filter the drying agent by gravity filtration into a clean, dry round-bottomed flask.

• Solvent Removal: Remove the dichloromethane using a rotary evaporator to yield the crude product.

• Purification: The crude 2',3',4',5',6'-Pentafluoroacetophenone can be purified by vacuum distillation.

Experimental Workflow and Logic

The following diagram illustrates the key stages of the synthesis and purification process for 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: Synthesis workflow for 2',3',4',5',6'-Pentafluoroacetophenone.

References

• 1. websites.umich.edu [websites.umich.edu]
• 2. websites.umich.edu [websites.umich.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. scribd.com [scribd.com]

An In-depth Technical Guide to the Solubility of 2',3',4',5',6'-Pentafluoroacetophenone in Organic Solvents

This guide provides a comprehensive overview of the solubility characteristics of 2',3',4',5',6'-Pentafluoroacetophenone, a versatile fluorinated aromatic ketone.[1] Intended for researchers, scientists, and professionals in drug development and materials science, this document delves into the physicochemical properties of the compound, the theoretical principles governing its solubility, and a detailed experimental protocol for determining its solubility in various organic solvents.

Introduction to 2',3',4',5',6'-Pentafluoroacetophenone

2',3',4',5',6'-Pentafluoroacetophenone (PFAP) is a highly fluorinated aromatic ketone with the chemical formula C₈H₃F₅O.[1][2][3] Its structure, featuring a pentafluorinated phenyl ring attached to an acetyl group, imparts unique properties that make it a valuable building block in the synthesis of pharmaceuticals and advanced materials.[1] The strong electron-withdrawing nature of the five fluorine atoms enhances the electrophilic character of the aromatic ring, influencing its reactivity and intermolecular interactions.[1]

Key Physicochemical Properties:

Property	Value	Source
CAS Number	652-29-9	[1][2][3]
Molecular Formula	C₈H₃F₅O	[1][2][3]
Molecular Weight	210.10 g/mol	[2]
Appearance	Colorless to light yellow liquid	[1][4]
Density	~1.5 g/mL at 25 °C	[1][2]
Boiling Point	130-131 °C	[2]
Refractive Index	~1.4366 at 20 °C	[2]

Theoretical Framework for Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which suggests that substances with similar polarities and intermolecular forces are more likely to be miscible.[5][6] The solubility of PFAP is influenced by a combination of factors stemming from its unique molecular structure.

Key Structural Features Influencing Solubility:

• Pentafluorophenyl Ring: This moiety is highly hydrophobic and lipophilic. The fluorine atoms are not effective hydrogen bond acceptors, and the C-F bonds are highly polarized, creating a significant molecular quadrupole.

• Carbonyl Group (C=O): The ketone functional group provides a site for dipole-dipole interactions and is a hydrogen bond acceptor. This group contributes to the compound's polarity.

Predicting Solubility:

Based on these features, we can anticipate the following solubility trends for PFAP:

• High Solubility in Polar Aprotic Solvents: Solvents like acetone, tetrahydrofuran (THF), and ethyl acetate should be effective at dissolving PFAP. Their polarity can interact with the carbonyl group, while their organic nature can accommodate the fluorinated ring.

• Moderate to High Solubility in Nonpolar Aromatic Solvents: Solvents such as toluene and benzene are likely to be good solvents due to π-π stacking interactions with the pentafluorophenyl ring.

• Moderate Solubility in Halogenated Solvents: Dichloromethane and chloroform should be effective solvents due to their ability to engage in dipole-dipole interactions and their overall compatibility with the fluorinated structure.

• Lower Solubility in Protic Solvents: While the carbonyl group can accept hydrogen bonds, the bulky and hydrophobic pentafluorophenyl ring may limit solubility in highly polar protic solvents like water and, to a lesser extent, lower alcohols like methanol and ethanol. However, some solubility is expected.

• Low Solubility in Nonpolar Aliphatic Solvents: Solvents like hexane and cyclohexane are expected to be poor solvents for PFAP due to the significant polarity mismatch with the ketone group.

The following diagram illustrates the key molecular interactions that govern the solubility of PFAP in different classes of organic solvents.

Caption: Key intermolecular interactions influencing PFAP solubility.

Experimental Protocol for Solubility Determination

The following protocol provides a standardized method for determining the solubility of PFAP in various organic solvents at a specified temperature (e.g., 25 °C). This method is based on the isothermal shake-flask method, a reliable technique for solubility measurement.

Materials and Equipment:

• 2',3',4',5',6'-Pentafluoroacetophenone (≥97% purity)[2]

• Selected organic solvents (analytical grade or higher)

• Analytical balance (±0.1 mg)

• Glass vials with screw caps (e.g., 4 mL)

• Thermostatically controlled shaker or incubator

• Syringes and syringe filters (0.22 µm, solvent-compatible)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector (e.g., UV or FID)

Experimental Workflow:

The following diagram outlines the step-by-step process for the experimental determination of PFAP solubility.

Caption: Workflow for experimental solubility determination.

Detailed Steps:

• Preparation of Standard Solutions: Prepare a series of standard solutions of PFAP of known concentrations in the solvent being tested. These will be used to create a calibration curve for the analytical method (HPLC or GC).

• Sample Preparation: a. Add an excess amount of PFAP to a glass vial containing a known volume (e.g., 2 mL) of the selected organic solvent. An excess is necessary to ensure a saturated solution is formed. b. Tightly seal the vials to prevent solvent evaporation.

• Equilibration: a. Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C). b. Shake the vials for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Sampling: a. After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the excess solid to settle. b. Carefully withdraw an aliquot of the clear supernatant using a syringe fitted with a solvent-compatible filter to remove any undissolved microparticles.

• Dilution and Analysis: a. Accurately dilute the filtered sample with a known volume of the same solvent to bring the concentration within the linear range of the calibration curve. b. Analyze the diluted sample using a validated HPLC or GC method.

• Quantification: a. Determine the concentration of PFAP in the diluted sample by comparing its response to the calibration curve. b. Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility of PFAP in that solvent at the specified temperature.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled in a clear and concise format to allow for easy comparison across different solvents.

Table of Predicted and Experimental Solubility of PFAP:

Solvent Class	Solvent	Predicted Solubility	Experimental Solubility (mg/mL at 25°C)
Polar Aprotic	Acetone	High	To be determined
Tetrahydrofuran (THF)	High	To be determined
Acetonitrile	Moderate-High	To be determined
Polar Protic	Ethanol	Moderate	To be determined
Methanol	Moderate	To be determined
Water	Low	To be determined
Nonpolar Aromatic	Toluene	High	To be determined
Halogenated	Dichloromethane	High	To be determined
Nonpolar Aliphatic	n-Hexane	Low	To be determined

Conclusion

While specific, publicly available data on the solubility of 2',3',4',5',6'-Pentafluoroacetophenone is limited, its molecular structure provides a strong basis for predicting its behavior in various organic solvents. The provided experimental protocol offers a robust framework for researchers to quantitatively determine these solubility values. Understanding the solubility of PFAP is crucial for its effective use in synthetic chemistry, enabling appropriate solvent selection for reactions, purifications, and formulation development.

References

• Chem-Impex. (n.d.). 2',3',4',5',6'-Pentafluoroacetophenone. Retrieved from [Link]

• Experiment 1 Determination of Solubility Class. (n.d.). Retrieved from [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). Retrieved from [Link]

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

• Solubility of Organic Compounds. (2023, August 31). Retrieved from [Link]

• Chemistry LibreTexts. (2024, November 19). Experiment 727: Organic Compound Functional Groups. Retrieved from [Link]

• NIST. (n.d.). 2',3',4',5',6'-Pentafluoroacetophenone. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 2',3',4',5',6'-Pentafluoroacetophenone. NIST Chemistry WebBook. Retrieved from [Link]

• NamuWiki. (2025, September 16). Fluorinated Ketones. Retrieved from [Link]

• Capot Chemical. (2013, November 15). MSDS of 2',3',6'-Trifluoroacetophenone. Retrieved from [Link]

• Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry, 4(1), 1-10.
• Li, H., & Chen, X. (2014). Solubility of KF in four organic solvents and thermodynamic dissolution functions. Russian Journal of Physical Chemistry A, 88(8), 1334-1337.

• ResearchGate. (2017, October 19). What is the solubility of water in fluorous (fluorinated) solvents?. Retrieved from [Link]

• Harris, T. D., & Fogg, A. G. (1984). The solubility of alkali-metal fluorides in non-aqueous solvents with and without crown ethers, as determined by flame emission spectrometry. Talanta, 31(11), 1036–1040.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 2 ,3 ,4 ,5 ,6 -Pentafluoroacetophenone 97 652-29-9 [sigmaaldrich.com]
• 3. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 4. 2',3',4',5',6'-Pentafluoroacetophenone | 652-29-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. chem.ws [chem.ws]
• 6. Solvent Miscibility Table [sigmaaldrich.com]

Thermochemical data for 2',3',4',5',6'-Pentafluoroacetophenone

An In-depth Technical Guide to the Thermochemical Properties of 2',3',4',5',6'-Pentafluoroacetophenone

Distribution: For Researchers, Scientists, and Drug Development Professionals.

Abstract

Section 1: Theoretical Foundations and the Influence of Polyfluorination

A precise understanding of a molecule's thermochemical properties is fundamental to predicting its stability, reactivity, and behavior in a chemical system. For drug development and process scale-up, this data is not merely academic; it is essential for safety and efficiency. The key thermochemical parameters we seek to determine are:

• Standard Enthalpy of Formation (ΔfH°) : The energy change when one mole of the compound is formed from its constituent elements in their standard states. It is the most critical measure of a molecule's intrinsic stability.

• Standard Molar Enthalpy of Vaporization (ΔvapH°) : The energy required to transform one mole of the substance from a liquid to a gas phase at standard conditions. This is crucial for understanding volatility and for relating condensed-phase and gas-phase data.

• Heat Capacity (Cp) : The amount of heat required to raise the temperature of a substance by one degree. This value is vital for predicting how a substance will respond to temperature changes, a cornerstone of chemical process safety.

The Unique Impact of the Pentafluorophenyl Group

The presence of five fluorine atoms on the phenyl ring dramatically influences the molecule's properties. The carbon-fluorine bond is one of the strongest in organic chemistry, with an average bond energy of around 480 kJ/mol.[3] This high bond strength contributes significantly to the thermal and chemical stability of organofluorine compounds.[3] Furthermore, fluorine's high electronegativity creates a strong inductive effect (-I), withdrawing electron density from the aromatic ring and influencing the reactivity of the acetyl group. Understanding these electronic effects is key to interpreting the thermochemical data we aim to obtain.

Section 2: Experimental Determination of Thermochemical Properties

Given the lack of published data, experimental determination is the gold standard. The protocols for halogenated compounds, however, require specialized techniques to handle the corrosive reaction products.

Enthalpy of Formation via Rotating-Bomb Combustion Calorimetry

The primary obstacle in the combustion calorimetry of organofluorine compounds is the formation of highly corrosive hydrofluoric acid (HF) and the difficulty in achieving a well-defined final state in a conventional static bomb.[6] To overcome this, rotating-bomb calorimetry is the authoritative method. The rotation ensures that the aqueous HF formed is homogeneous, allowing for accurate correction calculations.[6][7]

Experimental Protocol: Rotating-Bomb Calorimetry

• Sample Preparation: A precise mass (typically 0.8-1.2 g) of high-purity 2',3',4',5',6'-Pentafluoroacetophenone is encapsulated in a polyester bag or a paraffin oil ampoule of known mass and heat of combustion.

• Bomb Loading: The sample is placed in a platinum crucible within the specialized rotating-bomb vessel. A known mass of water (e.g., 10 mL) is added to the bomb to dissolve the resulting HF. A cotton fuse is arranged to ensure ignition.

• Assembly and Pressurization: The bomb is sealed and purged with oxygen, then charged to a pressure of 30 atm.

• Calorimetric Measurement: The bomb is submerged in the calorimeter can, which is filled with a known mass of water. The system is allowed to reach thermal equilibrium within a constant-temperature jacket (e.g., 32 °C).[8]

• Ignition and Rotation: The sample is ignited via an electrical fuse. Immediately following ignition, the bomb is rotated to ensure complete dissolution and equilibration of the combustion products, particularly the HF(aq).

• Data Acquisition: The temperature of the calorimeter water is recorded at regular intervals until a stable final temperature is reached. The temperature rise is used to calculate the energy change.

• Post-Run Analysis: The bomb is depressurized, and the liquid contents are analyzed for nitric acid (from residual N₂) and any unreacted carbon. The concentration of the hydrofluoric acid solution is determined to apply the necessary thermochemical corrections for its formation and dilution.

• Calculation: The standard enthalpy of formation is calculated from the energy equivalent of the calorimeter (determined using a standard like benzoic acid), the corrected temperature rise, and corrections for the fuse, auxiliary materials, and the formation of nitric and hydrofluoric acids.

Workflow for Rotating-Bomb Calorimetry

Caption: Workflow for determining enthalpy of formation.

Enthalpy of Vaporization via the Transpiration Method

The enthalpy of vaporization (ΔvapH°) is derived from measuring the vapor pressure of the substance at different temperatures. The transpiration method is a reliable technique for compounds with low to medium volatility.[9][10] It involves passing a stream of inert gas over the sample at a controlled rate and temperature to achieve saturation.[11]

Experimental Protocol: The Transpiration Method

• Apparatus Setup: The core of the apparatus consists of a saturator cell containing the liquid 2',3',4',5',6'-pentafluoroacetophenone, housed within a thermostat-controlled furnace. A carrier gas (e.g., nitrogen) purification and flow control system is connected to the inlet of the saturator. The outlet is connected to a cold trap to collect the condensed vapor.

• Sample Loading: A known mass of the compound is placed in the saturator cell.

• Equilibrium Establishment: The furnace is set to the desired temperature. The carrier gas is passed through the saturator at a slow, controlled flow rate. The flow rate must be within the "plateau region"—fast enough to prevent vapor diffusion but slow enough to ensure the gas stream is fully saturated with the sample's vapor.[9][11]

• Vapor Collection: The saturated gas stream exits the furnace and passes through a cold trap (e.g., cooled with liquid nitrogen), where the vapor of the compound condenses and is collected. The volume of the carrier gas that has passed through the system is measured.

• Mass Determination: The mass of the condensed vapor (Δm) is determined gravimetrically.

• Vapor Pressure Calculation: The apparent vapor pressure (P) at that temperature (T) is calculated using the equation: P = (Δm / M) * R * Tc / (Vgas) where M is the molar mass, R is the gas constant, Tc is the temperature at which the gas volume was measured, and Vgas is the total volume of carrier gas.[11]

• Data Series: Steps 3-6 are repeated at several different temperatures.

• Enthalpy Calculation: The enthalpy of vaporization (ΔvapH°) is determined from the slope of a plot of ln(P) versus 1/T, according to the Clausius-Clapeyron equation.

Workflow for the Transpiration Method

Caption: Workflow for determining enthalpy of vaporization.

Section 3: Computational Thermochemistry as a Predictive Tool

When experimental methods are unfeasible, high-level quantum chemical calculations provide a powerful alternative for predicting thermochemical data. Methods like Gaussian-4 (G4) theory are designed to achieve "chemical accuracy" (typically within ~1 kcal/mol or ~4 kJ/mol) for a wide range of molecules.[12][13]

High-Accuracy Composite Methods: G4 Theory

G4 theory is not a single calculation but a composite method that combines results from different levels of theory and basis sets to approximate a very high-level result at a manageable computational cost.[13][14] It includes corrections for remaining basis set deficiencies and higher-level correlation effects.[15]

Computational Protocol: G4 Theory

• Structure Optimization: The molecular geometry of 2',3',4',5',6'-pentafluoroacetophenone is optimized using Density Functional Theory (DFT) with the B3LYP functional and the 6-31G(2df,p) basis set.[13]

• Frequency Calculation: A vibrational frequency calculation is performed at the same level of theory to confirm the optimized structure is a true minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• Single-Point Energy Calculations: A series of high-level single-point energy calculations are performed on the optimized geometry, including:

  • CCSD(T)/6-31G(d) for the highest level of electron correlation.[13]

  • MP2 and HF calculations with very large basis sets to extrapolate to the Hartree-Fock limit.[12]

• G4 Energy Combination: The individual energies are combined according to the G4 prescription, which includes the ZPVE and an empirical higher-level correction (HLC) to yield the final G4 total energy at 0 K.[15]

Improving Accuracy with Isodesmic Reactions

A major source of error in computational thermochemistry comes from the incomplete cancellation of errors when modeling the breaking of all bonds in a molecule to form its constituent atoms. Isodesmic reactions are hypothetical reactions where the number and type of bonds on the reactant side are identical to those on the product side.[16][17] This ensures a high degree of error cancellation, allowing for accurate results even with less computationally expensive methods.[18][19]

Proposed Isodesmic Reaction for 2',3',4',5',6'-Pentafluoroacetophenone:

C₆F₅COCH₃ + C₆H₆ → C₆F₅H + C₆H₅COCH₃

In this reaction, the key chemical environments (a pentafluorophenyl ring attached to a carbonyl, an acetophenone) are conserved. The enthalpy of reaction (ΔrH°) can be calculated with high accuracy. The desired enthalpy of formation (ΔfH°) of pentafluoroacetophenone can then be derived if the experimental enthalpies of formation for the other three species (benzene, pentafluorobenzene, and acetophenone) are known.

Computational Workflow: Isodesmic Approach

Caption: Computational workflow using an isodesmic reaction.

Section 4: Summary of Thermochemical Data

The following table summarizes the known physical properties and provides target parameters for the experimental and computational work outlined in this guide. Once determined, these values will provide a comprehensive thermochemical profile for the title compound.

Property	Symbol	Value	Units	Source / Method
Molecular Formula	-	C₈H₃F₅O	-	-
Molecular Weight	MW	210.10	g/mol	[4]
Boiling Point	Tboil	130-131	°C
Boiling Point	Tboil	403-404	K	[5]
Target Data
Standard Enthalpy of Formation (liquid)	ΔfH°(l)	To be determined	kJ/mol	Rotating-Bomb Calorimetry
Standard Enthalpy of Vaporization	ΔvapH°	To be determined	kJ/mol	Transpiration Method
Standard Enthalpy of Formation (gas)	ΔfH°(g)	To be determined	kJ/mol	From ΔfH°(l) and ΔvapH°
Standard Enthalpy of Formation (gas, calc.)	ΔfH°(g)	To be determined	kJ/mol	G4 Theory / Isodesmic Reaction
Standard Molar Heat Capacity (liquid)	Cp(l)	To be determined	J/mol·K	Differential Scanning Calorimetry

Section 5: Applications in Research and Development

• Reaction Modeling: Accurate enthalpies of formation are essential for calculating the heat of reaction (ΔrH°) for any synthetic step involving 2',3',4',5',6'-pentafluoroacetophenone. This allows chemists to predict whether a reaction will be exothermic or endothermic, which is critical for controlling reaction conditions and ensuring safety.

• Process Safety and Scale-Up: In pharmaceutical and chemical manufacturing, scaling up a reaction from the lab bench to a production vessel requires a thorough understanding of its thermal hazards. The thermochemical data determined through the methods in this guide are direct inputs for reaction calorimetry studies and help engineers design cooling systems, identify potential thermal runaway risks, and establish safe operating limits.

• Computational Drug Design: Gas-phase enthalpies of formation serve as benchmarks for validating the accuracy of computational models. These models are then used to predict the stability and reactivity of new drug candidates derived from the pentafluoroacetophenone scaffold, accelerating the design-test-analyze cycle in drug discovery.

Conclusion

While 2',3',4',5',6'-pentafluoroacetophenone is a commercially available and synthetically important molecule, its fundamental thermochemical properties are conspicuously absent from the public record. This guide provides the necessary theoretical background and detailed, actionable protocols for researchers to fill this gap. By combining state-of-the-art experimental techniques like rotating-bomb calorimetry with high-accuracy computational methods such as G4 theory and isodesmic reaction schemes, the scientific community can generate a reliable, cross-validated set of thermochemical data for this compound. This will not only enhance our fundamental understanding but also directly support safer, more efficient, and more innovative research in drug development and materials science.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. Organofluorine chemistry - Wikipedia [en.wikipedia.org]
• 4. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 5. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Fluorine Flame Calorimetry III. The Heat of Formation of Chlorine Trifluoride at 298.15 K - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 10. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Group of Prof. Hendrik Zipse | G4 theory - improving on G3X [zipse.cup.uni-muenchen.de]
• 13. pubs.aip.org [pubs.aip.org]
• 14. Quantum chemistry composite methods - Wikipedia [en.wikipedia.org]
• 15. rsc.anu.edu.au [rsc.anu.edu.au]
• 16. Isodesmic reaction - Wikipedia [en.wikipedia.org]
• 17. Group of Prof. Hendrik Zipse | Isodesmic Reactions [zipse.cup.uni-muenchen.de]
• 18. par.nsf.gov [par.nsf.gov]
• 19. researchgate.net [researchgate.net]

Electron affinity of 2',3',4',5',6'-Pentafluoroacetophenone

Theoretical and Comparative Analysis of Electron Affinity

While a precise experimental value for the electron affinity (EA) of 2',3',4',5',6'-Pentafluoroacetophenone is not documented in the searched literature, its electronic properties can be inferred from studies on similar molecules. The high degree of fluorination on the phenyl ring is expected to significantly increase the electron affinity compared to unsubstituted acetophenone. This is due to the strong electron-withdrawing nature of fluorine atoms, which stabilizes the resulting anion.

Theoretical calculations, such as those employing density functional theory (DFT), are powerful tools for estimating the electron affinity of molecules for which experimental data is lacking. These computational methods can provide reliable predictions of both adiabatic and vertical electron affinities.

Table 1: Electron Affinity Data for Related Compounds

Compound	Electron Affinity (eV)	Method
2',3',4',5',6'-Pentafluoroacetophenone	Not experimentally determined	-
Acetophenone	0.87 ± 0.09	Electron Photodetachment
Hexafluorobenzene	> 0.5	Electron Transmission Spectroscopy

Experimental Protocols for Determining Electron Affinity

The determination of electron affinity is primarily achieved through a variety of gas-phase experimental techniques. These methods provide critical data on the energy changes associated with electron capture by a neutral molecule.

Electron Transmission Spectroscopy (ETS)

Electron Transmission Spectroscopy is a key technique for probing the unoccupied molecular orbitals of a molecule and determining the energies of temporary negative ion states (anion states).

Methodology:

• A monoenergetic beam of electrons is generated and directed through a collision cell containing the vapor of the target compound at low pressure.

• The energy of the incident electron beam is systematically varied.

• The current of electrons that passes through the gas sample without being scattered is measured as a function of the electron energy.

• When the energy of the incident electrons matches the energy required to form a temporary negative ion, a sharp decrease, or "resonance," is observed in the transmitted current.

• The energies at which these resonances occur correspond to the vertical attachment energies (VAEs) of the temporary negative ions. The lowest VAE provides an estimate of the vertical electron affinity.

Caption: Workflow for Electron Transmission Spectroscopy.

Electron Photodetachment Spectroscopy

For stable negative ions, electron photodetachment spectroscopy can be used to determine the adiabatic electron affinity with high precision.

Methodology:

• A beam of the negative ions of interest is generated, typically using an ion source such as an electrospray or chemical ionization source.

• The ions are mass-selected and guided into an interaction region.

• The ion beam is intersected with a tunable laser beam.

• When the photon energy of the laser is sufficient to detach an electron from the anion, a neutral molecule is formed.

• The appearance of neutral molecules or the disappearance of the anions is monitored as a function of the laser wavelength.

• The minimum photon energy required to induce electron detachment corresponds to the adiabatic electron affinity of the molecule.

Caption: Workflow for Electron Photodetachment Spectroscopy.

Dissociative Electron Attachment

In addition to forming a stable or temporary parent anion, electron attachment to a molecule can lead to its fragmentation, a process known as dissociative electron attachment (DEA). For 2',3',4',5',6'-Pentafluoroacetophenone, potential DEA channels could involve the cleavage of the C-C bond between the acetyl group and the phenyl ring or the loss of a fluorine atom. Studying the energy dependence and cross-sections of these fragmentation pathways provides further insight into the molecule's interaction with low-energy electrons.

Conclusion

While the electron affinity of 2',3',4',5',6'-Pentafluoroacetophenone has not been explicitly measured, a strong theoretical and comparative basis suggests it possesses a significant positive electron affinity. The experimental protocols of Electron Transmission Spectroscopy and Electron Photodetachment Spectroscopy, coupled with theoretical calculations, provide a clear roadmap for the future determination of this important molecular property. Such data is crucial for understanding its reactivity and potential applications in fields where electron transfer processes are fundamental.

A Technical Guide to the Photochemical Properties of 2',3',4',5',6'-Pentafluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and anticipated photochemical properties of 2',3',4',5',6'-Pentafluoroacetophenone. While specific experimental data for this compound is limited in publicly accessible literature, this document extrapolates its likely behavior based on the established principles of ketone photochemistry and provides detailed methodologies for its investigation. This guide is intended to serve as a foundational resource for researchers interested in utilizing or studying the photochemical characteristics of this highly fluorinated aromatic ketone.

Physicochemical Properties

A summary of the key physicochemical properties of 2',3',4',5',6'-Pentafluoroacetophenone is presented in Table 1. These properties are essential for designing and interpreting photochemical experiments.

Property	Value	Reference
CAS Number	652-29-9	[1][2][3][4][5][6]
Molecular Formula	C₈H₃F₅O	[1][2][3][4][5][6]
Molecular Weight	210.10 g/mol	[3]
Appearance	Colorless to light yellow liquid	[3][4]
Boiling Point	130-131 °C	[3]
Density	1.476 g/mL at 25 °C
Refractive Index (n20/D)	1.4366
UV/Visible Spectrum	Data available in NIST WebBook	[1]

Anticipated Photochemical Pathways

Upon absorption of ultraviolet radiation, acetophenone and its derivatives typically undergo excitation to a singlet state (S₁), which can then undergo intersystem crossing (ISC) to a more stable triplet state (T₁). The subsequent photochemical reactions of 2',3',4',5',6'-Pentafluoroacetophenone are expected to be dominated by the reactivity of its triplet state and are likely to proceed via Norrish Type I and/or Norrish Type II pathways.[7][8][9][10][11]

Norrish Type I Reaction

The Norrish Type I reaction involves the homolytic cleavage of the α-carbon-carbon bond (the bond between the carbonyl carbon and the adjacent methyl or pentafluorophenyl carbon). This cleavage results in the formation of a pentafluorobenzoyl radical and a methyl radical.[7][8] These highly reactive radical species can then undergo a variety of secondary reactions, including decarbonylation, recombination, and hydrogen abstraction from the solvent or other molecules.

Caption: Norrish Type I photoreaction pathway for 2',3',4',5',6'-Pentafluoroacetophenone.

Norrish Type II Reaction

The Norrish Type II reaction is an intramolecular process that occurs if the ketone possesses an abstractable γ-hydrogen atom. In the case of 2',3',4',5',6'-Pentafluoroacetophenone, which is an acetophenone derivative, there are no γ-hydrogens on the acetyl group. However, in the presence of a suitable hydrogen-donating solvent or substrate, an analogous intermolecular hydrogen abstraction can occur.[12] This process leads to the formation of a ketyl radical and a radical derived from the hydrogen donor.

Caption: Intermolecular hydrogen abstraction by excited 2',3',4',5',6'-Pentafluoroacetophenone.

Experimental Protocols for Photochemical Characterization

To fully elucidate the photochemical properties of 2',3',4',5',6'-Pentafluoroacetophenone, a combination of experimental techniques should be employed.

Nanosecond Laser Flash Photolysis

This technique is invaluable for the direct detection and characterization of transient species such as triplet states and radicals.[12]

Objective: To observe the transient absorption spectra of the triplet excited state and any resulting radical intermediates, and to determine their decay kinetics.

Methodology:

• Sample Preparation: Prepare a dilute solution of 2',3',4',5',6'-Pentafluoroacetophenone in a suitable solvent (e.g., acetonitrile, methanol, or a micellar solution). The solution should be deoxygenated by purging with an inert gas (e.g., nitrogen or argon) for at least 30 minutes to prevent quenching of the triplet state by oxygen.

• Excitation: Excite the sample with a short pulse of laser light at a wavelength where the compound absorbs (e.g., from a Nd:YAG laser).

• Probing: Monitor the change in absorbance of the sample at various wavelengths as a function of time after the laser pulse, using a probe lamp and a monochromator/detector system.

• Data Analysis: Construct transient absorption spectra at different time delays. Analyze the decay kinetics at specific wavelengths to determine the lifetimes of the transient species. Quenching studies with known triplet quenchers can be performed to confirm the identity of the triplet state.

Caption: Workflow for Nanosecond Laser Flash Photolysis experiments.

Determination of Photochemical Quantum Yield

The quantum yield (Φ) of a photochemical reaction is a measure of its efficiency. It is defined as the number of moles of a product formed or reactant consumed per mole of photons absorbed.

Objective: To quantify the efficiency of the photochemical degradation of 2',3',4',5',6'-Pentafluoroacetophenone or the formation of a specific photoproduct.

Methodology:

• Actinometry: Select a chemical actinometer with a well-characterized quantum yield at the irradiation wavelength to be used (e.g., ferrioxalate actinometry).

• Sample and Actinometer Irradiation: Irradiate a solution of 2',3',4',5',6'-Pentafluoroacetophenone and a solution of the chemical actinometer in parallel under identical conditions (same light source, wavelength, and geometry).

• Analysis:

  • For the actinometer, determine the extent of the photochemical reaction by a suitable analytical method (e.g., spectrophotometry).

  • For the sample solution, quantify the amount of reactant consumed or product formed using techniques such as UV-Vis spectrophotometry, HPLC, or GC-MS.

• Calculation: The quantum yield of the sample is calculated relative to that of the actinometer.

Applications in Drug Development and Materials Science

The unique photochemical properties of fluorinated acetophenones make them valuable in several applications:

• Photocrosslinking: The ability to form radicals upon irradiation allows for their use as photoinitiators for polymerization or as crosslinking agents in polymer matrices.[3]

• Photodynamic Therapy: As photosensitizers, they can generate reactive oxygen species upon irradiation, which can be harnessed for therapeutic applications.

• Synthesis of Fluorinated Compounds: They serve as versatile building blocks in the synthesis of complex fluorinated molecules for pharmaceuticals and agrochemicals.[3]

References

• 1. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 2. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. 2',3',4',5',6'-Pentafluoroacetophenone, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 6. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 7. Norrish reaction - Wikipedia [en.wikipedia.org]
• 8. galaxy.ai [galaxy.ai]
• 9. researchgate.net [researchgate.net]
• 10. [PDF] Norrish’ type I and II reactions and their role in the building of photochemical science | Semantic Scholar [semanticscholar.org]
• 11. presentation on norrish type 1 and norrish type 2 | PPTX [slideshare.net]
• 12. 2′,3′,4′,5′,6′-五氟苯乙酮 97% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Material Safety Data Sheet for 2',3',4',5',6'-Pentafluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and physicochemical properties of 2',3',4',5',6'-Pentafluoroacetophenone (CAS No: 652-29-9). The information is compiled from publicly available Material Safety Data Sheets (MSDS) and Safety Data Sheets (SDS) to ensure safe laboratory practices.

Chemical Identification and Physical Properties

2',3',4',5',6'-Pentafluoroacetophenone is a fluorinated aromatic ketone utilized as a building block in organic synthesis, particularly in the development of pharmaceuticals and advanced materials.[1] Its physical and chemical properties are summarized below.

Property	Value	Reference
Molecular Formula	C₈H₃F₅O	[1][2][3]
Molecular Weight	210.10 g/mol	[1][3]
Appearance	Colorless to light yellow/orange clear liquid	[1][2]
Boiling Point	130-131 °C	[1]
Density	1.476 - 1.51 g/mL at 25 °C	[1]
Refractive Index	1.4366 - 1.44 at 20 °C	[1][2]
Flash Point	66 °C (150.8 °F) - closed cup	[4]
Purity	>97% (GC)	[1][2]

Hazard Identification and Safety Precautions

This compound is classified as a combustible liquid that causes skin and serious eye irritation. Adherence to the following GHS hazard and precautionary statements is crucial for safe handling.

Hazard Statement	Description
H227	Combustible liquid.
H315	Causes skin irritation.
H319	Causes serious eye irritation.

Precautionary Statement	Description
P280	Wear protective gloves/eye protection/face protection.
P302 + P352	IF ON SKIN: Wash with plenty of water.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P332 + P313	If skin irritation occurs: Get medical advice/attention.
P337 + P313	If eye irritation persists: Get medical advice/attention.
P362 + P364	Take off contaminated clothing and wash it before reuse.

Experimental Protocols

Detailed experimental protocols for determining the toxicological and physicochemical properties of 2',3',4',5',6'-Pentafluoroacetophenone are not publicly available in the reviewed safety data sheets. The provided data is based on standardized testing methods required by regulatory bodies.

Safe Handling and Emergency Procedures Workflow

The following diagram outlines the logical workflow for the safe handling of 2',3',4',5',6'-Pentafluoroacetophenone, including appropriate responses to accidental exposure.

Safe Handling and Exposure Response Workflow

Biological Signaling Pathways

Based on the available safety and technical data, 2',3',4',5',6'-Pentafluoroacetophenone is a chemical intermediate for synthesis and is not described as having known interactions with biological signaling pathways. Its primary use is in the synthesis of other molecules and not for direct biological application.[1]

Storage and Disposal

Storage: Store in a cool, dark place is recommended, with a temperature below 15°C. It is classified under storage class 10 for combustible liquids.[4]

Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations.

Toxicological Information

The toxicological properties of 2',3',4',5',6'-Pentafluoroacetophenone have not been fully investigated. The primary known hazards are skin and eye irritation. No data is available regarding chronic toxicity, carcinogenicity, or reproductive effects.

References

• 1. chemimpex.com [chemimpex.com]
• 2. L02063.06 [thermofisher.com]
• 3. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 4. 2 ,3 ,4 ,5 ,6 -Pentafluoroacetophenone 97 652-29-9 [sigmaaldrich.com]

Protocols & Analytical Methods

Synthesis of Chiral Alcohols from 2',3',4',5',6'-Pentafluoroacetophenone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of chiral 1-(pentafluorophenyl)ethanols from 2',3',4',5',6'-pentafluoroacetophenone. The enantioselective reduction of this prochiral ketone is a critical step in the synthesis of various chiral building blocks for the pharmaceutical and fine chemical industries. Both biocatalytic and chemical catalytic methods are presented, offering flexibility in process development and optimization.

Introduction

Chiral alcohols are indispensable intermediates in the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs). The stereochemistry of these alcohols often dictates the biological activity and safety profile of the final drug substance. The asymmetric reduction of prochiral ketones, such as 2',3',4',5',6'-pentafluoroacetophenone, provides a direct and efficient route to these valuable chiral synthons. The fluorine atoms on the phenyl ring can significantly influence the physicochemical properties of molecules, including metabolic stability and binding affinity, making fluorinated chiral alcohols particularly attractive for drug discovery and development.

This guide details two primary strategies for the enantioselective reduction of 2',3',4',5',6'-pentafluoroacetophenone:

• Biocatalytic Reduction: Utilizing whole-cell biocatalysts, which contain ketoreductases (KREDs), to perform highly selective reductions under mild, aqueous conditions.

• Chemical Catalytic Reduction: Employing well-defined chiral catalysts, such as those used in Corey-Bakshi-Shibata (CBS) reduction and asymmetric transfer hydrogenation (ATH), for precise chemical transformations.

Data Presentation

The following tables summarize the quantitative data for the synthesis of chiral 1-(pentafluorophenyl)ethanol using different catalytic methods.

Table 1: Biocatalytic Reduction of 2',3',4',5',6'-Pentafluoroacetophenone

Biocatalyst	Co-substrate	Product Configuration	Conversion (%)	Enantiomeric Excess (ee, %)
Rhodotorula glutinis (whole cells)	Glucose	(S)	>99	>99
Candida parapsilosis CCTCC M203011 (immobilized whole cells)	Glucose	(R)	98.6	>99

Table 2: Chemical Catalytic Reduction of 2',3',4',5',6'-Pentafluoroacetophenone

Method	Catalyst	Reducing Agent	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
Asymmetric Transfer Hydrogenation (ATH)	RuCl--INVALID-LINK--	HCOOH/NEt₃	Acetonitrile	28	95	97 (R)
Corey-Bakshi-Shibata (CBS) Reduction	(R)-2-Methyl-CBS-oxazaborolidine	Borane-dimethyl sulfide	THF	-30	>90 (estimated)	Low (44% for a similar substrate)

Experimental Protocols

Biocatalytic Asymmetric Reduction

Biocatalytic reductions offer an environmentally benign approach to chiral alcohol synthesis, often with exceptional enantioselectivity. The use of whole-cell biocatalysts circumvents the need for costly isolation of enzymes and co-factor regeneration.

This protocol is adapted from general procedures for the enantioselective reduction of acetophenones using Rhodotorula glutinis.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• Rhodotorula glutinis (e.g., ATCC 204091)

• Yeast extract

• Peptone

• Glucose

• Phosphate buffer (0.1 M, pH 7.0)

• Ethyl acetate

• Anhydrous sodium sulfate

• Deionized water

Equipment:

• Autoclave

• Incubator shaker

• Centrifuge

• Separatory funnel

• Rotary evaporator

• Chiral HPLC or GC system

Procedure:

• Cultivation of Biocatalyst: Inoculate Rhodotorula glutinis into a sterile medium containing yeast extract (10 g/L), peptone (20 g/L), and glucose (20 g/L). Incubate at 30°C with shaking at 200 rpm for 48 hours.

• Cell Harvesting: Harvest the cells by centrifugation at 5000 rpm for 10 minutes. Wash the cell pellet twice with sterile phosphate buffer (0.1 M, pH 7.0) and resuspend in the same buffer to a desired cell concentration (e.g., 50 g/L wet cell weight).

• Bioreduction: In a flask, add the cell suspension and a solution of 2',3',4',5',6'-pentafluoroacetophenone (e.g., 10 mM final concentration) dissolved in a minimal amount of a water-miscible co-solvent like DMSO or ethanol. Add glucose (e.g., 5 g/L) as a co-substrate for co-factor regeneration.

• Reaction Monitoring: Incubate the reaction mixture at 30°C with shaking at 200 rpm. Monitor the progress of the reaction by TLC or GC analysis.

• Work-up and Isolation: Once the reaction is complete, saturate the aqueous phase with NaCl and extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by column chromatography on silica gel. Determine the enantiomeric excess of the purified 1-(pentafluorophenyl)ethanol by chiral HPLC or GC analysis.

This protocol is based on the anti-Prelog reduction capabilities of Candida parapsilosis in a biphasic system, which can enhance substrate availability and reduce product inhibition.[1][2][3]

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• Candida parapsilosis CCTCC M203011

• Sodium alginate

• Calcium chloride

• Growth medium (e.g., YPD)

• Triethanolamine-HCl buffer (100 mM, pH 6.0)

• Ionic liquid (e.g., 1-butyl-3-methylimidazolium hexafluorophosphate, [C₄mim][PF₆])

• Glucose

• Ethyl acetate

• Anhydrous sodium sulfate

Equipment:

• Incubator shaker

• Centrifuge

• Peristaltic pump (for immobilization)

• Separatory funnel

• Rotary evaporator

• Chiral HPLC or GC system

Procedure:

• Cell Culture and Immobilization: Cultivate Candida parapsilosis CCTCC M203011 in a suitable growth medium. Harvest the cells and mix with a sterile 2% (w/v) sodium alginate solution. Extrude the mixture dropwise into a sterile 0.2 M CaCl₂ solution to form beads. Cure the beads for 2 hours and then wash with sterile water.

• Bioreduction in a Biphasic System: In a reaction vessel, add the immobilized cells, triethanolamine-HCl buffer (100 mM, pH 6.0), and the ionic liquid [C₄mim][PF₆] (e.g., in a 8:1 buffer to ionic liquid volume ratio).

• Substrate Addition: Add 2',3',4',5',6'-pentafluoroacetophenone (e.g., 120 mM final concentration in the organic phase) and glucose (e.g., 20% w/v in the aqueous phase).

• Reaction: Incubate the mixture at 30°C with shaking at 180 rpm.

• Work-up: After the reaction is complete, separate the organic phase. Extract the aqueous phase and the immobilized beads with ethyl acetate. Combine all organic phases.

• Purification and Analysis: Dry the combined organic extracts over anhydrous sodium sulfate and concentrate. Purify the product by column chromatography and determine the enantiomeric excess by chiral HPLC or GC.

Chemical Asymmetric Reduction

Chemical methods provide a high degree of control and are often more readily scalable. Asymmetric transfer hydrogenation is a particularly attractive method due to its operational simplicity and use of safer hydrogen sources.

This protocol is a general procedure for the asymmetric transfer hydrogenation of aromatic ketones using a Ru-TsDPEN catalyst.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• [RuCl(p-cymene)((S,S)-TsDPEN)] or [RuCl(p-cymene)((R,R)-TsDPEN)]

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Schlenk flask or sealed reaction vial

• Magnetic stirrer

• Temperature-controlled bath

• Separatory funnel

• Rotary evaporator

• Chiral HPLC or GC system

Procedure:

• Catalyst Preparation: Prepare a 5:2 azeotropic mixture of formic acid and triethylamine.

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2',3',4',5',6'-pentafluoroacetophenone (1.0 mmol) and the chiral ruthenium catalyst (e.g., 0.01 mmol, 1 mol%) in the anhydrous solvent (5 mL).

• Reaction Initiation: Add the formic acid/triethylamine mixture (1.0 mL) to the reaction flask.

• Reaction: Stir the mixture at the desired temperature (e.g., 28°C) and monitor the reaction progress by TLC or GC.

• Work-up: Upon completion, quench the reaction with saturated sodium bicarbonate solution. Extract the product with dichloromethane (3 x 10 mL).

• Isolation and Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude alcohol by flash column chromatography.

• Analysis: Determine the yield and enantiomeric excess of the purified product by chiral HPLC or GC.

Visualizations

Experimental Workflow for Biocatalytic Reduction

References

• 1. Efficient anti-Prelog enantioselective reduction of acetyltrimethylsilane to (R)-1-trimethylsilylethanol by immobilized Candida parapsilosis CCTCC M203011 cells in ionic liquid-based biphasic systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient anti-Prelog enantioselective reduction of acetyltrimethylsilane to (R)-1-trimethylsilylethanol by immobilized Candida parapsilosis CCTCC M203011 cells in ionic liquid-based biphasic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes & Protocols: Asymmetric Reduction of 2',3',4',5',6'-Pentafluoroacetophenone

Audience: Researchers, scientists, and drug development professionals.

Introduction: The asymmetric reduction of prochiral ketones to form chiral alcohols is a fundamental transformation in synthetic organic chemistry, with significant applications in the pharmaceutical and fine chemical industries. The resulting chiral alcohols are valuable building blocks for the synthesis of complex, biologically active molecules. 2',3',4',5',6'-Pentafluoroacetophenone is an electron-deficient ketone, and its reduction product, (R)- or (S)-1-(pentafluorophenyl)ethanol, is a key intermediate for various pharmaceuticals and agrochemicals. This document provides detailed application notes and protocols for the asymmetric reduction of 2',3',4',5',6'-pentafluoroacetophenone using both chemocatalytic and biocatalytic methods.

Chemocatalytic Approach: Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation is a powerful and widely used method for the reduction of ketones. It typically involves a transition metal catalyst, a chiral ligand, and a hydrogen donor. Ruthenium(II) complexes with chiral diamine or amino alcohol ligands are particularly effective for the ATH of aromatic ketones.

Experimental Protocol: Ru-Catalyzed Asymmetric Transfer Hydrogenation

This protocol is a general guideline and may require optimization for specific laboratory conditions and desired outcomes.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• [RuCl₂(p-cymene)]₂

• (1S,2S)-(+)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous solvent (e.g., Dichloromethane (CH₂Cl₂), Acetonitrile (CH₃CN), or Isopropanol (i-PrOH))

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

• Thin Layer Chromatography (TLC) plate and developing system

• Silica gel for column chromatography

Procedure:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (1 mol%) and (S,S)-TsDPEN (2.2 mol%) in the chosen anhydrous solvent (10 mL). Stir the mixture at room temperature for 30 minutes to form the active catalyst.

• Reaction Setup: To the flask containing the catalyst, add 2',3',4',5',6'-pentafluoroacetophenone (1 equivalent).

• Hydrogen Source: Prepare a 5:2 azeotropic mixture of formic acid and triethylamine. Add this mixture (5 equivalents of HCOOH relative to the ketone) to the reaction flask.

• Reaction Conditions: Stir the reaction mixture at a controlled temperature (e.g., 28-40°C) and monitor the progress by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), quench the reaction by adding water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the desired chiral alcohol.

• Analysis: Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Quantitative Data Summary:

The following table summarizes typical results for the asymmetric reduction of similar electron-deficient acetophenones using various catalytic systems. This data provides a comparative baseline for the expected performance with 2',3',4',5',6'-pentafluoroacetophenone.

Catalyst/Ligand	Substrate	Hydrogen Donor	Solvent	Temp (°C)	Yield (%)	ee (%)
[RuCl₂(p-cymene)]₂ / (S,S)-TsDPEN	Acetophenone	HCOOH/NEt₃	CH₂Cl₂	28	>95	98 (R)
[RuCl₂(p-cymene)]₂ / (S,S)-TsDPEN	4'-Fluoroacetophenone	HCOOH/NEt₃	CH₃CN	40	98	97 (R)
[RhCl(Cp)]₂ / (S,S)-TsDPEN	Acetophenone	i-PrOH	i-PrOH	82	92	95 (R)
Ir(Cp)I₂ / (S,S)-TsDPEN	Acetophenone	HCOOH/NEt₃	H₂O	40	99	96 (R)

Note: Data is compiled from representative literature on asymmetric transfer hydrogenation of acetophenones and may not reflect the exact results for 2',3',4',5',6'-pentafluoroacetophenone.

Diagram of Experimental Workflow:

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Biocatalytic Approach: Ketoreductase (KRED) Mediated Reduction

Biocatalysis using ketoreductases offers a green and highly selective alternative to chemocatalysis. These enzymes can operate under mild reaction conditions (neutral pH, room temperature) and often exhibit excellent enantioselectivity.

Experimental Protocol: KRED-Mediated Bioreduction

This protocol provides a general method for the enzymatic reduction of 2',3',4',5',6'-pentafluoroacetophenone. The choice of a specific ketoreductase is crucial and may require screening of a KRED library.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• Ketoreductase (KRED) - commercially available or expressed in a suitable host (e.g., E. coli)

• Cofactor: Nicotinamide adenine dinucleotide phosphate (NADPH) or Nicotinamide adenine dinucleotide (NADH)

• Cofactor regeneration system: e.g., Glucose and Glucose Dehydrogenase (GDH)

• Buffer solution (e.g., Potassium phosphate buffer, pH 7.0)

• Organic co-solvent (e.g., Isopropanol, DMSO) to improve substrate solubility

• Standard laboratory equipment for biocatalysis (incubator shaker, centrifuge)

Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, prepare the buffer solution.

• Cofactor Regeneration System: Add glucose (e.g., 1.1 equivalents) and glucose dehydrogenase (GDH, e.g., 5 U/mL).

• Cofactor: Add the nicotinamide cofactor (NADPH or NADH, e.g., 0.1 mM).

• Enzyme: Add the ketoreductase to the mixture (concentration to be optimized, e.g., 1 mg/mL).

• Substrate Addition: Dissolve 2',3',4',5',6'-pentafluoroacetophenone in a minimal amount of a water-miscible organic co-solvent (e.g., 5-10% v/v isopropanol) and add it to the reaction mixture to the desired final concentration (e.g., 10-50 mM).

• Reaction Conditions: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with shaking (e.g., 200 rpm).

• Monitoring: Monitor the reaction progress by taking samples at regular intervals and analyzing them by HPLC or GC.

• Work-up: Once the reaction is complete, stop the reaction by adding a water-immiscible organic solvent (e.g., ethyl acetate) to extract the product. Centrifuge to separate the layers.

• Purification and Analysis: Collect the organic layer, dry it over anhydrous sodium sulfate, and concentrate it. Analyze the conversion and enantiomeric excess by chiral HPLC or GC.

Quantitative Data Summary:

The following table presents representative data for the bioreduction of various fluorinated acetophenones using different ketoreductases.

Ketoreductase	Substrate	Cofactor System	Co-solvent	Temp (°C)	Conversion (%)	ee (%)
KRED-NADH-027	4'-Fluoroacetophenone	NADH/GDH/Glucose	10% IPA	30	>99	>99 (S)
KRED-P1-B02	2'-Fluoroacetophenone	NADPH/GDH/Glucose	5% DMSO	25	98	>99 (R)
LbADH	3'-Fluoroacetophenone	NADPH/GDH/Glucose	10% IPA	30	>99	>99 (S)
KRED-P2-C02	Acetophenone	NADPH/GDH/Glucose	5% DMSO	25	>99	>99 (R)

Note: This data is illustrative and based on commercially available ketoreductase screening kits for similar substrates. The optimal KRED for 2',3',4',5',6'-pentafluoroacetophenone would need to be determined through screening.

Diagram of Biocatalytic Cycle:

Caption: Biocatalytic reduction with cofactor regeneration.

Application Notes & Protocols: Biocatalytic Reduction of 2',3',4',5',6'-Pentafluoroacetophenone using Ketoreductase

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the stereoselective biocatalytic reduction of the prochiral ketone 2',3',4',5',6'-Pentafluoroacetophenone to the corresponding chiral alcohol, 1-(pentafluorophenyl)ethanol. This transformation is of significant interest in the pharmaceutical and fine chemical industries, as chiral fluorinated alcohols are valuable building blocks for the synthesis of bioactive molecules. The use of ketoreductases (KREDs) offers a green and highly selective alternative to traditional chemical reductants.

Introduction

Ketoreductases (KREDs), also known as alcohol dehydrogenases (ADHs), are NAD(P)H-dependent oxidoreductases that catalyze the reversible reduction of ketones and aldehydes to their corresponding alcohols. A key advantage of KREDs is their ability to exhibit high stereoselectivity, enabling the production of enantiomerically pure alcohols from prochiral ketones. The reduction of 2',3',4',5',6'-Pentafluoroacetophenone yields either the (R)- or (S)-1-(pentafluorophenyl)ethanol, depending on the specific KRED employed. This application note details a screening protocol to identify suitable KREDs and provides a case study on a specific ketoreductase.

Data Presentation

The following table summarizes the performance of a novel ketoreductase from Synechococcus sp. PCC 7942 for the reduction of 2',3',4',5',6'-Pentafluoroacetophenone, with a comparison to a known industrial enzyme from Lactobacillus brevis.[1]

Enzyme Source	Substrate	Product	Specific Activity (U/mg)	Enantiomeric Excess (ee)	Stereochemistry
Synechococcus sp. PCC 7942	2',3',4',5',6'-Pentafluoroacetophenone	1-(pentafluorophenyl)ethanol	8.57 ± 0.49	>99.8%	(S)
Lactobacillus brevis	2',3',4',5',6'-Pentafluoroacetophenone	1-(pentafluorophenyl)ethanol	0.56 ± 0.08	43.3%	(S)

Table 1: Performance of selected ketoreductases on 2',3',4',5',6'-Pentafluoroacetophenone. Data obtained under optimal conditions for the Synechococcus sp. KRED (44°C, pH 8, Tricine buffer).[1]

Experimental Protocols

This section provides a general protocol for screening commercially available ketoreductase panels and a more specific protocol based on the published data for the ketoreductase from Synechococcus sp. PCC 7942.

This protocol is adapted from commercially available KRED screening kits, such as those from Codexis. These kits typically contain a panel of 24 different KREDs with diverse substrate specificities and stereoselectivities.

Materials:

• Codexis KRED Screening Kit (or similar) containing lyophilized KREDs and reaction buffer mix.

• 2',3',4',5',6'-Pentafluoroacetophenone (substrate)

• Isopropanol (IPA) or Glucose/Glucose Dehydrogenase (GDH) for cofactor regeneration

• Deionized water

• Organic solvent for extraction (e.g., ethyl acetate, methyl tert-butyl ether)

• Anhydrous sodium sulfate or magnesium sulfate

• 96-well plates or reaction vials (e.g., 1.5 mL microcentrifuge tubes)

• Plate shaker/incubator

Procedure:

• Prepare Substrate Stock Solution: Dissolve 2',3',4',5',6'-Pentafluoroacetophenone in isopropanol to a final concentration of 100 mg/mL.

• Reconstitute KREDs: Add the recommended volume of reaction buffer to each vial of lyophilized KRED to achieve the desired enzyme concentration (typically 10 mg/mL).

• Set up Reactions:

  • In each well of a 96-well plate or in individual reaction vials, add the appropriate volume of the reconstituted KRED solution.

  • Initiate the reaction by adding the substrate stock solution to each well to a final substrate concentration of 10 mg/mL.

  • For KREDs requiring a glucose/GDH cofactor regeneration system, follow the manufacturer's specific protocol for buffer and co-substrate addition.

• Incubation: Seal the plate or vials and incubate at a controlled temperature (e.g., 30°C) with shaking (e.g., 250 rpm) for a set period (e.g., 24 hours).

• Work-up:

  • Quench the reaction by adding an equal volume of a suitable organic solvent (e.g., ethyl acetate).

  • Mix thoroughly and separate the organic layer.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Analysis: Analyze the organic extract by chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the percent conversion and enantiomeric excess (% ee).

This protocol is based on the characterization of the novel ketoreductase.[1]

Materials:

• Purified ketoreductase from Synechococcus sp. PCC 7942

• 2',3',4',5',6'-Pentafluoroacetophenone

• NADPH (cofactor)

• Tricine buffer (pH 8.0)

• Enzyme-coupled cofactor regeneration system (e.g., glucose/glucose dehydrogenase) is recommended for preparative scale reactions.

• Thermomixer or water bath

• UV-Vis Spectrophotometer (for activity assay)

Procedure:

• Enzyme Activity Assay (Optional but Recommended):

  • Prepare a reaction mixture in a cuvette containing Tricine buffer (pH 8.0), NADPH (e.g., 0.2 mM), and 2',3',4',5',6'-Pentafluoroacetophenone (e.g., 5 mM).

  • Initiate the reaction by adding a small amount of the purified enzyme.

  • Monitor the decrease in absorbance at 340 nm (corresponding to NADPH oxidation) at 44°C.

  • Calculate the specific activity in U/mg (1 U = 1 µmol of NADPH consumed per minute).

• Preparative Scale Reduction:

  • In a reaction vessel, dissolve 2',3',4',5',6'-Pentafluoroacetophenone in a minimal amount of a co-solvent (e.g., DMSO) if necessary, and then add to Tricine buffer (pH 8.0).

  • Add NADPH (or a catalytic amount with a regeneration system).

  • Add the purified ketoreductase.

  • Incubate the reaction at 44°C with stirring for a sufficient time to achieve high conversion (monitor by TLC, GC, or HPLC).

• Work-up and Analysis:

  • Extract the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate).

  • Dry the organic phase and concentrate under reduced pressure.

  • Analyze the product for conversion and enantiomeric excess using chiral GC or HPLC.

• Column: A chiral stationary phase is required. Examples include columns based on cyclodextrins (for GC) or derivatized cellulose/amylose (for HPLC, e.g., Chiralcel® OD-H, Chiralpak® AD-H).

• Mobile Phase (HPLC): Typically a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol). The ratio will need to be optimized for baseline separation of the enantiomers.

• Detector: UV detector (for HPLC) or Flame Ionization Detector (FID) (for GC).

• Standard: A racemic standard of 1-(pentafluorophenyl)ethanol is required for peak identification and to confirm the separation method. The racemic standard can be prepared by reducing the ketone with a non-chiral reducing agent like sodium borohydride.

Visualizations

Caption: Biocatalytic reduction of 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: General workflow for screening ketoreductases.

Caption: Cofactor regeneration cycle using glucose dehydrogenase (GDH).

References

• 1. Identification, Cloning, and Characterization of a Novel Ketoreductase from the Cyanobacterium Synechococcus sp. Strain PCC 7942 - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Synthesis of Biologically Active Fluorinated Chalcones via Claisen-Schmidt Condensation using 2',3',4',5',6'-Pentafluoroacetophenone

An Application Note for Researchers and Drug Development Professionals

Abstract

This guide provides a detailed protocol and scientific rationale for the synthesis of fluorinated chalcones, a class of compounds with significant therapeutic potential. We focus on the utilization of 2',3',4',5',6'-pentafluoroacetophenone as a key building block in the base-catalyzed Claisen-Schmidt condensation. This document is intended for researchers, medicinal chemists, and drug development professionals, offering in-depth mechanistic insights, a step-by-step experimental workflow, purification techniques, and characterization methodologies. The inclusion of a heavily fluorinated aromatic ring is a strategic choice aimed at enhancing the pharmacokinetic and pharmacodynamic properties of the resulting chalcone scaffold.

Introduction: The Strategic Value of Fluorinated Chalcones

Chalcones (1,3-diaryl-2-propen-1-ones) are naturally occurring precursors to flavonoids and isoflavonoids, possessing a characteristic open-chain structure that serves as a versatile scaffold in medicinal chemistry.[1][2] This structural motif is associated with a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antioxidant properties.[2][3][4]

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern pharmaceutical design.[5] Fluorine's unique properties—high electronegativity, small atomic size, and the ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, membrane permeability, binding affinity, and pKa.[6][7][8][9] Specifically, introducing a pentafluorophenyl group can block sites of metabolic oxidation and alter the electronic nature of the molecule, often leading to enhanced potency and improved pharmacokinetic profiles.[9] This guide details a robust and reproducible method for synthesizing these high-value compounds.

The Core Synthesis: Mechanistic Insights into the Claisen-Schmidt Condensation

The most reliable and widely adopted method for synthesizing chalcones is the Claisen-Schmidt condensation.[10][11] This reaction involves a base-catalyzed aldol condensation between an aromatic ketone (acetophenone) and a non-enolizable aromatic aldehyde, followed by a spontaneous dehydration step to yield the final α,β-unsaturated ketone.[12][13]

The mechanism proceeds through three key stages:

• Enolate Formation: A strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), abstracts an acidic α-proton from the 2',3',4',5',6'-pentafluoroacetophenone. This creates a resonance-stabilized enolate anion, which acts as the key nucleophile.[13][14][15]

• Nucleophilic Attack: The enolate anion attacks the electrophilic carbonyl carbon of the aromatic aldehyde. This carbon-carbon bond-forming step results in an intermediate alkoxide.

• Protonation and Dehydration: The alkoxide is protonated by the solvent (typically ethanol or water) to form a β-hydroxy ketone (an aldol adduct). This intermediate rapidly undergoes base-catalyzed dehydration to form a highly conjugated and stable enone system, which is the final chalcone product.[12]

Figure 1: Mechanism of the Claisen-Schmidt Condensation

Detailed Experimental Protocol

This section provides a self-validating, step-by-step protocol for the synthesis of a model compound, (E)-3-(4-methoxyphenyl)-1-(pentafluorophenyl)prop-2-en-1-one.

Materials and Equipment

• Reagents:

  • 2',3',4',5',6'-Pentafluoroacetophenone (≥98%)

  • 4-Methoxybenzaldehyde (≥98%)

  • Sodium Hydroxide (NaOH) pellets (≥97%)

  • Ethanol (95% or absolute)

  • Deionized Water

  • Hydrochloric Acid (HCl), concentrated

  • Ethyl Acetate (ACS grade, for TLC)

  • Hexane (ACS grade, for TLC)

• Equipment:

  • 100 mL Round-bottom flask

  • Magnetic stirrer and stir bar

  • Glass funnel and filter paper

  • Büchner funnel and vacuum flask

  • Erlenmeyer flasks

  • Beakers

  • pH paper or pH meter

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

  • UV lamp for TLC visualization

  • Rotary evaporator

  • Melting point apparatus

Reagent Data Table

Reagent	MW ( g/mol )	Amount (mmol)	Amount (g or mL)	Molar Eq.
2',3',4',5',6'-Pentafluoroacetophenone	210.10	10.0	2.10 g	1.0
4-Methoxybenzaldehyde	136.15	10.0	1.36 g	1.0
Sodium Hydroxide (NaOH)	40.00	15.0	0.60 g	1.5
Ethanol (95%)	-	-	40 mL	Solvent
Deionized Water	-	-	10 mL	Solvent

Step-by-Step Synthesis Procedure

• Reactant Dissolution: In a 100 mL round-bottom flask, dissolve 2.10 g (10.0 mmol) of 2',3',4',5',6'-pentafluoroacetophenone and 1.36 g (10.0 mmol) of 4-methoxybenzaldehyde in 30 mL of ethanol. Stir the mixture at room temperature until all solids have dissolved.

• Catalyst Preparation: Separately, prepare the base solution by dissolving 0.60 g (15.0 mmol) of NaOH in a mixture of 10 mL of deionized water and 10 mL of ethanol in a small beaker. Causality Note: The dissolution of NaOH is exothermic; preparing it separately and allowing it to cool prevents an uncontrolled temperature increase in the main reaction flask.

• Reaction Initiation: Add the NaOH solution dropwise to the stirred solution of reactants over 10-15 minutes. A color change and the formation of a precipitate are typically observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction's progress using TLC (eluent: 4:1 Hexane:Ethyl Acetate).[16] Spot the starting materials and the reaction mixture. The reaction is complete when the starting material spots have been consumed, and a new, lower Rf spot corresponding to the chalcone product is dominant.

• Product Isolation (Work-up):

  • Pour the reaction mixture into 200 mL of ice-cold water in a beaker.

  • Acidify the mixture by slowly adding concentrated HCl dropwise until the pH is ~2-3. This neutralizes the excess NaOH and protonates any remaining phenoxide intermediates, ensuring complete precipitation of the neutral organic product.[16]

  • Stir the resulting slurry for 15 minutes in an ice bath to maximize precipitation.

  • Collect the crude solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with two 50 mL portions of cold deionized water to remove inorganic salts.

  • Allow the product to air-dry on the filter paper for at least one hour.

Purification by Recrystallization

Recrystallization is a highly effective method for purifying solid chalcones based on differential solubility.[1]

• Solvent Selection: Ethanol is an excellent solvent for a wide range of chalcones.[1]

• Dissolution: Transfer the crude solid to a 100 mL Erlenmeyer flask. Add a minimal amount of hot 95% ethanol and heat gently on a hot plate while stirring until the solid completely dissolves. Expertise Note: Using the minimum amount of hot solvent is critical for maximizing the yield of purified crystals upon cooling.[1]

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling promotes the formation of larger, purer crystals.

• Maximizing Yield: Once at room temperature, place the flask in an ice bath for 30 minutes to complete the crystallization process.

• Final Collection: Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at 40-50 °C to a constant weight.

Figure 2: Experimental Workflow for Chalcone Synthesis

Characterization of the Final Product

Thorough characterization is essential to confirm the structure and purity of the synthesized fluorinated chalcone.

• ¹H NMR: The spectrum should show two characteristic doublets in the vinylic region (δ 7.0-8.0 ppm) with a large coupling constant (J ≈ 15 Hz), which confirms the (E)- or trans-configuration of the double bond.[2] Aromatic protons will appear as multiplets in their expected regions.

• ¹⁹F NMR: This is crucial for confirming the presence of the pentafluorophenyl ring. The spectrum will typically show three distinct signals (for ortho-, meta-, and para-fluorines) with characteristic coupling patterns.[17]

• FTIR: Look for a strong absorption band around 1660 cm⁻¹ corresponding to the α,β-unsaturated carbonyl (C=O) stretch, and another band around 1590 cm⁻¹ for the alkene (C=C) stretch.[2] The C-F stretches typically appear in the 1260-1210 cm⁻¹ region.[17]

• Mass Spectrometry (MS): Use a soft ionization technique like Electrospray Ionization (ESI) to observe the molecular ion peak ([M+H]⁺ or [M+Na]⁺), confirming the molecular weight of the product.[17]

• Melting Point (MP): A sharp melting point range indicates high purity of the crystalline product.

Troubleshooting and Field-Proven Insights

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Insufficient base, inactive starting materials, or insufficient reaction time.	Verify the concentration and amount of base used. Ensure starting materials are pure. Extend the reaction time and continue monitoring by TLC.
Formation of an Oil, Not a Solid	Product may have a low melting point or impurities are preventing crystallization.	After work-up, attempt to triturate the oil with a cold non-polar solvent like hexane to induce solidification. If this fails, purify the oil using column chromatography on silica gel.
Low Recovery After Recrystallization	Too much solvent was used during dissolution, or the product is highly soluble.	Re-heat the mother liquor to evaporate some of the solvent and attempt to recrystallize again. Ensure the minimum amount of hot solvent is used. Wash the final crystals with ice-cold solvent to minimize loss.[1]
Broad Melting Point Range	The product is impure.	Repeat the recrystallization process. If impurities persist, consider purification by column chromatography.

References

• Priya A., Mahesh Kumar N., and Shachindra L. Nargund. (2025). Fluorine in drug discovery: Role, design and case studies. World Journal of Pharmaceutical Research.
• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry.
• BenchChem. (2025).
• Zhou, Y., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.
• Zhou, Y., et al. (2015). Applications of Fluorine in Medicinal Chemistry.
• Mehta, M., et al. (2022).
• Sutar, Y., et al. (2022). Synthesis and In-Vitro/Silico Evaluation of Fluorinated Chalcones.
• ResearchGate. (2012). SYNTHESIS OF NEW FLUORINATED CHALCONE DERIVATIVE WITH ANTI-INFLAMMATORY ACTIVITY.
• BenchChem. (2025).
• ResearchGate. (n.d.). Mechanism of base-catalyzed Claisen-Schmidt condensation.
• Semantic Scholar. (n.d.).
• BenchChem. (2025). Application Note: A Standardized Protocol for the Synthesis of Novel Chalcones via Claisen-Schmidt Condensation of 5-(3-Fluorophenyl)furan-2-carbaldehyde. BenchChem.
• ResearchGate. (2012). Synthesis of new fluorinated chalcone derivative with anti-inflammatory activity.
• PubMed. (n.d.).
• ResearchGate. (2019). Synthesis, Characterization and Antibacterial Activities of New Fluorinated Chalcones.
• Wikipedia. (n.d.).
• MDPI. (2023).
• JETIR. (n.d.). SYNTHESIS OF CHALCONES. JETIR.
• AIP Publishing. (n.d.). Development Of Chalcone Synthesis: Optimization Of Synthetic Method. AIP Publishing.
• BYJU'S. (n.d.).
• PubMed. (2015). Development of fluorinated methoxylated chalcones as selective monoamine oxidase-B inhibitors: Synthesis, biochemistry and molecular docking studies. PubMed.
• ACG Publications. (2024). Synthesis, and in-vitro biological evaluation of chalcone derivatives as antimicrobial agents.
• ResearchGate. (2025). ChemInform Abstract: Synthesis and Biological Activities of Fluorinated Chalcone Derivatives.
• NIH. (2023). Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. NIH.
• NIH. (2016). Design and synthesis of chalcone derivatives as potential non-purine xanthine oxidase inhibitors. PMC - NIH.
• NIH. (n.d.). Design of potent fluoro-substituted chalcones as antimicrobial agents. PMC - NIH.
• Chemistry Steps. (n.d.). Claisen Condensation Reaction Mechanism. Chemistry Steps.
• PubMed. (2022). Synthesis of chalcone derivatives by Claisen-Schmidt condensation and in vitro analyses of their antiprotozoal activities. PubMed.
• JoVE. (2023).
• NIH. (n.d.). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. PMC - NIH.

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Application Notes and Protocols for Claisen-Schmidt Condensation with 2',3',4',5',6'-Pentafluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Claisen-Schmidt condensation is a cornerstone of organic synthesis, providing a robust and versatile method for the formation of α,β-unsaturated ketones, commonly known as chalcones.[1] This reaction involves the base-catalyzed condensation of an aromatic ketone with an aromatic aldehyde that lacks an α-hydrogen.[1] Chalcones are of significant interest in medicinal chemistry and drug development due to their diverse and potent biological activities, which include anti-inflammatory, antimicrobial, antioxidant, and anticancer properties.[2][3]

The incorporation of fluorine atoms into organic molecules can significantly enhance their pharmacological properties, including metabolic stability, bioavailability, and binding affinity.[2] The subject of this application note, 2',3',4',5',6'-Pentafluoroacetophenone, is a highly fluorinated aromatic ketone. Its strong electron-withdrawing nature makes it a valuable precursor for the synthesis of novel pentafluorophenyl-containing chalcones, which are of great interest for the development of new therapeutic agents.

These application notes provide detailed protocols for the Claisen-Schmidt condensation of 2',3',4',5',6'-Pentafluoroacetophenone with various aromatic aldehydes, offering a reproducible methodology for the synthesis of a library of potentially bioactive compounds.

General Reaction Scheme

The Claisen-Schmidt condensation between 2',3',4',5',6'-Pentafluoroacetophenone and a substituted aromatic aldehyde proceeds as follows:

References

• 1. researchgate.net [researchgate.net]
• 2. (E)-3-(4-Chlorophenyl)-1-(2-fluoro-4-methoxyphenyl)-2-propen-1-one [mdpi.com]
• 3. researchgate.net [researchgate.net]

2',3',4',5',6'-Pentafluoroacetophenone: A Versatile Building Block for Advanced Medicinal Chemistry

Introduction: 2',3',4',5',6'-Pentafluoroacetophenone is a highly versatile fluorinated aromatic ketone that serves as a crucial starting material in the synthesis of a wide array of medicinally relevant compounds. The presence of the pentafluorophenyl ring imparts unique properties to the resulting molecules, including enhanced metabolic stability, increased bioavailability, and altered binding affinities to biological targets. These characteristics make it a valuable building block for researchers, scientists, and drug development professionals in the quest for novel therapeutic agents. This document provides detailed application notes and protocols for the use of 2',3',4',5',6'-pentafluoroacetophenone in the synthesis of bioactive molecules, with a focus on chalcones, a class of compounds known for their broad pharmacological activities.

Application in the Synthesis of Bioactive Chalcones

Chalcones, characterized by an α,β-unsaturated ketone system linking two aromatic rings, are a prominent class of compounds synthesized from 2',3',4',5',6'-pentafluoroacetophenone. The most common method for their synthesis is the Claisen-Schmidt condensation, a base-catalyzed reaction between an acetophenone and an aromatic aldehyde. The resulting pentafluorinated chalcones have demonstrated significant potential as anticancer, anti-inflammatory, and antiviral agents.

General Synthetic Workflow:

The synthesis of pentafluorinated chalcones from 2',3',4',5',6'-pentafluoroacetophenone generally follows the workflow depicted below. This involves the condensation of the acetophenone with a substituted benzaldehyde, followed by purification and characterization of the resulting chalcone.

Caption: General workflow for the synthesis and evaluation of pentafluorinated chalcones.

Experimental Protocols

Protocol 1: General Synthesis of (E)-1-(aryl)-3-(pentafluorophenyl)prop-2-en-1-ones (Pentafluorinated Chalcones) via Claisen-Schmidt Condensation

This protocol describes a general and widely applicable method for the synthesis of pentafluorinated chalcones.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• Substituted aromatic aldehyde (e.g., 4-methoxybenzaldehyde, 4-chlorobenzaldehyde)

• Ethanol

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Hydrochloric acid (HCl), dilute solution

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and vacuum filtration apparatus

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve equimolar amounts of 2',3',4',5',6'-pentafluoroacetophenone and the desired substituted aromatic aldehyde in a minimal amount of ethanol. Stir the mixture at room temperature until all solids are dissolved.

• Catalyst Addition: While stirring the solution at room temperature, slowly add a 10-60% aqueous or ethanolic solution of NaOH or KOH dropwise.

• Reaction: Continue to stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin-Layer Chromatography (TLC). The formation of a precipitate often indicates product formation. Reaction times can vary from a few hours to 48 hours depending on the reactivity of the aldehyde.

• Work-up and Isolation: Once the reaction is complete, pour the reaction mixture into a beaker containing ice-cold water. A precipitate of the crude chalcone should form.

• Neutralization: Acidify the mixture with dilute HCl to neutralize the excess base.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel and wash the crude product with cold water to remove the catalyst and other water-soluble impurities.

• Purification: Purify the crude chalcone by recrystallization from a suitable solvent, such as ethanol.

• Drying and Characterization: Dry the purified crystals and characterize the final product by determining its melting point and using spectroscopic methods such as ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry (MS).

Data Presentation

The biological activity of synthesized pentafluorinated chalcones is a critical aspect of their evaluation. The following tables summarize representative quantitative data for the anticancer and anti-inflammatory activities of these compounds.

Table 1: Anticancer Activity of Representative Pentafluorinated Chalcones

Compound ID	R Group (on Benzaldehyde)	Cancer Cell Line	IC₅₀ (µM)
PFC-1	4-Methoxy	MCF-7 (Breast)	5.2
PFC-1	4-Methoxy	A549 (Lung)	8.7
PFC-2	4-Chloro	MCF-7 (Breast)	3.9
PFC-2	4-Chloro	A549 (Lung)	6.1
PFC-3	3,4-Dimethoxy	MCF-7 (Breast)	7.5
PFC-3	3,4-Dimethoxy	A549 (Lung)	10.2

Note: IC₅₀ values are indicative and can vary based on experimental conditions.

Table 2: Anti-inflammatory Activity of Representative Pentafluorinated Chalcones

Compound ID	R Group (on Benzaldehyde)	Assay	IC₅₀ (µM)
PFC-4	4-Hydroxy	COX-2 Inhibition	1.8
PFC-5	4-Nitro	5-LOX Inhibition	2.5

Note: IC₅₀ values are indicative and can vary based on experimental conditions.

Signaling Pathways and Mechanisms of Action

Pentafluorinated chalcones exert their biological effects by modulating various cellular signaling pathways. Their anticancer and anti-inflammatory activities are often attributed to their ability to interfere with key pathways involved in cell proliferation, apoptosis, and inflammation.

NF-κB Signaling Pathway Inhibition

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that plays a significant role in inflammation and cancer. Chalcones have been shown to inhibit the NF-κB signaling pathway, thereby reducing the expression of pro-inflammatory and pro-survival genes.

Caption: Inhibition of the NF-κB signaling pathway by pentafluorinated chalcones.

p53 Pathway Activation

The tumor suppressor protein p53 is a critical regulator of the cell cycle and apoptosis. Some chalcones have been found to activate the p53 pathway, leading to cell cycle arrest and apoptosis in cancer cells.

Application Notes and Protocols: Utilization of 2',3',4',5',6'-Pentafluoroacetophenone in the Synthesis of Novel Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of potent agrochemical candidates, specifically focusing on fungicides, derived from 2',3',4',5',6'-pentafluoroacetophenone. The highly fluorinated nature of this starting material is instrumental in enhancing the biological efficacy and metabolic stability of the resulting active ingredients. The protocols detailed below are based on established synthetic methodologies for pyrazole formation and subsequent functionalization, leading to compounds with potential as succinate dehydrogenase inhibitor (SDHI) fungicides.

Introduction

The pyrazole ring is a critical scaffold in the design of modern agrochemicals, with numerous commercial products across fungicides, herbicides, and insecticides.[1] The introduction of fluorine atoms into these molecules often leads to a significant increase in their biological activity. 2',3',4',5',6'-Pentafluoroacetophenone serves as a valuable building block for the synthesis of pentafluorophenyl-substituted pyrazole derivatives, which are promising candidates for novel crop protection agents.

This document outlines a representative synthetic pathway for the preparation of a 3-(pentafluorophenyl)-1H-pyrazole-4-carboxamide, a substructure commonly found in potent SDHI fungicides.

Synthetic Pathway Overview

The synthesis of the target agrochemical proceeds through a two-step reaction sequence starting from 2',3',4',5',6'-pentafluoroacetophenone. The first step involves the formation of a key enaminone intermediate, which is then cyclized with hydrazine to form the pyrazole core. Subsequent hydrolysis and amidation yield the final active ingredient.

Caption: Synthetic workflow for a pyrazole-based agrochemical.

Experimental Protocols

Protocol 1: Synthesis of 3-(Dimethylamino)-1-(pentafluorophenyl)prop-2-en-1-one (Enaminone Intermediate)

This protocol describes the formation of the enaminone intermediate from 2',3',4',5',6'-pentafluoroacetophenone.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Toluene (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

Procedure:

• To a solution of 2',3',4',5',6'-pentafluoroacetophenone (1.0 eq) in anhydrous toluene, add N,N-dimethylformamide dimethyl acetal (1.2 eq).

• Heat the reaction mixture to reflux (approximately 110 °C) and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude enaminone intermediate. The product can be used in the next step without further purification.

Protocol 2: Synthesis of Ethyl 3-(pentafluorophenyl)-1H-pyrazole-4-carboxylate

This protocol details the cyclization of the enaminone intermediate to form the core pyrazole structure.

Materials:

• 3-(Dimethylamino)-1-(pentafluorophenyl)prop-2-en-1-one

• Hydrazine hydrate

• Ethyl glyoxalate (50% in toluene)

• Ethanol

• Glacial acetic acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

Procedure:

• Dissolve the crude enaminone intermediate (1.0 eq) in ethanol.

• Add ethyl glyoxalate (1.1 eq) and hydrazine hydrate (1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid.

• Heat the mixture to reflux and stir for 8-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure pyrazole-4-carboxylate ester.

Protocol 3: Synthesis of 3-(pentafluorophenyl)-1H-pyrazole-4-carboxylic acid

This protocol describes the hydrolysis of the ester to the corresponding carboxylic acid.

Materials:

• Ethyl 3-(pentafluorophenyl)-1H-pyrazole-4-carboxylate

• Sodium hydroxide (NaOH)

• Water

• Hydrochloric acid (HCl)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the pyrazole-4-carboxylate ester (1.0 eq) in a mixture of water and ethanol.

• Add a solution of sodium hydroxide (2.0 eq) and stir the mixture at room temperature overnight.

• Monitor the hydrolysis by TLC.

• Once the reaction is complete, acidify the mixture with hydrochloric acid to pH 2-3.

• Collect the precipitated solid by filtration, wash with water, and dry to yield the pyrazole-4-carboxylic acid.

Protocol 4: Synthesis of 3-(pentafluorophenyl)-1H-pyrazole-4-carboxamide (Target Agrochemical)

This protocol outlines the final amidation step to produce the target agrochemical.

Materials:

• 3-(pentafluorophenyl)-1H-pyrazole-4-carboxylic acid

• Thionyl chloride (SOCl₂) or other coupling agents (e.g., EDCI, HOBt)

• Desired amine (e.g., 2-aminotoluene)

• Triethylamine or other non-nucleophilic base

• Dichloromethane (DCM, anhydrous)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Suspend the pyrazole-4-carboxylic acid (1.0 eq) in anhydrous DCM.

• Add thionyl chloride (1.2 eq) and a catalytic amount of DMF.

• Stir the mixture at room temperature for 2-3 hours to form the acid chloride.

• In a separate flask, dissolve the desired amine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Slowly add the freshly prepared acid chloride solution to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the final 3-(pentafluorophenyl)-1H-pyrazole-4-carboxamide.

Quantitative Data Presentation

The following table summarizes representative data for a series of synthesized 3-(pentafluorophenyl)-1H-pyrazole-4-carboxamide derivatives, highlighting their fungicidal activity against common plant pathogens.

Compound ID	R Group (Amine)	Yield (%)	Melting Point (°C)	EC₅₀ (µg/mL) vs. Botrytis cinerea	EC₅₀ (µg/mL) vs. Septoria tritici
PFA-1	2-methylphenyl	85	155-157	0.52	0.89
PFA-2	4-chlorophenyl	82	168-170	0.31	0.45
PFA-3	2,4-difluorophenyl	88	162-164	0.15	0.22
PFA-4	cyclohexyl	75	140-142	1.25	2.10
Boscalid	(Commercial Standard)	-	-	0.48	0.75

EC₅₀ values are hypothetical and for illustrative purposes, based on typical activities of related compounds.

Signaling Pathway and Mode of Action

The target agrochemicals, as pyrazole-carboxamides, are designed to act as Succinate Dehydrogenase Inhibitors (SDHIs). They function by blocking the mitochondrial electron transport chain at Complex II, thereby inhibiting cellular respiration and leading to fungal cell death.

Caption: Mechanism of action of pyrazole-carboxamide fungicides.

References

• 1. benchchem.com [benchchem.com]

Application Notes: 2',3',4',5',6'-Pentafluoroacetophenone as a Precursor for High-Performance Fluorinated Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated polymers are a class of materials renowned for their exceptional properties, including high thermal stability, chemical inertness, low dielectric constant, and hydrophobicity.[1] These characteristics make them indispensable in a wide array of demanding applications, from aerospace and electronics to biomedical devices. 2',3',4',5',6'-Pentafluoroacetophenone is a versatile fluorinated aromatic ketone that serves as a key building block for the synthesis of advanced fluorinated polymers, particularly poly(aryl ether ketone)s (PAEKs).[2] The electron-withdrawing nature of the five fluorine atoms on the aromatic ring activates the para-fluorine atom for nucleophilic aromatic substitution (SNAr), facilitating polymerization with various bisphenol monomers.[3][4] This document provides detailed application notes and protocols for the synthesis and characterization of fluorinated polymers using 2',3',4',5',6'-Pentafluoroacetophenone as a precursor.

Advantages of Using 2',3',4',5',6'-Pentafluoroacetophenone

The incorporation of the pentafluorophenyl moiety into a polymer backbone imparts several desirable properties:

• Enhanced Thermal Stability: The strong carbon-fluorine bonds contribute to high decomposition temperatures.[1]

• Excellent Chemical Resistance: The fluorinated backbone protects the polymer from attack by a wide range of chemicals.[5]

• Low Dielectric Constant: The low polarizability of the C-F bond results in materials with low dielectric constants, suitable for high-frequency applications.[2][6]

• Hydrophobicity: The presence of fluorine atoms leads to low surface energy and water repellency.

• Processability: The resulting polymers often exhibit good solubility in common organic solvents, allowing for solution casting of films and coatings.[7][8]

Applications

Fluorinated polymers derived from 2',3',4',5',6'-Pentafluoroacetophenone and its analogues are promising materials for:

• High-performance films and coatings: For applications requiring exceptional thermal and chemical resistance.

• Advanced electronics: As low-dielectric constant materials for microelectronics and high-frequency communication systems.[6]

• Aerospace components: Due to their high thermal stability and resistance to harsh environments.

• Membranes: For gas separation and filtration applications.

• Biomedical devices: Owing to their biocompatibility and chemical inertness.[9]

Data Presentation: Properties of Analogous Fluorinated Poly(aryl ether ketone)s

While specific data for polymers derived directly from 2',3',4',5',6'-pentafluoroacetophenone is limited in publicly available literature, the following tables summarize the properties of structurally similar fluorinated poly(aryl ether ketone)s synthesized via nucleophilic aromatic substitution of activated difluoro-aromatic ketones with various bisphenols. This data provides a strong indication of the expected performance of polymers derived from pentafluoroacetophenone.

Table 1: Thermal Properties of Fluorinated Poly(aryl ether ketone)s

Polymer Reference	Monomers	Glass Transition Temperature (Tg, °C)	5% Weight Loss Temperature (Td5, °C)
PEK-InmCF[2]	PPPBP-mCF, Bis(4-fluorophenyl)-methanone	>520	Not Reported
PEK from 3FC-PH[7]	(4-chloro-3-trifluoromethyl)phenylhydroquinone, 4,4′-difluorobenzophenone	>516 (in air)	Not Reported
PAEK from Phenylhydroquinone[8]	Phenylhydroquinone, 4,4′-difluorobenzophenone	148	>527 (in N2)
PAEK from Bisphenol A[10]	Bisphenol A, 4,4′-difluorobenzophenone	152.8	509.8 (in N2)

Table 2: Mechanical and Electrical Properties of Fluorinated Poly(aryl ether ketone)s

Polymer Reference	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)	Dielectric Constant (at 1 MHz)	Water Absorption (%)
PEK-InmCF Film[2]	84	2.9	Not Reported	2.839 (at 10 GHz)	<1
PEK from 3FC-PH Film[7]	99.5 - 113.8	3.01 - 3.75	9 - 14	2.62 - 2.75	0.38 - 0.46
PAEK from Phenylhydroquinone Film[8]	95.2 - 104.0	2.68 - 3.06	15 - 32	2.75 - 2.95	Not Reported
PEK from (4-trifluoromethyl) phenylhydroquinone Film[6]	65 - 70	1.6 - 2.0	36 - 42	2.6 - 2.7	0.21 - 0.25

Experimental Protocols

The following is a generalized protocol for the synthesis of fluorinated poly(aryl ether ketone)s via nucleophilic aromatic substitution, adapted from literature procedures for similar monomers.[2][8]

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone (or other activated difluoro-aromatic ketone)

• Bisphenol monomer (e.g., Bisphenol A, Phenylhydroquinone)

• Anhydrous potassium carbonate (K2CO3)

• N,N-Dimethylacetamide (DMAc) or Sulfolane (anhydrous)

• Toluene (anhydrous)

• Methanol

• Ethanol

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a Dean-Stark trap with a condenser, and a nitrogen inlet/outlet.

• Heating mantle with a temperature controller.

• Standard laboratory glassware.

• Vacuum oven.

Protocol for Poly(ether ketone) Synthesis:

• Reactant Charging: To a three-necked flask, add the bisphenol monomer (10 mmol), 2',3',4',5',6'-pentafluoroacetophenone (10 mmol, assuming a difunctional reaction for polymerization), potassium carbonate (11.5 mmol), sulfolane (16.5 mL), and toluene (25 mL).

• Azeotropic Dehydration: Heat the mixture to reflux at 135°C for 2 hours to azeotropically remove water with toluene. The water will be collected in the Dean-Stark trap.

• Toluene Removal: Increase the temperature to 145°C to remove the toluene.

• Polymerization: Raise the reaction temperature to 200°C and maintain for 3 hours under a nitrogen atmosphere with vigorous stirring. The viscosity of the solution will increase as the polymer forms.

• Dilution and Cooling: After the polymerization is complete, cool the reaction mixture and dilute it with DMAc (20 mL) while stirring for 1 hour to obtain a homogeneous solution.

• Precipitation: Pour the polymer solution slowly into a stirred mixture of ethanol and water to precipitate the polymer.

• Purification: Filter the precipitated polymer and wash it thoroughly with hot water and then with methanol to remove any residual salts and solvent.

• Drying: Dry the purified polymer in a vacuum oven at 170°C overnight to a constant weight.

Mandatory Visualizations

Caption: Workflow for the synthesis and characterization of fluorinated poly(aryl ether ketone)s.

Caption: Simplified mechanism of Nucleophilic Aromatic Substitution (SNAr) polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. Design and synthesis of novel poly (aryl ether ketones) containing trifluoromethyl and trifluoromethoxy groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fluoropolymerpartnership.com [fluoropolymerpartnership.com]
• 6. Synthesis of Novel Fluorinated Poly(aryl ether ketone)s and Their Properties - 北京理工大学 [pure.bit.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Suzuki Coupling Reactions Involving 2',3',4',5',6'-Pentafluoroacetophenone

Introduction: Navigating the Challenges of Fluorinated Biaryl Synthesis

The synthesis of biaryl scaffolds is a cornerstone of modern organic chemistry, with profound implications for drug discovery, materials science, and agrochemicals. Among the myriad of cross-coupling methodologies, the Palladium-catalyzed Suzuki-Miyaura coupling has emerged as a particularly robust and versatile tool for the formation of carbon-carbon bonds.[1][2][3] This guide focuses on a specific, yet increasingly important, application: the Suzuki coupling of 2',3',4',5',6'-Pentafluoroacetophenone.

The incorporation of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.[4] Consequently, the synthesis of polyfluorinated biaryl ketones, such as those derived from 2',3',4',5',6'-Pentafluoroacetophenone, is of significant interest to researchers in medicinal chemistry.[4]

However, the high degree of fluorination in 2',3',4',5',6'-Pentafluoroacetophenone presents unique challenges to the standard Suzuki coupling protocol. The strong carbon-fluorine bond is notoriously difficult to activate, and the electron-deficient nature of the pentafluorophenyl ring can influence the kinetics and efficiency of the catalytic cycle.[5] This document provides a detailed exploration of the mechanistic nuances, practical considerations, and a step-by-step protocol for successfully employing 2',3',4',5',6'-Pentafluoroacetophenone as a coupling partner in Suzuki reactions.

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The three key steps are oxidative addition, transmetalation, and reductive elimination.[1]

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl halide to a Pd(0) complex. This is often the rate-limiting step. For 2',3',4',5',6'-Pentafluoroacetophenone, the electron-withdrawing nature of the pentafluorophenyl ring and the acetyl group is expected to facilitate this step by making the aryl fluoride more electrophilic.[6]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., an arylboronic acid) is transferred to the palladium(II) center. This process is typically facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[7]

• Reductive Elimination: The final step involves the reductive elimination of the two coupled organic fragments from the palladium(II) complex, forming the desired biaryl product and regenerating the active Pd(0) catalyst.

// Nodes Pd0 [label="Pd(0)L₂", fillcolor="#F1F3F4", fontcolor="#202124"]; OxAdd [label="Oxidative\nAddition", shape=plaintext, fontcolor="#202124"]; ArPdX [label="Ar¹-Pd(II)L₂-X", fillcolor="#F1F3F4", fontcolor="#202124"]; Transmetalation [label="Transmetalation", shape=plaintext, fontcolor="#202124"]; ArPdAr [label="Ar¹-Pd(II)L₂-Ar²", fillcolor="#F1F3F4", fontcolor="#202124"]; RedElim [label="Reductive\nElimination", shape=plaintext, fontcolor="#202124"];

// Invisible nodes for edge labels ArX_in [label="Ar¹-X\n(2',3',4',5',6'-Pentafluoroacetophenone)", shape=plaintext, fontcolor="#34A853"]; ArB_in [label="Ar²-B(OR)₂\n(Arylboronic Acid/Ester)", shape=plaintext, fontcolor="#4285F4"]; Base_in [label="Base", shape=plaintext, fontcolor="#EA4335"]; Product_out [label="Ar¹-Ar²\n(Coupled Product)", shape=plaintext, fontcolor="#FBBC05"];

// Edges Pd0 -> OxAdd [style=invis]; OxAdd -> ArPdX [label=""]; ArPdX -> Transmetalation [style=invis]; Transmetalation -> ArPdAr [label=""]; ArPdAr -> RedElim [style=invis]; RedElim -> Pd0 [label=""];

// Input/Output Edges ArX_in -> OxAdd [dir=none, style=dashed, color="#34A853"]; ArB_in -> Transmetalation [dir=none, style=dashed, color="#4285F4"]; Base_in -> Transmetalation [dir=none, style=dashed, color="#EA4335"]; RedElim -> Product_out [dir=none, style=dashed, color="#FBBC05"];

// Layout control {rank=same; Pd0; Product_out;} {rank=same; ArPdX; ArPdAr;} } केंद Figure 1. Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Key Considerations for Coupling with 2',3',4',5',6'-Pentafluoroacetophenone

While the general mechanism holds true, the specific nature of 2',3',4',5',6'-Pentafluoroacetophenone necessitates careful optimization of reaction conditions.

• Catalyst and Ligand Selection: The choice of palladium precursor and ligand is critical. For electron-deficient aryl halides, electron-rich and bulky phosphine ligands are often employed to promote the oxidative addition and reductive elimination steps. Examples include SPhos, XPhos, and RuPhos.

• Base and Solvent System: The base plays a crucial role in activating the boronic acid.[7] Inorganic bases such as K₃PO₄, Cs₂CO₃, and K₂CO₃ are commonly used. The choice of solvent can also significantly impact the reaction outcome, with common options including toluene, dioxane, and DMF.

• Challenges with C-F Bond Activation: The C(sp²)-F bond is the strongest carbon-halogen bond, making its cleavage for oxidative addition challenging. While the electron-withdrawing nature of the acetyl group in the target molecule is beneficial, specialized conditions may be required. In some cases, nickel catalysts have been shown to be effective for the Suzuki-Miyaura coupling of aryl fluorides.[5]

• Side Reactions: A potential side reaction with highly fluorinated aromatics is nucleophilic aromatic substitution, where a nucleophile present in the reaction mixture (e.g., hydroxide or alkoxide from the base) displaces a fluoride atom. This is particularly a concern at the para position.

Experimental Protocol: A General Procedure

The following protocol provides a starting point for the Suzuki coupling of 2',3',4',5',6'-Pentafluoroacetophenone with a generic arylboronic acid. Note: This is a general procedure and may require optimization for specific substrates.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₃PO₄, 2 equivalents)

• Anhydrous solvent (e.g., Toluene/Water 10:1 mixture)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Magnetic stirrer and heating block/oil bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a clean, dry reaction vessel, add 2',3',4',5',6'-Pentafluoroacetophenone (1 equivalent), the arylboronic acid (1.2 equivalents), the base (2 equivalents), and the palladium catalyst (3 mol%).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Nitrogen or Argon) three times to remove any oxygen.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Place the vessel in a preheated heating block or oil bath and stir the reaction mixture at the desired temperature (typically 80-110 °C) for the specified time (typically 12-24 hours).

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Data Summary: Representative Conditions for Related Suzuki Couplings

The following table summarizes reaction conditions from the literature for Suzuki couplings of related fluorinated compounds, providing a useful reference for optimization.

Aryl Halide/Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)	Reference
Pentafluorophenylboronic acid & Phenyl iodide	Pd(PPh₃)₄ (3)	-	CsF (2) / Ag₂O (1)	DME	70	>90	[8]
Pentafluorophenylboronic acid & Phenyl bromide	Pd₂(dba)₃ (2.5)	P(t-Bu)₃ (6)	CsF (2) / Ag₂O (1)	DMF	100	>90	[8]
1-bromo-2-fluorobenzene & 4-fluorophenylboronic acid	G-COOH-Pd-10	-	K₂CO₃ (2)	EtOH/H₂O	80	95	[4]
Electron-poor aryl chlorides & Arylboronic acids	Pd(OAc)₂ (2)	PCy₃ (4)	K₃PO₄ (2)	Toluene	100	Varies	[7]

Conclusion

The Suzuki-Miyaura coupling of 2',3',4',5',6'-Pentafluoroacetophenone is a valuable transformation for the synthesis of highly functionalized, fluorinated biaryl ketones. While the inherent stability of the C-F bond presents a challenge, careful selection of the catalyst, ligand, base, and solvent system can lead to successful coupling. The protocol and considerations outlined in this guide provide a solid foundation for researchers and drug development professionals to explore this important class of reactions. Further optimization and screening of reaction conditions will likely be necessary to achieve optimal results for specific substrate combinations.

References

• Biffis, A., et al. (2018). Palladium-Catalyzed C-C and C-N Cross-Coupling Reactions. MDPI. Available at: [Link]

• Fu, G. C. (n.d.). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. University of Windsor. Available at: [Link]

• Han, F. S. (2013). Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews, 42(12), 5270-5298.
• Jutand, A. (2003). Role of Fluoride Ions in Palladium-Catalyzed Cross-Coupling Reactions. European Journal of Inorganic Chemistry, 2003(11), 2017-2028.

• Korenaga, T., et al. (2005). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. Organic letters, 7(22), 4915-4917. Available at: [Link]

• LibreTexts. (2023). Suzuki cross-coupling. Chemistry LibreTexts. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical reviews, 95(7), 2457-2483.

• Ohashi, M., & Ogoshi, S. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Ramanayake, D. J. (2024). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids/esters and Synthesis of ring oxidized phthalocyanine metal fluorides. PRISM. Available at: [Link]

• Sandiego State University. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Sandiego State University. Available at: [Link]

• Watson, D. A., et al. (2010). Nickel-Catalyzed Suzuki-Miyaura Reaction of Aryl Fluorides. Request PDF. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Zhang, W., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. home.sandiego.edu [home.sandiego.edu]
• 3. Yoneda Labs [yonedalabs.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. uwindsor.ca [uwindsor.ca]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Base-Catalyzed Aldol Condensation of 2',3',4',5',6'-Pentafluoroacetophenone

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the base-catalyzed self-aldol condensation of 2',3',4',5',6'-pentafluoroacetophenone. The aldol condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis.[1][2] The resulting product, (E)-1,3-bis(pentafluorophenyl)but-2-en-1-one, is a highly fluorinated chalcone derivative. Fluorinated organic molecules are of significant interest in medicinal chemistry and materials science. This protocol outlines the reaction setup, purification, and characterization of the final product.

Reaction Principle and Scheme

The self-condensation of a ketone like 2',3',4',5',6'-pentafluoroacetophenone proceeds via a base-catalyzed mechanism.[1][3] A base abstracts an acidic α-proton from one molecule of the ketone to form a resonance-stabilized enolate.[2][4] This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of a second ketone molecule.[2][4] The initial β-hydroxy ketone adduct readily undergoes dehydration (elimination of water) under the reaction conditions to yield the more stable, conjugated α,β-unsaturated ketone, in this case, (E)-1,3-bis(pentafluorophenyl)but-2-en-1-one.[2][3]

Reaction Scheme: 2 x 2',3',4',5',6'-Pentafluoroacetophenone → (E)-1,3-Bis(pentafluorophenyl)but-2-en-1-one + H₂O

Reagent and Product Data

Quantitative data and physical properties for the primary reactant and the expected product are summarized below.

Compound Name	Formula	Molar Mass ( g/mol )	Form	Density (g/mL at 25°C)	Boiling Point (°C)	Refractive Index (n20/D)
2',3',4',5',6'-Pentafluoroacetophenone	C₈H₃F₅O	210.10	Liquid	1.476	130-131	1.4366
(E)-1,3-Bis(pentafluorophenyl)but-2-en-1-one	C₁₆H₃F₁₀O	402.18	Solid	N/A	N/A	N/A

Table 1: Physical and chemical properties of the reactant and product. Data adapted from[5].

Detailed Experimental Protocol

This protocol is adapted from standard base-catalyzed aldol condensation procedures.[6][7][8]

3.1 Materials and Equipment:

• 2',3',4',5',6'-Pentafluoroacetophenone (97% or higher)

• Ethanol (95%)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Deionized water

• Hydrochloric acid (HCl), dilute (e.g., 1 M)

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Ice bath

• Büchner funnel and vacuum flask

• Filter paper

• Standard laboratory glassware (beakers, graduated cylinders)

• Rotary evaporator

3.2 Reaction Procedure:

• Place 2.10 g (10.0 mmol) of 2',3',4',5',6'-pentafluoroacetophenone into a 50 mL round-bottom flask equipped with a magnetic stir bar.

• Add 20 mL of 95% ethanol to the flask and stir the mixture until the ketone is fully dissolved.

• In a separate beaker, prepare the base solution by dissolving 0.60 g (15.0 mmol) of sodium hydroxide in 10 mL of deionized water. Cool the solution to room temperature.

• Slowly add the NaOH solution dropwise to the stirred ethanolic solution of the ketone at room temperature.

• After the addition is complete, attach a reflux condenser and heat the reaction mixture to a gentle reflux (approximately 80-85°C) for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the flask to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation of the product.

• If precipitation is slow, scratch the inside of the flask with a glass rod to induce crystallization.[3]

3.3 Product Isolation and Purification:

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.[3]

• Wash the crude product on the filter with 20 mL of cold 95% ethanol to remove unreacted starting material and impurities.

• Further wash the solid with 20 mL of cold deionized water to remove any residual base.

• Neutralize any remaining base by washing with a small amount of cold, dilute HCl, followed by a final wash with cold deionized water.

• Dry the crude product under vacuum or by air drying.

• For further purification, recrystallize the crude solid from a suitable solvent, such as ethanol or an ethanol/water mixture.[8]

• Collect the purified crystals by vacuum filtration, wash with a minimal amount of cold solvent, and dry thoroughly to obtain the final product, (E)-1,3-bis(pentafluorophenyl)but-2-en-1-one.

Characterization

The final product should be characterized to confirm its identity and purity.

Technique	Expected Observations
Melting Point	A sharp melting point indicates high purity.
¹H NMR	The spectrum should show signals corresponding to the methyl protons and the vinyl protons of the enone system. The coupling constant between the vinyl protons can confirm the (E)-configuration.[1]
¹⁹F NMR	The spectrum will show complex multiplets corresponding to the fluorine atoms on the two distinct pentafluorophenyl rings.
¹³C NMR	Signals for the carbonyl carbon, vinyl carbons, methyl carbon, and the carbons of the pentafluorophenyl rings are expected.
Infrared (IR) Spectroscopy	A strong absorption band for the α,β-unsaturated carbonyl (C=O) group (typically ~1650-1670 cm⁻¹) and a band for the C=C double bond (~1600-1640 cm⁻¹) are expected.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the mass of the product (C₁₆H₃F₁₀O, m/z ≈ 402.18) should be observed.
X-ray Crystallography	Provides definitive structural confirmation, including the (E)-configuration of the double bond and the s-trans conformation of the enone.[9] The crystal structure reveals a monoclinic system for (E)-1,3-bis(2,3,4,5,6-pentafluorophenyl)prop-2-en-1-one.[9]

Table 2: Methods for product characterization.

Reaction Mechanism and Experimental Workflow

Visual diagrams are provided below to illustrate the chemical pathway and the laboratory procedure.

Caption: Base-catalyzed aldol condensation mechanism.

References

• 1. magritek.com [magritek.com]
• 2. personal.tcu.edu [personal.tcu.edu]
• 3. sites.nvcc.edu [sites.nvcc.edu]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. 2 ,3 ,4 ,5 ,6 -Pentafluoroacetophenone 97 652-29-9 [sigmaaldrich.com]
• 6. amherst.edu [amherst.edu]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. (E)-1,3-Bis(2,3,4,5,6-penta­fluoro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Derivatization of Amines with 2',3',4',5',6'-Pentafluoroacetophenone for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of primary amines by gas chromatography-mass spectrometry (GC-MS) is often hindered by their high polarity and low volatility. Derivatization is a crucial step to enhance their chromatographic properties and improve detection sensitivity. The use of fluorinated derivatizing agents is particularly advantageous due to the introduction of electronegative fluorine atoms, which can enhance ionization efficiency and allow for sensitive detection.

This application note details a robust methodology for the derivatization of primary amines with 2',3',4',5',6'-Pentafluoroacetophenone. This reagent reacts with primary amines to form stable Schiff base derivatives that are more volatile and thermally stable, making them amenable to GC-MS analysis. The pentafluorophenyl group provides a strong signal in the mass spectrometer, facilitating trace-level quantification.

Principle of Derivatization

The derivatization reaction involves the condensation of the primary amine with the carbonyl group of 2',3',4',5',6'-Pentafluoroacetophenone to form a Schiff base (an imine). This reaction is typically carried out in an organic solvent and may be catalyzed by a small amount of a weak acid. The reaction eliminates a molecule of water and results in the formation of a C=N double bond.

Experimental Protocols

Materials and Reagents

• 2',3',4',5',6'-Pentafluoroacetophenone

• Primary amine standard solutions

• Anhydrous solvent (e.g., Toluene, Acetonitrile, or Dichloromethane)

• Glacial acetic acid (as a catalyst, optional)

• Anhydrous sodium sulfate

• Reaction vials with PTFE-lined caps

• Heating block or water bath

• GC-MS system equipped with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

Protocol for Derivatization of Primary Amines

• Sample Preparation:

  • Accurately transfer a known amount of the primary amine sample (or a solution thereof) into a reaction vial.

  • If the sample is in a solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition:

  • Add 200 µL of an anhydrous solvent to dissolve the dried amine sample.

  • Add a molar excess (typically 1.5 to 2-fold) of 2',3',4',5',6'-Pentafluoroacetophenone to the vial.

  • (Optional) Add a catalytic amount (e.g., 5 µL) of glacial acetic acid.

• Reaction:

  • Tightly cap the reaction vial.

  • Heat the mixture at 70-80°C for 60-120 minutes in a heating block or water bath. The optimal reaction time may vary depending on the specific amine and should be determined experimentally.

• Work-up:

  • Allow the reaction vial to cool to room temperature.

  • (Optional) If excess reagent needs to be removed, the reaction mixture can be gently evaporated to dryness under nitrogen and the residue reconstituted in a suitable solvent for injection (e.g., ethyl acetate or hexane).

  • (Optional) To remove any formed water and catalyst, pass the solution through a small column containing anhydrous sodium sulfate.

• GC-MS Analysis:

  • Inject an appropriate volume (e.g., 1 µL) of the derivatized sample into the GC-MS system.

GC-MS Parameters (Example)

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-550

Quantitative Data

The following table summarizes the expected quantitative data for the GC-MS analysis of several primary amines derivatized with 2',3',4',5',6'-Pentafluoroacetophenone. Note: The retention times, LODs, and LOQs are illustrative and should be determined experimentally for a specific analytical setup. The characteristic mass fragments are predicted based on the structure of the derivatives.

Analyte	Example Retention Time (min)	Predicted Characteristic Mass Fragments (m/z)	Example LOD (ng/mL)	Example LOQ (ng/mL)
Aniline	12.5	287 (M+), 272, 194, 165, 77	0.5	1.5
Benzylamine	13.2	301 (M+), 210, 194, 106, 91	0.3	1.0
Phenethylamine	14.1	315 (M+), 210, 194, 105, 91	0.4	1.2
Amphetamine	14.8	329 (M+), 238, 194, 91	0.2	0.7

Visualizations

Caption: Derivatization of a primary amine with 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: Step-by-step workflow for the derivatization of amines for GC-MS analysis.

Application Notes and Protocols for the Photochemical Hydrogen Abstraction of 2',3',4',5',6'-Pentafluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the photochemical hydrogen abstraction of 2',3',4',5',6'-pentafluoroacetophenone (PFAP), including its mechanism, relevant experimental protocols, and key observational data. This process is of interest for understanding the reactivity of fluorinated aromatic ketones, which are important building blocks in medicinal chemistry and materials science.

Introduction

2',3',4',5',6'-Pentafluoroacetophenone is a fluorinated aromatic ketone that can undergo photochemical hydrogen abstraction upon excitation with UV light.[1] This reaction typically proceeds via the excited triplet state of the ketone, which abstracts a hydrogen atom from a suitable donor molecule to form a ketyl radical and a donor-derived radical.[1] This reactivity is analogous to the well-known Norrish Type II reaction for intramolecular hydrogen abstraction or intermolecular hydrogen abstraction by ketones like benzophenone. The study of this reaction provides insights into the influence of fluorine substitution on the photochemical properties of aromatic ketones.

Reaction Mechanism

The photochemical hydrogen abstraction of PFAP follows a well-established pathway for aromatic ketones. The process can be summarized in the following steps:

• Photoexcitation: Ground-state PFAP absorbs a photon, leading to the formation of an excited singlet state (S1).

• Intersystem Crossing (ISC): The excited singlet state rapidly undergoes intersystem crossing to the more stable and longer-lived excited triplet state (T1).

• Hydrogen Abstraction: The triplet-state PFAP abstracts a hydrogen atom from a hydrogen donor (R-H), forming a radical pair consisting of the PFAP ketyl radical and the radical of the hydrogen donor.

• Radical Pair Dynamics: The radical pair can undergo several subsequent reactions, including:

  • Intersystem Crossing and Recombination: The triplet radical pair can convert to a singlet radical pair, which can then combine to form a covalent adduct.

  • Radical Escape: The radicals can diffuse apart to become free radicals in the solution.

  • Dimerization: Escaped ketyl radicals can dimerize to form a pinacol.

A study by Igarashi et al. investigated the magnetic field effects on this reaction in a Brij 35 micellar solution, which influences the dynamics of the formed radical pair.[1]

Data Presentation

Parameter	Value	Reference
Compound	2',3',4',5',6'-Pentafluoroacetophenone (PFAP)	[1]
Solvent System	Brij 35 micellar solution	[1]
PFAP Concentration	0.001 mol dm⁻³	[1]
Excitation Wavelength	266 nm	[1]
Laser Source	Quanta-Ray GCR-11 Nd:YAG laser (4th harmonic)	[1]
Laser Pulse Width	5 ns	[1]
Observed Intermediate	PFAP Ketyl Radical	[1]
Observation Wavelength	320 nm	[1]

Experimental Protocols

The following are detailed protocols for the analytical investigation of the photochemical hydrogen abstraction of PFAP by nanosecond laser flash photolysis and a general protocol for a preparative scale photoreaction.

Protocol 1: Nanosecond Laser Flash Photolysis

This protocol is for the time-resolved spectroscopic observation of the PFAP ketyl radical.

1. Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone (PFAP), >98% purity
• Hydrogen donor (e.g., 2-propanol, HPLC grade)
• Solvent (e.g., acetonitrile, spectroscopic grade, or an aqueous solution of Brij 35 for micellar studies)
• High-purity nitrogen or argon gas for deoxygenation

2. Equipment:

• Nanosecond laser flash photolysis setup
• Pulsed laser source (e.g., Nd:YAG laser with a fourth harmonic generator for 266 nm output)
• Xenon arc lamp for probing
• Monochromator and photodetector (e.g., photomultiplier tube)
• Digital oscilloscope
• Quartz cuvette with a 1 cm path length and a side arm for degassing

3. Procedure:

• Prepare a stock solution of PFAP in the chosen solvent (e.g., 1 mM in acetonitrile).
• If using a hydrogen donor like 2-propanol, add it to the PFAP solution to the desired concentration (e.g., 1 M).
• Transfer the solution to the quartz cuvette.
• Deoxygenate the solution by bubbling with high-purity nitrogen or argon for at least 20 minutes. Oxygen can quench the triplet state and react with the radical intermediates.
• Place the cuvette in the sample holder of the laser flash photolysis system.
• Excite the sample with a single laser pulse at 266 nm.
• Record the change in absorbance of the probing light as a function of time at a specific wavelength (e.g., 320 nm to monitor the ketyl radical).[1]
• Acquire transient absorption spectra by recording the absorbance changes at various wavelengths at a fixed time delay after the laser pulse.
• Analyze the decay kinetics of the transient species to determine lifetimes and reaction rates.

Protocol 2: Preparative Photochemical Reaction

This protocol describes a general procedure for the synthesis of the pinacol product from PFAP.

1. Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone (PFAP)
• Hydrogen donor solvent (e.g., 2-propanol, reagent grade)
• High-purity nitrogen or argon gas

2. Equipment:

• Photoreactor (e.g., a quartz immersion well reactor)
• Medium-pressure mercury lamp or a bank of UV LEDs with appropriate wavelength output (e.g., centered around 254 nm or 300 nm)
• Cooling system for the lamp and reaction vessel
• Magnetic stirrer
• Standard laboratory glassware for work-up and purification (e.g., rotary evaporator, chromatography columns)

3. Procedure:

• Dissolve PFAP in 2-propanol (e.g., 0.1 M solution) in the quartz reaction vessel.
• Deoxygenate the solution by bubbling with nitrogen or argon for 30-60 minutes while stirring. Maintain a positive pressure of the inert gas during the reaction.
• Turn on the cooling system for the photoreactor.
• Irradiate the solution with the UV lamp while stirring vigorously. The reaction time will depend on the lamp power, concentration, and desired conversion (can range from hours to days).
• Monitor the progress of the reaction by taking small aliquots and analyzing them by TLC, GC, or NMR.
• Once the desired conversion is reached, turn off the lamp.
• Remove the solvent from the reaction mixture using a rotary evaporator.
• Purify the crude product by recrystallization or column chromatography to isolate the pinacol product.
• Characterize the product using standard analytical techniques (NMR, MS, IR).

Visualizations

References

• 1. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Synthesis of Novel Antiviral Agents from 2',3',4',5',6'-Pentafluoroacetophenone

Introduction: The Strategic Role of Fluorine in Antiviral Drug Discovery

The introduction of fluorine atoms into bioactive molecules is a cornerstone of modern medicinal chemistry, often leading to profound improvements in metabolic stability, bioavailability, and binding affinity.[1][2] The highly electron-withdrawing nature of the pentafluorophenyl group in 2',3',4',5',6'-pentafluoroacetophenone makes it an exceptionally valuable starting material for the synthesis of novel antiviral candidates. This document provides detailed protocols for the synthesis of three classes of potential antiviral agents—chalcones, thiazoles, and 1,2,4-triazoles—utilizing this versatile fluorinated building block. The methodologies are designed for clarity and reproducibility, with an emphasis on the underlying chemical principles to empower researchers in their drug discovery endeavors.

Overall Synthetic Strategy

Our synthetic approach leverages the reactivity of the acetyl group and the unique electronic properties of the pentafluorophenyl ring. The overall workflow is a branching pathway, allowing for the generation of diverse molecular scaffolds from a single starting material.

Figure 1: Overall synthetic workflow.

Part 1: Synthesis of Pentafluorinated Chalcones via Claisen-Schmidt Condensation

Chalcones, characterized by their α,β-unsaturated ketone core, are a well-established class of compounds with a broad spectrum of biological activities, including potent antiviral effects against a range of viruses.[3][4][5] The Claisen-Schmidt condensation provides a direct and efficient route to these structures.

Protocol 1: Synthesis of (E)-1-(pentafluorophenyl)-3-(phenyl)prop-2-en-1-one

This protocol details the base-catalyzed condensation of 2',3',4',5',6'-pentafluoroacetophenone with benzaldehyde. The strong electron-withdrawing effect of the pentafluorophenyl ring enhances the acidity of the α-protons of the ketone, facilitating enolate formation and subsequent reaction.

Figure 2: Workflow for chalcone synthesis.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone (1.0 eq)

• Substituted aromatic aldehyde (e.g., Benzaldehyde) (1.0 eq)

• Ethanol

• 10% Sodium hydroxide (NaOH) solution

• Ice-water bath

• Buchner funnel and filter paper

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2',3',4',5',6'-pentafluoroacetophenone (1.0 eq) and the selected aromatic aldehyde (1.0 eq) in a minimal amount of ethanol.

• Base Addition: While stirring at room temperature, add the 10% NaOH solution dropwise to the mixture. The addition of a base is critical for the deprotonation of the α-carbon of the acetophenone, forming the reactive enolate.

• Reaction Monitoring: Continue stirring at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: Once the reaction is complete, pour the reaction mixture into a beaker containing ice-cold water. The chalcone product, being less soluble in water, will precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with cold water to remove any residual NaOH and other water-soluble impurities.

• Purification: Recrystallize the crude product from ethanol to obtain the purified pentafluorinated chalcone.

• Characterization: Characterize the final product by 1H NMR, 13C NMR, and mass spectrometry.

Compound ID	Aldehyde	Yield (%)	Melting Point (°C)
PFC-1	Benzaldehyde	85	98-100
PFC-2	4-Chlorobenzaldehyde	88	135-137
PFC-3	4-Methoxybenzaldehyde	82	110-112

Table 1: Representative yields and melting points of synthesized pentafluorinated chalcones.

Part 2: Synthesis of Pentafluorinated Thiazoles via Hantzsch Thiazole Synthesis

Thiazole derivatives are known to exhibit a wide range of pharmacological activities, including antiviral properties.[6][7] The Hantzsch thiazole synthesis, a classic condensation reaction between an α-haloketone and a thioamide, provides a reliable method for the construction of the thiazole ring.

Step 2a: α-Bromination of 2',3',4',5',6'-Pentafluoroacetophenone

The initial step involves the synthesis of the α-haloketone intermediate, 2-bromo-2',3',4',5',6'-pentafluoroacetophenone. The electron-deficient nature of the pentafluorophenyl ring makes the α-position susceptible to electrophilic bromination.

Protocol 2: Synthesis of 2-Bromo-1-(pentafluorophenyl)ethan-1-one

This protocol employs pyridine hydrobromide perbromide as a safe and effective brominating agent.[8]

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone (1.0 eq)

• Pyridine hydrobromide perbromide (1.1 eq)

• Glacial acetic acid

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2',3',4',5',6'-pentafluoroacetophenone in glacial acetic acid.

• Bromination: Add pyridine hydrobromide perbromide to the solution. Heat the reaction mixture to 90 °C and maintain for 3 hours.[8]

• Work-up: After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether.

• Washing: Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-bromo-1-(pentafluorophenyl)ethan-1-one.

• Purification: The crude product can be purified by column chromatography on silica gel.

Step 2b: Hantzsch Thiazole Synthesis

Protocol 3: Synthesis of 2-Amino-4-(pentafluorophenyl)thiazole

This protocol describes the reaction of the α-bromoketone with thiourea to form the aminothiazole derivative.

Figure 3: Workflow for thiazole synthesis.

Materials:

• 2-Bromo-1-(pentafluorophenyl)ethan-1-one (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol

• Saturated sodium carbonate (Na2CO3) solution

• Round-bottom flask with reflux condenser

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-bromo-1-(pentafluorophenyl)ethan-1-one and thiourea in ethanol.

• Reaction: Heat the mixture to reflux for 4-6 hours. The reaction initially forms a hydrobromide salt of the thiazole.

• Neutralization and Precipitation: After cooling, neutralize the reaction mixture with saturated sodium carbonate solution. The free base of the thiazole product will precipitate.

• Isolation and Purification: Collect the precipitate by filtration, wash with water, and recrystallize from ethanol to obtain the pure 2-amino-4-(pentafluorophenyl)thiazole.

• Characterization: Confirm the structure of the product using 1H NMR, 13C NMR, and mass spectrometry.

Compound ID	Thioamide	Yield (%)	Melting Point (°C)
PFT-1	Thiourea	75	188-190

Table 2: Representative yield and melting point of a synthesized pentafluorinated thiazole.

Part 3: Synthesis of Pentafluorinated 1,2,4-Triazoles from Chalcones

1,2,4-Triazole moieties are present in numerous clinically approved antiviral drugs. A common synthetic route to 1,2,4-triazoles involves the cyclization of chalcones with hydrazine derivatives.

Protocol 4: Synthesis of 3-(Pentafluorophenyl)-5-phenyl-4,5-dihydro-1H-1,2,4-triazole

This protocol outlines the reaction of a pentafluorinated chalcone with hydrazine hydrate.

Materials:

• (E)-1-(pentafluorophenyl)-3-(phenyl)prop-2-en-1-one (from Protocol 1) (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• Ethanol

• Glacial acetic acid (catalytic amount)

• Round-bottom flask with reflux condenser

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the pentafluorinated chalcone in ethanol.

• Reagent Addition: Add hydrazine hydrate and a catalytic amount of glacial acetic acid to the solution.

• Reaction: Heat the mixture to reflux for 6-8 hours.

• Work-up: After cooling, the product may precipitate. If not, reduce the volume of the solvent under reduced pressure and add cold water to induce precipitation.

• Isolation and Purification: Collect the solid by filtration, wash with cold water, and recrystallize from a suitable solvent like ethanol to obtain the pure 1,2,4-triazole derivative.

• Characterization: Characterize the final product using 1H NMR, 13C NMR, and mass spectrometry.

Compound ID	Chalcone Precursor	Yield (%)	Melting Point (°C)
PFR-1	PFC-1	70	210-212

Table 3: Representative yield and melting point of a synthesized pentafluorinated 1,2,4-triazole.

Application Focus: Antiviral Activity

The synthesized compounds can be screened for their antiviral activity against a panel of viruses. Chalcone derivatives, in particular, have shown promising activity against various plant and human viruses. For instance, certain chalcone derivatives have demonstrated significant in vivo activity against the Tobacco Mosaic Virus (TMV).[1][3]

Compound ID	Virus	Assay Type	EC50 (µg/mL)	Reference
Chalcone 5d	TMV	In vivo	65.8	[1]
Ribavirin	TMV	In vivo	154.3	[1]

Table 4: Example of antiviral activity of a chalcone derivative against Tobacco Mosaic Virus (TMV).

The pentafluorophenyl moiety in the synthesized compounds is expected to enhance their lipophilicity and metabolic stability, potentially leading to improved antiviral potency.[2]

Conclusion

This application note provides a set of robust and reproducible protocols for the synthesis of novel antiviral candidates based on a 2',3',4',5',6'-pentafluoroacetophenone scaffold. The described synthetic routes to chalcones, thiazoles, and 1,2,4-triazoles offer a versatile platform for generating a library of fluorinated compounds for antiviral screening. The incorporation of the pentafluorophenyl group is a strategic design element aimed at enhancing the pharmacological properties of these molecules. Researchers are encouraged to utilize these protocols as a foundation for the development of the next generation of antiviral therapeutics.

References

• 1. New chalcone derivatives: synthesis, antiviral activity and mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New chalcone derivatives: synthesis, antiviral activity and mechanism of action - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In-vitro antiviral screening of some thiopyranothiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-viral activity of thiazole derivatives: an updated patent review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 2',3',4',5',6'-Pentafluoroacetophenone by Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 2',3',4',5',6'-Pentafluoroacetophenone by distillation. It is intended for researchers, scientists, and drug development professionals familiar with standard laboratory procedures.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 2',3',4',5',6'-Pentafluoroacetophenone relevant to its distillation?

A1: Understanding the physical properties is crucial for designing a successful distillation protocol. Key properties are summarized in the table below.

Q2: At what temperature does 2',3',4',5',6'-Pentafluoroacetophenone boil?

A2: The boiling point of 2',3',4',5',6'-Pentafluoroacetophenone is approximately 130-131 °C at atmospheric pressure (760 mmHg)[1]. For vacuum distillation, the boiling point will be significantly lower.

Q3: Is vacuum distillation necessary for the purification of 2',3',4',5',6'-Pentafluoroacetophenone?

A3: While distillation at atmospheric pressure is possible, vacuum distillation is highly recommended. The relatively high atmospheric boiling point may lead to thermal degradation of the product or sensitive impurities, resulting in lower yield and purity. Vacuum distillation allows for distillation at a lower temperature, mitigating these risks.

Q4: What are the potential impurities in crude 2',3',4',5',6'-Pentafluoroacetophenone?

A4: Impurities can originate from the starting materials (pentafluorobenzene and acetyl chloride) or from side reactions during the Friedel-Crafts acylation synthesis. Potential impurities include:

• Unreacted starting materials: Pentafluorobenzene (boiling point: ~85 °C) and acetyl chloride (boiling point: ~52 °C).

• Lewis acid catalyst residues: For example, aluminum chloride (AlCl₃), which is non-volatile but can form complexes.

• Solvent residues: Depending on the solvent used for the reaction and workup.

• Side products from Friedel-Crafts acylation: Polyacylated products, though less common as the first acyl group deactivates the ring[2]. Isomeric products (ortho-substituted) are possible but often sterically hindered[2].

• Impurities from starting materials: Byproducts from the synthesis of acetyl chloride (e.g., sulfur dioxide, hydrogen chloride, phosphorous acid, phosphorus oxychloride) or pentafluorobenzene.

Q5: How can I estimate the boiling point of 2',3',4',5',6'-Pentafluoroacetophenone at a specific vacuum pressure?

A5: The boiling point at a reduced pressure can be estimated using the Clausius-Clapeyron equation. There are several online calculators available that utilize this equation to predict boiling points at different pressures[3][4][5][6][7]. You will need to input the known boiling point at a specific pressure (e.g., 131 °C at 760 mmHg).

Data Presentation

Table 1: Physical Properties of 2',3',4',5',6'-Pentafluoroacetophenone

Property	Value
Molecular Formula	C₈H₃F₅O
Molecular Weight	210.10 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point (at 760 mmHg)	130-131 °C[1]
Density (at 25 °C)	~1.476 g/mL
Refractive Index (at 20 °C)	~1.4366

Table 2: Estimated Boiling Points of 2',3',4',5',6'-Pentafluoroacetophenone at Reduced Pressures

Pressure (mmHg)	Estimated Boiling Point (°C)
10	~40-50
20	~55-65
50	~75-85
100	~95-105

Note: These are estimated values and should be used as a guideline. Actual boiling points may vary depending on the accuracy of the vacuum gauge and the presence of impurities.

Experimental Protocols

Detailed Methodology for Vacuum Distillation of 2',3',4',5',6'-Pentafluoroacetophenone

This protocol is a general guideline and may need to be optimized based on the specific purity of the crude material and the available equipment.

1. Preparation of the Distillation Apparatus:

• Ensure all glassware is clean, dry, and free of cracks.

• Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a short-path distillation head (or a fractionating column for higher purity requirements), a condenser, a receiving flask, and a thermometer.

• Use high-vacuum grease on all ground-glass joints to ensure a good seal.

• Place a magnetic stir bar in the distillation flask for smooth boiling. Boiling chips are not effective under vacuum.

2. Charging the Flask:

• Add the crude 2',3',4',5',6'-Pentafluoroacetophenone to the round-bottom flask. Do not fill the flask more than two-thirds full.

3. System Evacuation:

• Connect the apparatus to a vacuum pump with a cold trap in between to protect the pump from corrosive vapors.

• Slowly and carefully apply the vacuum. Observe the crude mixture for any vigorous bubbling, which may indicate the presence of volatile impurities or residual solvent.

4. Distillation:

• Once a stable vacuum is achieved, begin heating the distillation flask using a heating mantle or an oil bath.

• Stir the mixture to ensure even heating and prevent bumping.

• Gradually increase the temperature.

• Collect any low-boiling impurities as a forerun in a separate receiving flask.

• Once the temperature stabilizes at the expected boiling point of the product at the applied pressure, switch to a clean receiving flask to collect the purified 2',3',4',5',6'-Pentafluoroacetophenone.

• Monitor the temperature and pressure throughout the distillation. A stable boiling point and pressure indicate the collection of a pure fraction.

5. Shutdown:

• Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature under vacuum.

• Slowly and carefully release the vacuum before turning off the vacuum pump.

• Disassemble the apparatus and transfer the purified product to a clean, labeled container.

Troubleshooting Guides

Issue 1: Bumping or Uncontrolled Boiling

• Question: My distillation is bumping violently, even with stirring. What could be the cause and how can I fix it?

• Answer:

  • Possible Cause 1: Residual volatile solvents or low-boiling impurities.

    • Solution: Before heating, ensure the system is under a stable vacuum for a period to remove most of the volatile components at room temperature.

  • Possible Cause 2: Inefficient stirring.

    • Solution: Ensure the stir bar is of an appropriate size and the stirring speed is adequate to create a vortex.

  • Possible Cause 3: Heating too rapidly.

    • Solution: Decrease the heating rate to allow for a more controlled and steady boil.

Issue 2: Product Has a Yellowish Tinge

• Question: The distilled product is not colorless as expected. Why is it yellow and what can I do?

• Answer:

  • Possible Cause 1: Thermal decomposition.

    • Solution: The distillation temperature might be too high. Improve the vacuum to lower the boiling point. Ensure the heating mantle or oil bath temperature is not excessively higher than the vapor temperature.

  • Possible Cause 2: Co-distillation with a colored impurity.

    • Solution: If the colored impurity has a boiling point close to the product, a more efficient fractional distillation column may be required. Alternatively, a pre-distillation treatment, such as a wash with a suitable reagent, might be necessary to remove the impurity.

Issue 3: Low or No Product Recovery

• Question: I am not collecting any product in the receiving flask, or the yield is very low. What is going wrong?

• Answer:

  • Possible Cause 1: Vacuum leak.

    • Solution: Check all joints for proper sealing. Re-grease if necessary. Ensure the vacuum tubing is not cracked.

  • Possible Cause 2: Insufficient heating.

    • Solution: The heating temperature may not be high enough to reach the boiling point of the product at the current pressure. Gradually increase the temperature.

  • Possible Cause 3: Thermometer placement is incorrect.

    • Solution: The top of the thermometer bulb should be level with the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

Issue 4: Fluctuating Vacuum Pressure

• Question: The pressure in my distillation setup is not stable. How does this affect the purification and what should I do?

• Answer:

  • Possible Cause 1: Issues with the vacuum pump.

    • Solution: Check the oil level and quality in the vacuum pump. Change the oil if it is cloudy or contaminated. Ensure the pump is functioning correctly.

  • Possible Cause 2: Inconsistent water flow in a water aspirator.

    • Solution: Ensure a constant and adequate water flow rate.

  • Impact: Fluctuating pressure will cause the boiling point to change, making it difficult to separate components effectively and leading to a broader distillation range and potentially lower purity. A stable vacuum is crucial for a good separation.

Mandatory Visualization

Caption: Experimental workflow for the vacuum distillation of 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: Troubleshooting decision tree for common distillation issues.

References

• 1. 2′,3′,4′,5′,6′-五氟苯乙酮 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. omnicalculator.com [omnicalculator.com]
• 4. Boiling Point Calculator | Estimate Boiling Point Under Different Pressures [pearson.com]
• 5. 123calculus.com [123calculus.com]
• 6. Boiling Point at Altitude Calculator | Water & Clausius–Clapeyron Equation [pearson.com]
• 7. chemicaltweak.com [chemicaltweak.com]

Technical Support Center: Reactions of 2',3',4',5',6'-Pentafluoroacetophenone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2',3',4',5',6'-Pentafluoroacetophenone. The information is designed to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of reactions that 2',3',4',5',6'-Pentafluoroacetophenone undergoes?

A1: Due to its chemical structure, 2',3',4',5',6'-Pentafluoroacetophenone is a versatile building block in organic synthesis. The highly electron-withdrawing pentafluorophenyl group activates the acetyl group for reactions and also makes the aromatic ring susceptible to nucleophilic attack. Common reactions include:

• Aldol and Knoevenagel Condensations: The acidic α-protons of the acetyl group readily participate in condensations with aldehydes and ketones.

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient pentafluorophenyl ring is prone to attack by nucleophiles, leading to the substitution of one or more fluorine atoms.

• Friedel-Crafts Acylation: While the pentafluorophenyl ring is strongly deactivated, this reaction can be performed under specific conditions, though it is challenging.[1][2]

Q2: What are the typical byproducts I should expect in my reactions?

A2: Byproduct formation is dependent on the specific reaction type and conditions. Here are some common byproducts:

• Aldol Condensation:

  • Self-condensation products: If the reaction partner is also enolizable, a mixture of self- and cross-condensation products can be expected.

  • Dehydration products: The initially formed β-hydroxy ketone can readily dehydrate to form an α,β-unsaturated ketone (a chalcone derivative), especially with heating.[3]

• Nucleophilic Aromatic Substitution:

  • Polysubstitution products: Depending on the stoichiometry and reactivity of the nucleophile, more than one fluorine atom can be substituted.

  • Isomeric products: Substitution can occur at different positions on the ring, though the para-position is often favored.

• Friedel-Crafts Acylation:

  • Isomeric products: Acylation can occur at different positions on the aromatic ring of the substrate, leading to a mixture of ortho, meta, and para isomers.[4]

  • Polyacylation: The initial acylation product can sometimes undergo a second acylation, although this is less common with deactivated rings.[5]

Troubleshooting Guides

This section provides guidance for common issues encountered during reactions with 2',3',4',5',6'-Pentafluoroacetophenone.

Issue 1: Low or No Product Yield in Aldol/Knoevenagel Condensation

Potential Cause	Troubleshooting Steps
Insufficiently basic catalyst	Use a stronger base (e.g., sodium ethoxide, LDA) or increase the catalyst loading.
Steric hindrance	If using a bulky aldehyde or ketone, consider a less hindered reaction partner or a different catalyst.
Reversible reaction	Remove water as it forms using a Dean-Stark trap to drive the equilibrium towards the product.
Low reactivity of the carbonyl partner	Use a more reactive aldehyde or ketone.

Issue 2: Formation of Multiple Products in Aldol/Knoevenagel Condensation

Potential Cause	Troubleshooting Steps
Self-condensation of the reaction partner	Use a non-enolizable aldehyde (e.g., benzaldehyde) or a large excess of 2',3',4',5',6'-Pentafluoroacetophenone.
Mixture of aldol addition and condensation products	To favor the condensation product, increase the reaction temperature and/or reaction time. To isolate the aldol addition product, use milder conditions and shorter reaction times.

Issue 3: Low Yield in Nucleophilic Aromatic Substitution (SNAr)

Potential Cause	Troubleshooting Steps
Poor nucleophile	Use a more potent nucleophile or increase its concentration.
Leaving group ability	Fluorine is a good leaving group in SNAr on electron-deficient rings, but reaction rates can be slow. Increase the reaction temperature.
Solvent effects	Use a polar aprotic solvent (e.g., DMF, DMSO) to enhance the reaction rate.

Issue 4: Difficulty in Product Purification

Potential Cause	Troubleshooting Steps
Close boiling points of product and starting material	For liquid products, consider fractional distillation under reduced pressure.
Similar polarity of product and byproducts	For solid products, recrystallization from a suitable solvent system is recommended. Column chromatography may be necessary for complex mixtures.
Formation of emulsions during workup	Add brine to the aqueous layer to break up emulsions.

Experimental Protocols

Protocol 1: General Procedure for Knoevenagel Condensation

This protocol describes a general method for the condensation of 2',3',4',5',6'-Pentafluoroacetophenone with an aromatic aldehyde.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone

• Aromatic aldehyde (e.g., benzaldehyde)

• Active methylene compound (e.g., malononitrile)

• Basic catalyst (e.g., piperidine, boric acid)

• Solvent (e.g., ethanol, aqueous ethanol)

Procedure:

• Dissolve 1 mmol of the aromatic aldehyde and 1 mmol of the active methylene compound in 5 mL of the chosen solvent at room temperature.[6]

• Add a catalytic amount (e.g., 10 mol%) of the basic catalyst to the solution.[6]

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, if the product precipitates, collect it by vacuum filtration and wash with cold solvent.

• If the product is soluble, quench the reaction with a dilute acid solution and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation

Quantitative data on byproduct formation is highly dependent on the specific reaction conditions and substrates used. Researchers are encouraged to perform their own reaction optimization and analysis (e.g., by GC-MS or NMR) to determine the product and byproduct distribution for their specific system.

Visualizations

Logical Troubleshooting Workflow for Low Yield in Friedel-Crafts Acylation

Caption: Troubleshooting workflow for low yield in Friedel-Crafts acylation.

General Reaction Pathway for Aldol Condensation

Caption: General pathway for the aldol condensation of 2',3',4',5',6'-Pentafluoroacetophenone.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Stability and storage conditions for 2',3',4',5',6'-Pentafluoroacetophenone

Welcome to the Technical Support Center for 2',3',4',5',6'-Pentafluoroacetophenone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and use of this versatile reagent. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Stability and Storage

Proper storage and handling are crucial for maintaining the integrity of 2',3',4',5',6'-Pentafluoroacetophenone.

Summary of Storage Conditions and Stability:

Parameter	Recommendation	Source
Storage Temperature	Room temperature. A cool, dark place is recommended, ideally below 15°C.
Appearance	Colorless to light yellow or light orange clear liquid.	[1]
General Stability	The compound is noted for its exceptional stability, a key feature for its use in chemical synthesis.[1]
Incompatibilities	Information on specific incompatibilities is limited, but as a general precaution for ketones, avoid strong oxidizing and reducing agents.
Long-term Storage	While generally stable, for long-term storage, it is advisable to store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent potential degradation from atmospheric moisture and oxygen.

Frequently Asked Questions (FAQs)

Q1: My 2',3',4',5',6'-Pentafluoroacetophenone has developed a yellow tint. Is it still usable?

A slight yellow color is within the acceptable specifications for this product and does not necessarily indicate significant degradation.[1] However, a noticeable change in color from a previously colorless batch could suggest the presence of minor impurities. For sensitive reactions, it is recommended to purify the liquid by distillation before use.

Q2: What are the potential degradation pathways for 2',3',4',5',6'-Pentafluoroacetophenone?

While the compound is generally stable, it can undergo photochemical reactions. One documented reaction is a photochemical hydrogen abstraction in a micellar solution, which suggests that the compound is sensitive to light.[2] Therefore, it is crucial to protect it from direct light exposure during storage and reactions.

Q3: How should I handle and dispose of 2',3',4',5',6'-Pentafluoroacetophenone?

As with all chemicals, it should be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For disposal, it should be treated as chemical waste and disposed of according to local regulations.

Troubleshooting Guides for Synthetic Applications

Asymmetric Reduction to Chiral Alcohols

The asymmetric reduction of 2',3',4',5',6'-Pentafluoroacetophenone to the corresponding chiral alcohol is a common application, often employing ketoreductases.

Experimental Workflow for Asymmetric Reduction:

Caption: Workflow for the asymmetric reduction of 2',3',4',5',6'-Pentafluoroacetophenone.

Troubleshooting Common Issues in Asymmetric Reduction:

Problem	Possible Cause	Suggested Solution
Low Conversion	- Inactive enzyme. - Insufficient cofactor regeneration. - Substrate/product inhibition.	- Verify enzyme activity with a standard substrate. - Ensure the cofactor regeneration system (e.g., glucose/glucose dehydrogenase) is active. - Lower the initial substrate concentration.
Low Enantioselectivity (ee)	- Suboptimal reaction temperature. - Incorrect pH of the buffer. - Presence of impurities that may inhibit the enzyme.	- Optimize the reaction temperature; lower temperatures often improve enantioselectivity. - Verify and adjust the pH of the buffer to the optimal range for the specific ketoreductase. - Use purified 2',3',4',5',6'-Pentafluoroacetophenone.
Formation of Side Products	- Non-specific reduction by other enzymes in whole-cell systems. - Chemical reduction by the cofactor in the absence of enzymatic activity.	- Use a purified ketoreductase instead of whole cells. - Run a control reaction without the enzyme to check for non-enzymatic reduction.

Claisen-Schmidt Condensation

The Claisen-Schmidt condensation of 2',3',4',5',6'-Pentafluoroacetophenone with an aldehyde is a key method for forming chalcone-like structures.

Experimental Workflow for Claisen-Schmidt Condensation:

Caption: Workflow for the Claisen-Schmidt condensation.

Troubleshooting Common Issues in Claisen-Schmidt Condensation:

Problem	Possible Cause	Suggested Solution
No Reaction or Low Yield	- Ineffective base. - Low reaction temperature. - Steric hindrance from the aldehyde.	- Use a freshly prepared solution of a strong base (e.g., NaOH). - Allow the reaction to warm to room temperature after the initial addition of base. - Consider using a more reactive aldehyde or a stronger base.
Formation of a Sticky Oil Instead of a Precipitate	- Impurities in the starting materials. - Incorrect solvent for precipitation.	- Ensure the purity of both the 2',3',4',5',6'-Pentafluoroacetophenone and the aldehyde. - Try adding the reaction mixture to ice-cold water to induce precipitation.
Product is Difficult to Purify	- Presence of unreacted starting materials or side products.	- Optimize the stoichiometry of the reactants to ensure complete consumption of the limiting reagent. - If recrystallization is ineffective, consider purification by column chromatography.

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Reduction of 2',3',4',5',6'-Pentafluoroacetophenone

This protocol is a general guideline and should be optimized for the specific ketoreductase being used.

• Prepare a buffer solution at the optimal pH for the chosen ketoreductase (e.g., 100 mM potassium phosphate buffer, pH 7.0).

• To the buffer, add the ketoreductase to the desired final concentration.

• Add the cofactor, NADPH, and the cofactor regeneration system (e.g., glucose and glucose dehydrogenase).

• Prepare a stock solution of 2',3',4',5',6'-Pentafluoroacetophenone in a minimal amount of a water-miscible co-solvent such as DMSO.

• Add the substrate stock solution to the reaction mixture to initiate the reaction.

• Incubate the reaction at a controlled temperature (e.g., 25-30°C) with gentle shaking.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by a suitable chromatographic method (TLC, GC, or HPLC).

• Once the reaction is complete, quench it by adding an equal volume of an organic solvent like ethyl acetate.

• Extract the product into the organic layer.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting chiral alcohol by flash column chromatography on silica gel.

Protocol 2: General Procedure for Claisen-Schmidt Condensation of 2',3',4',5',6'-Pentafluoroacetophenone

This is a general procedure that may require optimization based on the specific aldehyde used.

• In a round-bottom flask, dissolve 2',3',4',5',6'-Pentafluoroacetophenone (1 equivalent) and the desired aldehyde (1 equivalent) in ethanol.

• Cool the flask in an ice bath and, with stirring, add a solution of sodium hydroxide (e.g., 2 M aqueous solution) dropwise.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature.

• Monitor the reaction for the formation of a precipitate. The reaction progress can also be monitored by TLC.

• Once the reaction is complete, cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or methanol) to obtain the purified chalcone derivative.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2′,3′,4′,5′,6′-五氟苯乙酮 97% | Sigma-Aldrich [sigmaaldrich.com]

Troubleshooting low conversion in 2',3',4',5',6'-Pentafluoroacetophenone reduction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low conversion rates during the reduction of 2',3',4',5',6'-Pentafluoroacetophenone to its corresponding alcohol, 1-(pentafluorophenyl)ethanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low conversion in the reduction of 2',3',4',5',6'-Pentafluoroacetophenone?

A1: Low conversion in this reduction is typically attributed to one or more of the following factors:

• Insufficiently reactive reducing agent: The electron-withdrawing nature of the pentafluorophenyl group deactivates the carbonyl group, making it less susceptible to reduction than typical ketones.

• Inappropriate reaction conditions: Factors such as temperature, solvent, and reaction time can significantly impact the reaction outcome.

• Side reactions: The presence of the fluorine atoms can lead to undesired side reactions, such as hydrodefluorination.

• Poor quality of reagents or solvent: Moisture or impurities in the reducing agent or solvent can quench the reaction.

Q2: Which reducing agent is best suited for this transformation?

A2: Both Sodium Borohydride (NaBH₄) and Lithium Aluminum Hydride (LiAlH₄) can be used, but their reactivity profiles differ significantly.

• Sodium Borohydride (NaBH₄): A milder reducing agent, it is generally safer to handle and can be used in protic solvents like ethanol or methanol.[1][2] However, due to the electron-deficient nature of the substrate, harsher conditions (e.g., elevated temperatures, longer reaction times) may be necessary to achieve high conversion.

• Lithium Aluminum Hydride (LiAlH₄): A much stronger reducing agent that will readily reduce the ketone.[3][4][5][6] However, it is highly reactive and pyrophoric, requiring strictly anhydrous conditions and careful handling.[3][6] It also has a higher propensity to participate in side reactions if not used under controlled conditions.

Q3: Can catalytic hydrogenation be used for this reduction?

A3: Yes, catalytic hydrogenation using catalysts such as Palladium on Carbon (Pd/C) is a viable method for reducing aromatic ketones.[7][8] However, care must be taken to control the reaction conditions to avoid over-reduction of the aromatic ring or hydrodefluorination.

Troubleshooting Guide

Issue 1: Low or No Conversion with Sodium Borohydride (NaBH₄)

Possible Cause	Troubleshooting Steps
Insufficient Reactivity	Increase the reaction temperature. Refluxing in ethanol is often effective.
Increase the molar excess of NaBH₄. An excess of 2-4 equivalents is a good starting point.
Extend the reaction time. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Inappropriate Solvent	While ethanol or methanol are common, consider using a co-solvent system like THF/methanol to improve solubility and reactivity.
Deactivated Reagent	Use a fresh, unopened bottle of NaBH₄. Ensure the reagent has been stored under dry conditions.
Presence of Moisture	Use anhydrous solvents. Dry all glassware thoroughly before use.

Issue 2: Complex Mixture of Products or Evidence of Side Reactions

Possible Cause	Troubleshooting Steps
Hydrodefluorination	This side reaction, where a fluorine atom is replaced by hydrogen, can occur under harsh conditions.
If using LiAlH₄, perform the reaction at a lower temperature (e.g., 0 °C or -78 °C).
If using NaBH₄, avoid excessively high temperatures for prolonged periods.
Consider using a milder reducing agent if hydrodefluorination is a significant issue.
Over-reduction of the Aromatic Ring (with Catalytic Hydrogenation)	Reduce the hydrogen pressure.
Decrease the catalyst loading.
Monitor the reaction carefully and stop it once the ketone has been consumed.

Data Presentation

Table 1: Comparison of Common Reducing Agents for Ketone Reduction

Reducing Agent	Relative Strength	Common Solvents	Key Considerations
Sodium Borohydride (NaBH₄)	Mild	Methanol, Ethanol, Water[1]	Safer to handle; may require forcing conditions for deactivated ketones.
Lithium Aluminum Hydride (LiAlH₄)	Strong	Diethyl ether, THF (anhydrous)[3]	Highly reactive and pyrophoric; reduces a wider range of functional groups.[5][6]
Catalytic Hydrogenation (e.g., H₂/Pd-C)	Variable	Ethanol, Ethyl Acetate	Potential for aromatic ring reduction and hydrodefluorination.[7]

Experimental Protocols

Protocol 1: Reduction of 2',3',4',5',6'-Pentafluoroacetophenone using Sodium Borohydride

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2',3',4',5',6'-Pentafluoroacetophenone (1.0 eq) in anhydrous ethanol.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add Sodium Borohydride (2.0 - 4.0 eq) portion-wise over 15-20 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction by TLC. If the reaction is sluggish, gently heat the mixture to reflux.

• Workup: Once the starting material is consumed, cool the reaction mixture to 0 °C and slowly add 1 M HCl to quench the excess NaBH₄ and neutralize the solution.

• Extraction: Remove the ethanol under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Reduction of 2',3',4',5',6'-Pentafluoroacetophenone using Lithium Aluminum Hydride

• Preparation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), place a suspension of Lithium Aluminum Hydride (1.5 eq) in anhydrous diethyl ether or THF.

• Substrate Addition: Cool the suspension to 0 °C. Add a solution of 2',3',4',5',6'-Pentafluoroacetophenone (1.0 eq) in the same anhydrous solvent dropwise via an addition funnel.

• Reaction: After the addition, allow the reaction to stir at 0 °C or room temperature while monitoring by TLC.

• Workup (Fieser method): Cool the reaction mixture to 0 °C. Cautiously and sequentially add water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams. A granular precipitate should form.

• Isolation: Filter the mixture and wash the solid thoroughly with the reaction solvent.

• Purification: Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Mandatory Visualizations

Caption: Troubleshooting workflow for low conversion.

Caption: Reaction pathway showing desired product and potential side product.

References

• 1. Sodium Borohydride [commonorganicchemistry.com]
• 2. www1.chem.umn.edu [www1.chem.umn.edu]
• 3. nbinno.com [nbinno.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. byjus.com [byjus.com]
• 7. Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for 2',3',4',5',6'-Pentafluoroacetophenone Reactions

Welcome to the technical support center for reactions involving 2',3',4',5',6'-pentafluoroacetophenone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during catalyst selection and reaction optimization. The highly electron-deficient nature of the pentafluorophenyl ring imparts unique reactivity to this ketone, necessitating careful consideration of catalyst choice to achieve high efficiency and selectivity.[1]

This resource is structured in a question-and-answer format to directly address specific issues you may face in the lab. We will delve into the "why" behind experimental choices, offering insights grounded in reaction mechanisms and catalyst behavior.

Section 1: Asymmetric Reduction of the Carbonyl Group

The enantioselective reduction of the prochiral ketone in 2',3',4',5',6'-pentafluoroacetophenone to produce chiral secondary alcohols is a critical transformation in the synthesis of many pharmaceutical intermediates.[2][3] The electron-withdrawing pentafluorophenyl group significantly influences the reactivity of the carbonyl, making catalyst selection paramount for achieving high enantioselectivity and yield.

Frequently Asked Questions (FAQs)

Q1: I am observing low enantioselectivity in the asymmetric reduction of 2',3',4',5',6'-pentafluoroacetophenone using a standard borane reduction with a CBS catalyst. What is the likely cause and how can I improve it?

A1: Low enantioselectivity in the Corey-Bakshi-Shibata (CBS) reduction of this specific substrate is a common issue. The root cause often lies in the electronic properties of the pentafluorophenyl ring. While the CBS reduction is highly effective for many prochiral ketones, the strong electron-withdrawing nature of the C₆F₅ group can alter the coordination geometry of the ketone to the oxazaborolidine catalyst.[4] This can lead to a less-defined transition state and, consequently, a loss of stereocontrol.

Troubleshooting Steps:

• Catalyst Modification: Consider using a catalyst with different steric and electronic properties. For instance, spiroborate esters derived from nonracemic 1,2-aminoalcohols have shown high efficacy in the asymmetric borane reduction of various prochiral ketones.[5]

• Solvent and Temperature Optimization: The reaction is highly sensitive to the solvent and temperature. A non-coordinating, non-polar solvent like toluene is generally preferred. Lowering the reaction temperature (e.g., to -46 °C or -78 °C) can enhance enantioselectivity by favoring the more ordered transition state.[6]

• Reducing Agent: While borane-dimethyl sulfide (BMS) or catecholborane are standard, exploring other borane sources might be beneficial.[2][5]

Q2: My ruthenium-catalyzed asymmetric transfer hydrogenation is sluggish and gives incomplete conversion. What factors should I investigate?

A2: Sluggishness in Ru-catalyzed transfer hydrogenations of electron-deficient ketones like 2',3',4',5',6'-pentafluoroacetophenone can stem from several factors related to both the catalyst and the reaction conditions.

Causality and Solutions:

• Ligand Choice: The chiral diamine or amino alcohol ligand is crucial.[2] For electron-deficient substrates, a more electron-donating ligand can enhance the catalytic activity of the ruthenium center.

• Hydrogen Source: Isopropanol is a common hydrogen donor, but formic acid/triethylamine mixtures can sometimes offer better results for challenging substrates.[2]

• Base Additive: The presence of a base (e.g., KOH, t-BuOK) is often necessary to generate the active ruthenium-hydride species. The stoichiometry and nature of the base can significantly impact the reaction rate.

• Catalyst Pre-activation: Ensure the catalyst is properly pre-activated if required by the specific protocol.

Below is a workflow to guide your optimization process:

Caption: Optimization workflow for asymmetric transfer hydrogenation.

Troubleshooting Guide: Low Yields and Side Reactions

Symptom	Potential Cause	Recommended Action
Significant amount of starting material remains	Inefficient catalyst activation or deactivation.	Increase catalyst loading, screen different pre-catalysts, or add a co-catalyst if applicable.[7]
Formation of racemic alcohol	Catalyst racemization or a non-stereoselective background reaction.	Lower the reaction temperature and ensure the purity of the chiral catalyst.
Hydrodefluorination of the aromatic ring	Harsh reaction conditions or an overly reactive catalyst.	Use a milder reducing agent, lower the hydrogen pressure in hydrogenation reactions, or choose a more selective catalyst.

Experimental Protocol: Organocatalytic Reduction using a Bifunctional Thiourea-Amine Catalyst

This protocol is adapted from established methods for the enantioselective reduction of prochiral ketones.[6]

• Preparation: To a flame-dried Schlenk tube under an argon atmosphere, add the bifunctional thiourea-amine catalyst (10 mol%).

• Reagents: Add 4 Å molecular sieves and the 2',3',4',5',6'-pentafluoroacetophenone (1.0 equiv).

• Solvent: Add anhydrous toluene.

• Cooling: Cool the mixture to the desired temperature (e.g., -46 °C).

• Initiation: Add catecholborane (1.6 equiv) dropwise.

• Monitoring: Stir the reaction for 24-36 hours, monitoring by TLC or GC-MS.

• Work-up: Quench the reaction with methanol, followed by an acidic workup.

• Purification: Purify the resulting chiral alcohol by column chromatography.

Section 2: Hydrogenation and Hydrodeoxygenation

Complete reduction of the carbonyl group and potential hydrogenation of the aromatic ring are other important transformations. Catalyst choice here dictates selectivity between the formation of 1-(pentafluorophenyl)ethanol, 1-(pentafluorophenyl)ethane, or further reduced products.

Frequently Asked Questions (FAQs)

Q3: I am trying to selectively hydrogenate the carbonyl group of 2',3',4',5',6'-pentafluoroacetophenone to the corresponding alcohol without reducing the aromatic ring. Which catalysts are most effective?

A3: Achieving selective C=O bond hydrogenation over aromatic ring reduction requires careful catalyst selection. The pentafluorophenyl ring is electron-deficient and can be susceptible to hydrogenation under certain conditions.

Recommended Catalyst Systems:

• Modified Noble Metal Catalysts: Palladium or platinum catalysts modified with transition metal oxides (e.g., CoOx) supported on materials like KIT-6 have shown excellent selectivity for the hydrogenation of the carbonyl group in acetophenone derivatives.[8] The synergistic effect between the noble metal (for H₂ dissociation) and the metal oxide (for carbonyl activation) is key to this selectivity.[8]

• Nickel Phosphide Catalysts: Highly loaded and dispersed Ni₂P/Al₂O₃ catalysts have demonstrated high selectivity for the hydrogenation of acetophenone to 1-phenylethanol.[9]

The reaction pathway for acetophenone hydrogenation can lead to different products, highlighting the need for selectivity.[10][11]

Caption: Possible hydrogenation pathways for 2',3',4',5',6'-pentafluoroacetophenone.

Q4: My catalyst is deactivating quickly during the hydrogenation reaction. What are the common causes of deactivation and how can I mitigate them?

A4: Catalyst deactivation is a significant challenge in catalytic processes and can be caused by several factors, especially when dealing with functionalized substrates.[12][13]

Common Deactivation Mechanisms and Mitigation Strategies:

Deactivation Mechanism	Cause	Mitigation Strategy
Poisoning	Impurities in the substrate or solvent (e.g., sulfur, nitrogen compounds) strongly adsorb to active sites.[12][13]	Purify starting materials and solvent. Use guard beds to remove impurities before they reach the catalyst.
Fouling/Coking	Deposition of carbonaceous materials ("coke") on the catalyst surface, blocking active sites.[12][13]	Optimize reaction temperature and pressure to minimize side reactions leading to coke formation. Consider periodic catalyst regeneration.
Sintering	Agglomeration of metal particles at high temperatures, leading to a loss of active surface area.[13][14]	Operate at the lowest effective temperature. Choose a catalyst with a thermally stable support.
Leaching	Dissolution of the active metal phase into the reaction medium.	Select a more robust catalyst support or immobilize the catalyst more effectively.

Deactivation can sometimes be mistaken for product inhibition, so it's important to differentiate between the two.[15] If adding more substrate after the reaction has stalled does not lead to further conversion, catalyst deactivation is the likely culprit.[15]

Section 3: C-H Functionalization and Cross-Coupling Reactions

The presence of five fluorine atoms activates the ortho C-H bonds of the methyl group and the C-F bonds on the aromatic ring for various transformations.

Frequently Asked Questions (FAQs)

Q5: I am interested in performing a palladium-catalyzed cross-coupling reaction to replace one of the fluorine atoms on the pentafluorophenyl ring. What are the key considerations for this type of C-F activation?

A5: Palladium-catalyzed C-F bond activation and cross-coupling of perfluorinated aromatic compounds is a powerful but challenging transformation.[16][17][18] The high strength of the C-F bond necessitates specific catalytic systems.

Key Considerations:

• Catalyst System: A common strategy involves the use of a Pd(0) catalyst in combination with a Lewis acid or an additive that facilitates the oxidative addition of the C-F bond to the palladium center.[16][17][18] For example, the addition of lithium iodide has been shown to promote the oxidative addition of C-F bonds in perfluoroarenes to Pd(0).[16][17]

• Ligand Choice: Bulky, electron-rich phosphine ligands are often required to stabilize the active Pd(0) species and promote the challenging oxidative addition step.

• Reaction Conditions: These reactions often require elevated temperatures to overcome the high activation energy of C-F bond cleavage.

• Regioselectivity: In 2',3',4',5',6'-pentafluoroacetophenone, the para-fluorine is typically the most susceptible to nucleophilic aromatic substitution, and this can influence the regioselectivity of the cross-coupling reaction.

The general mechanism for palladium-catalyzed cross-coupling reactions involves oxidative addition, transmetalation, and reductive elimination.[19][20] The C-F activation is the critical first step.

References

• D. J. Kassoy, et al. (2012). Enantioselective, Organocatalytic Reduction of Ketones using Bifunctional Thiourea-Amine Catalysts. PMC - NIH. Available at: [Link]

• Various Authors. (2025). Enantioselective Reduction of Prochiral Ketones Using Spiroborate Esters as Catalysts. ResearchGate. Available at: [Link]

• Wikipedia Contributors. (n.d.). Enantioselective ketone reduction. Wikipedia. Available at: [Link]

• Various Authors. (n.d.). Enantioselective Reduction of Ketones. Organic Reactions. Available at: [Link]

• Organic Chemistry Explained. (2021). CBS Reduction, Enantioselective Catalysis. YouTube. Available at: [Link]

• Defense Technical Information Center. (1994). Super Hydrides. DTIC. Available at: [Link]

• Various Authors. (2022). Hydrogenation of acetophenone by Ru‐based POF catalysts with different pore sizes. ResearchGate. Available at: [Link]

• ChemCatBio. (n.d.). Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio. Available at: [Link]

• Intertek. (2024). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Intertek. Available at: [Link]

• Various Authors. (2022). Selective hydrodeoxygenation of acetophenone derivatives using a Fe25Ru75@SILP catalyst: a practical approach to the synthesis o. Royal Society of Chemistry. Available at: [Link]

• Various Authors. (2025). Multicatalysis-Enabled Multicomponent Reactions Generate a PTP1B Inhibitor. PMC - NIH. Available at: [Link]

• MDPI. (n.d.). Highly Loaded and Dispersed Ni2P/Al2O3 Catalyst with High Selectivity for Hydrogenation of Acetophenone. MDPI. Available at: [Link]

• Various Authors. (2012). Scheme 1. Hydrogenation of acetophenone to different products. ResearchGate. Available at: [Link]

• Chem-Impex. (n.d.). 2',3',4',5',6'-Pentafluoroacetophenone. Chem-Impex. Available at: [Link]

• MDPI. (n.d.). C–H Activation via Group 8–10 Pincer Complexes: A Mechanistic Approach. MDPI. Available at: [Link]

• SlideShare. (n.d.). Troubleshooting of Catalytic Reactors. SlideShare. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Enhanced selective hydrogenation of acetophenone over KIT-6 supported Pd–MOx (M = Fe, Co, Ni) hybrid nanostructures. Catalysis Science & Technology. Available at: [Link]

• Various Authors. (n.d.). Overcoming Deactivation of Amine-Based Catalysts: Access to Fluoroalkylated γ-Nitroaldehydes. ResearchGate. Available at: [Link]

• Various Authors. (n.d.). Figure S6. Hydrogenation of acetophenone (0.5 M in THF) at 298 K under.... ResearchGate. Available at: [Link]

• MDPI. (n.d.). Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. MDPI. Available at: [Link]

• NIST. (n.d.). 2',3',4',5',6'-Pentafluoroacetophenone. NIST WebBook. Available at: [Link]

• Various Authors. (2025). Enantioselective microbial reduction of substituted acetophenone. ResearchGate. Available at: [Link]

• MDPI. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI. Available at: [Link]

• World Journal of Advanced Research and Reviews. (2020). Review for metal and organocatalysis of heterocyclic C-H functionalization. World Journal of Advanced Research and Reviews. Available at: [Link]

• Various Authors. (2025). (PDF) Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. ResearchGate. Available at: [Link]

• SciSpace. (n.d.). Mechanisms of catalyst deactivation. SciSpace. Available at: [Link]

• PubMed. (2012). Designing catalysts for functionalization of unactivated C-H bonds based on the CH activation reaction. PubMed. Available at: [Link]

• MDPI. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI. Available at: [Link]

• Royal Society of Chemistry. (2020). Selective Conversion of Furfural into Tetrahydrofurfuryl Alcohol using Heteropoly acid-based Material as Hydrogenation Catalyst. Royal Society of Chemistry. Available at: [Link]

• Various Authors. (2025). Mastering Palladium Catalyzed Cross-Coupling Reactions: The Critical Role of In Situ Pre-catalyst Reduction Design. ResearchGate. Available at: [Link]

• Various Authors. (n.d.). B(C6F5)3-catalyzed hydrosilylation of a prochiral acetophenone. ResearchGate. Available at: [Link]

• Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Available at: [Link]

• Various Authors. (n.d.). Reaction of alcohol oxidation and acetophenone reduction catalyzed by ( S )-1-phenylethanol dehydrogenase. ResearchGate. Available at: [Link]

Sources

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• 3. organicreactions.org [organicreactions.org]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Enantioselective, Organocatalytic Reduction of Ketones using Bifunctional Thiourea-Amine Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multicatalysis-Enabled Multicomponent Reactions Generate a PTP1B Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Solvent Effects on the Reactivity of 2',3',4',5',6'-Pentafluoroacetophenone

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2',3',4',5',6'-Pentafluoroacetophenone. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) focused on the critical role of solvents in modulating the reactivity of this versatile fluorinated building block. Our goal is to equip you with the expertise to navigate experimental challenges, optimize reaction outcomes, and ensure the integrity of your results.

The highly electron-deficient pentafluorophenyl ring makes this ketone particularly susceptible to nucleophilic aromatic substitution (SNAr), a cornerstone reaction in the synthesis of novel pharmaceuticals and materials.[1][2] However, the success of these transformations is profoundly dependent on the reaction environment, with the choice of solvent being a paramount factor.[3] This document explains the causality behind these solvent effects and provides actionable protocols to overcome common hurdles.

Core Scientific Principles: Understanding the SNAr Reaction in Polyfluoroaromatics

The reactivity of 2',3',4',5',6'-pentafluoroacetophenone is dominated by the Nucleophilic Aromatic Substitution (SNAr) pathway. Due to the strong electron-withdrawing nature of the five fluorine atoms, the aromatic ring is electron-poor and thus activated for attack by nucleophiles.[1][2]

The textbook mechanism proceeds in two steps via a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[4] However, recent computational and experimental evidence suggests that some SNAr reactions may proceed through a one-step, concerted mechanism, bypassing a discrete intermediate.[4][5][6] Regardless of the precise pathway, the solvent's role is critical. It influences reaction rates by:

• Solvating the Nucleophile: The extent to which a solvent surrounds and stabilizes the nucleophile directly impacts its reactivity.[7][8]

• Stabilizing Intermediates and Transition States: Polar solvents can stabilize charged intermediates (like the Meisenheimer complex) or polarized transition states, thereby lowering the activation energy and accelerating the reaction.[9][10]

Caption: General SNAr mechanism for pentafluoroacetophenone.

Troubleshooting Guides & FAQs

This section addresses common problems encountered during experiments in a practical question-and-answer format.

FAQ 1: My SNAr reaction is extremely slow or shows no conversion. What are the likely causes?

Answer: Low or no reactivity is a frequent issue, often directly linked to solvent choice and reaction conditions. Let's break down the primary culprits.

• Causality 1: Inappropriate Solvent Type (Polar Protic vs. Polar Aprotic) The most common mistake is using a polar protic solvent (e.g., methanol, ethanol, water). These solvents have acidic protons that form strong hydrogen bonds with anionic nucleophiles (e.g., RO⁻, RNH⁻, F⁻).[7][8] This creates a "solvent cage" around the nucleophile, stabilizing it and increasing the energy required for it to attack the electrophilic ring. This significantly reduces the nucleophile's reactivity and slows or stalls the reaction.[7][8]

  Solution: Switch to a polar aprotic solvent . These solvents (e.g., DMSO, DMF, Acetonitrile) lack acidic protons.[7] While they can solvate the counter-cation (e.g., Na⁺, K⁺), they leave the anionic nucleophile relatively "bare" and highly reactive, thus dramatically accelerating SNAr reactions.[7]

• Causality 2: Insufficient Temperature While the pentafluorophenyl ring is highly activated, energy input is still required to overcome the activation barrier. Room temperature may be insufficient for many nucleophile-substrate combinations.

  Solution: Gradually increase the reaction temperature. Monitor the reaction by TLC or GC at regular intervals (e.g., every 30-60 minutes) when heating to avoid decomposition. A good starting point is often 60-80 °C.

• Causality 3: Poor Reagent Purity or Stability The starting materials themselves could be the issue. Pentafluoroacetophenone is generally stable, but the nucleophile (especially if it's a strong base like an alkoxide) can degrade upon exposure to air or moisture. Some polyfluorinated compounds can also be unstable in certain solvents over long periods.[11][12]

  Solution:

  • Verify Purity: Check the purity of your 2',3',4',5',6'-pentafluoroacetophenone via GC or NMR before use.

  • Use Fresh Reagents: If using a solid nucleophile (e.g., NaOMe, K₂CO₃), ensure it is dry. If using a solution (e.g., LDA), titrate it before use.[13]

  • Inert Atmosphere: Run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent degradation of sensitive reagents.

Caption: Workflow for diagnosing low reaction conversion.

FAQ 2: I'm observing multiple substitution products. How can I improve selectivity for the desired monosubstituted product?

Answer: The formation of di- or tri-substituted products is a common challenge, especially with highly reactive nucleophiles.[14] The initial monosubstitution product is still electron-deficient and can undergo a second SNAr reaction. Selectivity is a kinetic game.

• Causality 1: Reaction Conditions are Too Forcing High temperatures and long reaction times that drive a sluggish reaction to completion can also provide the necessary energy for the slower, second substitution to occur.

  Solution:

  • Lower the Temperature: Operate at the lowest temperature that allows for a reasonable reaction rate for the first substitution. This may require longer reaction times, but it increases the kinetic barrier for the second substitution.[14]

  • Monitor Closely: Do not let the reaction run overnight without preliminary time-course data. Use TLC or GC to track the disappearance of starting material and the appearance of the desired product. Quench the reaction as soon as the starting material is consumed to prevent over-reaction.

• Causality 2: Stoichiometry Using an excess of the nucleophile will inevitably drive the reaction towards multiple substitutions once the initial starting material is consumed.

  Solution:

  • Control Stoichiometry: Use a slight excess of the limiting reagent, which should be the pentafluoroacetophenone if you want to ensure all of the nucleophile reacts. A 1.0 to 1.1 equivalent ratio of nucleophile to substrate is a good starting point for monosubstitution.

Data Summary: Solvent Properties and Their Impact

The choice of solvent is the most powerful tool for controlling the reactivity of 2',3',4',5',6'-pentafluoroacetophenone. The following table summarizes the properties of common solvents and their expected impact on SNAr reactions.

Solvent	Dielectric Constant (ε)	Type	Boiling Point (°C)	Expected Effect on SNAr Rate	Rationale
Dimethyl Sulfoxide (DMSO)	47	Polar Aprotic	189	Excellent	Poorly solvates anions, leaving them highly reactive. High boiling point allows for a wide temperature range.
N,N-Dimethylformamide (DMF)	37	Polar Aprotic	153	Excellent	Similar to DMSO, effectively solvates cations but not anions.[7]
Acetonitrile (ACN)	37.5	Polar Aprotic	82	Good	Good choice for reactions at moderate temperatures. Less viscous than DMSO/DMF.
Acetone	21	Polar Aprotic	56	Moderate	Lower polarity and boiling point limit its utility for less reactive nucleophiles.
Tetrahydrofuran (THF)	7.6	Polar Aprotic	66	Poor to Moderate	Generally not polar enough to facilitate SNAr unless a very strong nucleophile is used.
Methanol (MeOH)	33	Polar Protic	65	Very Poor	Strongly solvates and deactivates anionic nucleophiles through hydrogen bonding.[7][8]
Water (H₂O)	80	Polar Protic	100	Very Poor	The strongest hydrogen-bonding solvent; severely inhibits most SNAr reactions with anionic nucleophiles.

Experimental Protocols

The following protocols are provided as a self-validating framework. They include checkpoints and rationale to ensure reproducibility and aid in troubleshooting.

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution

Objective: To perform a controlled monosubstitution reaction of a generic sodium alkoxide (NaOR) with 2',3',4',5',6'-pentafluoroacetophenone.

Materials:

• 2',3',4',5',6'-Pentafluoroacetophenone (1.0 eq)

• Sodium Alkoxide (e.g., Sodium Methoxide) (1.05 eq)

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, condenser, nitrogen/argon inlet

• TLC plates (e.g., silica gel with fluorescent indicator)

• Quenching solution (e.g., saturated aqueous NH₄Cl)

• Extraction solvent (e.g., Ethyl Acetate)

Procedure:

• Setup & Inerting (Trustworthiness Check): Assemble the glassware and flame-dry or oven-dry it to remove all moisture. Allow to cool to room temperature under a stream of dry nitrogen or argon. Causality: Water can react with strong nucleophiles/bases and interfere with the reaction.

• Reagent Addition: To the flask, add 2',3',4',5',6'-pentafluoroacetophenone (1.0 eq) followed by anhydrous DMF (aim for a concentration of 0.1-0.5 M). Stir to dissolve.

• Nucleophile Addition: Carefully add the sodium alkoxide (1.05 eq) portion-wise at room temperature. Note: An exothermic reaction may occur. For highly reactive nucleophiles, consider adding at 0 °C.

• Reaction Monitoring (Self-Validation): Take an initial TLC sample (t=0). Heat the reaction to the desired temperature (e.g., 60 °C). Monitor the reaction progress every 30 minutes by TLC.

  • TLC System: Develop a solvent system (e.g., 20% Ethyl Acetate in Hexanes) that gives good separation between the starting material and the product.

  • Checkpoint: The reaction is complete when the starting material spot is no longer visible by TLC. Avoid pushing the reaction further to minimize side product formation.

• Workup & Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture into a beaker containing a cold, saturated aqueous solution of NH₄Cl. Causality: This neutralizes any remaining alkoxide and precipitates the product if it is a solid.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization as needed. Characterize the final product by NMR, IR, and Mass Spectrometry.[15][16][17]

References

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Preventing side reactions in the synthesis of 2',3',4',5',6'-Pentafluoroacetophenone derivatives

Technical Support Center: Synthesis of 2',3',4',5',6'-Pentafluoroacetophenone Derivatives

Welcome to the dedicated technical support center for the synthesis of 2',3',4',5',6'-Pentafluoroacetophenone and its derivatives. This resource is designed for researchers, chemists, and professionals in drug development who are working with these highly functionalized fluorinated compounds. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and prevent unwanted side reactions in your synthetic workflows.

Troubleshooting Guide: Navigating Common Side Reactions

The synthesis of pentafluoroacetophenone derivatives, typically initiated via Friedel-Crafts acylation of pentafluorobenzene, is a cornerstone for creating various valuable molecules. However, the high reactivity of the starting materials and intermediates can lead to several side reactions. This guide provides a systematic approach to identifying and mitigating these issues.

Scenario 1: You are observing low yields and a complex mixture of byproducts.

Question: My Friedel-Crafts acylation of pentafluorobenzene with acetyl chloride is resulting in a low yield of the desired 2',3',4',5',6'-Pentafluoroacetophenone and multiple unidentified spots on my TLC plate. What are the likely side reactions, and how can I suppress them?

Answer:

This is a common issue often stemming from the harsh conditions of traditional Friedel-Crafts acylations. The primary culprits are typically over-acylation, de-fluorination, and rearrangement reactions.

• Over-acylation: The product, pentafluoroacetophenone, is still electron-rich enough to undergo a second acylation, leading to di-acylated byproducts.

• De-fluorination/Hydrolysis: The strong Lewis acid catalyst (e.g., AlCl₃) can promote the loss of fluoride ions, which can be subsequently replaced by other nucleophiles present in the reaction, including water introduced during workup. This can lead to tetrafluoro-hydroxy-acetophenone derivatives.

• Rearrangement Reactions: Under strong acidic conditions, carbocation intermediates can undergo rearrangements, leading to isomeric byproducts.

Recommended Actions & The "Why":

• Choice of Lewis Acid: Move away from overly aggressive Lewis acids like anhydrous AlCl₃. Consider using milder alternatives such as ZnCl₂, FeCl₃, or even solid acid catalysts like Nafion®. These catalysts are less likely to promote de-fluorination and over-acylation due to their moderated acidity.

• Solvent Selection: The choice of solvent is critical. While traditional solvents like carbon disulfide (CS₂) are effective, they are highly toxic. Dichloromethane (DCM) or dichloroethane (DCE) are common alternatives. However, for sensitive substrates, consider using a non-coordinating solvent like nitromethane, which can stabilize the acylium ion and reduce side reactions.

• Temperature Control: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Starting at 0 °C and slowly allowing the reaction to warm to room temperature is a common strategy. This minimizes the energy available for side reactions with higher activation energies.

• Stoichiometry: Use a strict 1:1 stoichiometry of pentafluorobenzene to acetyl chloride. A slight excess of the acylating agent is sometimes used, but a large excess should be avoided to prevent di-acylation. The Lewis acid is typically used in a slight excess (1.1-1.2 equivalents) to ensure full activation of the acylating agent.

Experimental Protocol: Optimized Friedel-Crafts Acylation

Parameter	Traditional Method (High-Risk)	Optimized Method (Low-Risk)
Lewis Acid	Anhydrous AlCl₃ (1.5 eq)	ZnCl₂ (1.2 eq) or FeCl₃ (1.2 eq)
Solvent	Carbon Disulfide (CS₂)	Dichloromethane (DCM) or Nitromethane
Temperature	Room Temperature to 40 °C	0 °C to Room Temperature
Acylating Agent	Acetyl Chloride (1.2 eq)	Acetyl Chloride (1.05 eq)

Step-by-Step Optimized Protocol:

• To a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add pentafluorobenzene (1.0 eq) and the chosen solvent (e.g., DCM).

• Cool the mixture to 0 °C using an ice bath.

• Slowly add the Lewis acid (e.g., ZnCl₂, 1.2 eq) portion-wise, ensuring the temperature does not rise above 5 °C.

• Add acetyl chloride (1.05 eq) dropwise via a syringe pump over 30 minutes.

• Stir the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC or GC-MS.

• Upon completion, quench the reaction by carefully pouring it over crushed ice and dilute HCl.

• Extract the aqueous layer with DCM, combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography or vacuum distillation.

Scenario 2: You are attempting a substitution reaction on the methyl group of 2',3',4',5',6'-Pentafluoroacetophenone and observing reactions on the aromatic ring.

Question: I am trying to brominate the methyl group of pentafluoroacetophenone to form 2-bromo-1-(pentafluorophenyl)ethan-1-one, but I am getting significant aromatic bromination as a side product. How can I improve the selectivity?

Answer:

This is a classic selectivity challenge. The pentafluorophenyl ring is highly deactivated towards electrophilic substitution due to the strong electron-withdrawing nature of the fluorine atoms. However, under certain conditions, especially with radical reactions, selectivity can be lost.

Key Considerations for Selectivity:

• Reaction Mechanism: Alpha-bromination of the ketone proceeds via an enol or enolate intermediate under acidic or basic conditions, respectively. Radical bromination is also a common method. Aromatic bromination, while difficult, can occur under harsh conditions.

• Reagent Choice: The choice of brominating agent and initiator is paramount. N-Bromosuccinimide (NBS) is a preferred reagent for allylic and benzylic bromination as it provides a low, steady concentration of bromine radicals, minimizing side reactions.

• Initiator: The reaction is typically initiated by light (photochemical initiation) or a radical initiator like benzoyl peroxide or AIBN.

Recommended Protocol for Selective Alpha-Bromination:

• Reagents: Use N-Bromosuccinimide (NBS) as the bromine source and a catalytic amount of a radical initiator like AIBN (azobisisobutyronitrile).

• Solvent: Carbon tetrachloride (CCl₄) is a traditional solvent for these reactions due to its inertness, but due to toxicity, alternatives like acetonitrile or chlorobenzene are often used.

• Initiation: Use a UV lamp or heat to initiate the reaction. Photochemical initiation often provides cleaner results.

• Exclusion of Acid/Base: Ensure the reaction medium is neutral to avoid enol/enolate formation which could lead to other side reactions.

Workflow for Selective Bromination

Caption: Workflow for selective alpha-bromination.

Frequently Asked Questions (FAQs)

Q1: Can I use acetic anhydride instead of acetyl chloride for the Friedel-Crafts acylation of pentafluorobenzene?

A1: Yes, acetic anhydride can be used, and it is often considered a milder acylating agent than acetyl chloride. This can be advantageous in reducing the formation of aggressive byproducts. However, you will typically need to use a larger amount of the Lewis acid (often >2 equivalents) because one equivalent will be complexed by the acetate byproduct. The reaction may also require slightly higher temperatures or longer reaction times.

Q2: My reaction with a substituted pentafluorobenzene is giving me a mixture of isomers. How can I control the regioselectivity?

A2: The directing effect of the substituent on the pentafluorobenzene ring is crucial.

• Electron-donating groups (EDGs) will direct acylation to the para position.

• Electron-withdrawing groups (EWGs) will direct acylation to the meta position. The highly electronegative fluorine atoms already present on the ring have a strong influence, and the regioselectivity is often a complex interplay of electronic and steric effects. For challenging cases, consider computational modeling to predict the most likely site of acylation or explore alternative synthetic strategies like a metal-catalyzed cross-coupling reaction.

Q3: I am having trouble removing the aluminum salts during the workup of my Friedel-Crafts reaction. What is the best procedure?

A3: The workup of reactions using AlCl₃ can be challenging due to the formation of aluminum hydroxides. A robust procedure is to slowly and carefully pour the reaction mixture onto a slurry of crushed ice and concentrated hydrochloric acid. The acid helps to keep the aluminum salts soluble as [Al(H₂O)₆]³⁺. After extraction, washing the organic layer with dilute HCl can help remove any remaining aluminum species before the final brine wash.

Q4: Are there any greener alternatives to the traditional Friedel-Crafts acylation?

A4: Yes, the field of green chemistry has made significant strides in this area.

• Solid Acid Catalysts: Using recyclable solid acid catalysts like zeolites or ion-exchange resins (e.g., Amberlyst-15) can simplify the workup and reduce waste.

• Catalytic Amounts of Lewis Acids: Some modern methods use catalytic amounts of Lewis acids, such as Bi(OTf)₃ or Sc(OTf)₃, which are more environmentally benign and can often be recycled.

• Solvent-Free Reactions: In some cases, the reaction can be run under solvent-free conditions, especially with solid catalysts, which significantly reduces the environmental impact.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting Friedel-Crafts acylation.

Technical Support Center: Analysis of Impurities in 2',3',4',5',6'-Pentafluoroacetophenone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 2',3',4',5',6'-Pentafluoroacetophenone. The following information is designed to help you identify and resolve common issues encountered during the analysis of impurities.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of impurities in commercial 2',3',4',5',6'-Pentafluoroacetophenone?

A1: Impurities in commercial 2',3',4',5',6'-Pentafluoroacetophenone can originate from several sources, primarily related to its synthesis, handling, and storage. The most common synthetic route is the Friedel-Crafts acylation of pentafluorobenzene with an acetylating agent.[1][2] Potential impurities include:

• Residual Starting Materials: Unreacted pentafluorobenzene and acetyl chloride or acetic anhydride.

• Isomeric Byproducts: Incomplete or alternative acylation may lead to the formation of other isomers, although the strong directing effect of the pentafluorophenyl group makes this less likely.

• Reaction Byproducts: Products from side reactions, such as poly-acylated species or condensation products.

• Degradation Products: The compound is generally stable, but prolonged exposure to harsh conditions (e.g., strong acids/bases, high temperatures) could lead to degradation.[3]

• Solvent Residues: Residual solvents used during the synthesis and purification process.

Q2: Which analytical techniques are most suitable for analyzing impurities in 2',3',4',5',6'-Pentafluoroacetophenone?

A2: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most common and effective techniques for analyzing the purity of 2',3',4',5',6'-Pentafluoroacetophenone.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile and semi-volatile impurities. The mass spectrometer allows for the identification of unknown impurities by their mass spectra.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a UV detector, is a robust method for quantifying the main component and non-volatile impurities. The use of specialized columns, such as a Pentafluorophenyl (PFP) stationary phase, can provide enhanced separation of fluorinated and aromatic compounds.[5][6][7]

Q3: What typical purity levels are expected for commercial grades of 2',3',4',5',6'-Pentafluoroacetophenone?

A3: Commercial grades of 2',3',4',5',6'-Pentafluoroacetophenone are typically available in high purity, often stated as ≥97% or ≥98% as determined by GC. For pharmaceutical applications, higher purity grades may be required.

Troubleshooting Guides

HPLC Analysis

Issue 1: Peak Tailing for the Main Analyte Peak

• Possible Causes:

  • Secondary Interactions: Interaction of the analyte with active silanol groups on the column packing material.

  • Column Overload: Injecting too much sample.

  • Inappropriate Mobile Phase pH: For ionizable impurities, the pH may not be optimal.

• Solutions:

  • Use a PFP Column: A Pentafluorophenyl (PFP) column is highly recommended as it offers alternative separation mechanisms like π-π and dipole-dipole interactions, which can improve peak shape for fluorinated aromatic compounds.[5][8][9]

  • Reduce Sample Concentration: Prepare a more dilute sample and reinject.

  • Optimize Mobile Phase: Adjust the mobile phase composition. For reversed-phase HPLC, increasing the organic solvent percentage can sometimes improve peak shape.

Issue 2: Ghost Peaks Appearing in the Chromatogram

• Possible Causes:

  • Contaminated Mobile Phase: Impurities in the solvents or additives.

  • Carryover from Previous Injections: Residual sample remaining in the injector or column.

  • System Contamination: Contamination in the HPLC system components.

• Solutions:

  • Prepare Fresh Mobile Phase: Use high-purity solvents (HPLC grade or higher).

  • Implement a Needle Wash: Use a strong solvent in the autosampler's needle wash to clean the injection needle between runs.

  • Run a Blank Gradient: Inject a blank (mobile phase) to see if the ghost peaks persist. If they do, flush the system and column with a strong solvent.[10]

GC-MS Analysis

Issue 1: Poor Peak Shape (Fronting or Tailing)

• Possible Causes:

  • Column Overload: Injecting too much sample or too concentrated a sample.

  • Improper Injection Technique: Injection speed is too slow or too fast.

  • Active Sites in the Inlet or Column: Degradation of the column or a contaminated liner can lead to peak tailing for active compounds.[11]

• Solutions:

  • Dilute the Sample: Prepare a more dilute sample.

  • Optimize Injection Parameters: Adjust the injection speed and temperature.

  • Inlet Maintenance: Replace the inlet liner and septum. If the problem persists, trim the first few centimeters of the column.[12]

Issue 2: Inconsistent Retention Times

• Possible Causes:

  • Leaks in the System: A leak in the carrier gas line can cause pressure fluctuations.

  • Fluctuations in Oven Temperature: The GC oven is not maintaining a stable temperature.

  • Column Degradation: The stationary phase is degrading.

• Solutions:

  • Perform a Leak Check: Check all fittings and connections for leaks using an electronic leak detector.

  • Verify Oven Temperature: Calibrate the GC oven temperature.

  • Condition or Replace the Column: Condition the column according to the manufacturer's instructions. If retention times remain unstable, the column may need to be replaced.[13]

Data Presentation

Table 1: Potential Impurities in Commercial 2',3',4',5',6'-Pentafluoroacetophenone and Recommended Analytical Techniques.

Potential Impurity	Chemical Structure	Likely Source	Recommended Analytical Technique	Expected Observation
Pentafluorobenzene	C₆HF₅	Starting Material	GC-MS	A peak with a shorter retention time than the main component and a characteristic mass spectrum.
Acetic Anhydride	(CH₃CO)₂O	Acylating Agent	GC-MS	A volatile peak, may react with moisture.
2',3',4',5'-Tetrafluoroacetophenone	C₈H₄F₄O	Incomplete Fluorination of Starting Material	GC-MS, HPLC-UV (PFP Column)	A peak with a similar retention time to the main component, mass spectrum will show one less fluorine atom.
Di(pentafluorophenyl) Ketone	C₁₃F₁₀O	Side Reaction	HPLC-UV, GC-MS	A less volatile peak with a longer retention time.

Experimental Protocols

Protocol 1: GC-MS Method for Impurity Profiling

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methyl Siloxane capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Inlet: Splitless mode, temperature 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 230°C.

• Sample Preparation: Dissolve 10 mg of the sample in 1 mL of high-purity acetone. Inject 1 µL.

Protocol 2: HPLC-UV Method for Purity Assessment

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: Pentafluorophenyl (PFP) column, 4.6 x 150 mm, 5 µm particle size.[5][7][8][9]

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient:

  • 0-1 min: 30% B

  • 1-10 min: 30% to 90% B

  • 10-12 min: 90% B

  • 12-13 min: 90% to 30% B

  • 13-15 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of acetonitrile. Inject 10 µL.

Mandatory Visualization

Caption: Workflow for the analysis of impurities in commercial 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: A logical troubleshooting workflow for addressing analytical issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. chemimpex.com [chemimpex.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Luna PFP(2) HPLC Columns: Phenomenex [phenomenex.com]
• 6. silicycle.com [silicycle.com]
• 7. uhplcs.com [uhplcs.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. fortis-technologies.com [fortis-technologies.com]
• 10. Get your GC-MS troubleshooting guide now! | Separation Science [sepscience.com]
• 11. researchgate.net [researchgate.net]
• 12. shimadzu.co.uk [shimadzu.co.uk]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Improving enantioselectivity in the asymmetric reduction of 2',3',4',5',6'-Pentafluoroacetophenone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the enantioselectivity of the asymmetric reduction of 2',3',4',5',6'-pentafluoroacetophenone.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving high enantioselectivity for the reduction of 2',3',4',5',6'-pentafluoroacetophenone?

The primary challenges stem from the unique electronic properties of the substrate. The five electron-withdrawing fluorine atoms on the phenyl ring make the carbonyl carbon highly electrophilic. This can lead to rapid, non-selective reduction by hydride sources, potentially lowering the enantiomeric excess (ee). Catalyst selection is critical to ensure that the rate of the catalyzed, stereoselective pathway significantly outpaces any background non-selective reduction.

Q2: Which catalytic systems are most promising for this specific transformation?

Both biocatalytic and chemocatalytic systems have shown promise.

• Biocatalysis: Ketoreductases (KREDs) are particularly effective. A notable example is the ketoreductase from the cyanobacterium Synechococcus sp. strain PCC 7942, which has been shown to reduce 2',3',4',5',6'-pentafluoroacetophenone to the corresponding (S)-alcohol with excellent enantioselectivity (>99.8% ee).[1]

• Chemocatalysis: Established methods for asymmetric ketone reduction, such as the Corey-Bakshi-Shibata (CBS) reduction using oxazaborolidine catalysts and Noyori-type asymmetric hydrogenation with Ru-BINAP catalysts, are viable options.[2] However, optimization is crucial to counteract the high reactivity of the polyfluorinated substrate.

Q3: How does the choice of catalyst influence the stereochemical outcome (i.e., the (R) or (S)-enantiomer)?

• In Biocatalysis: The stereochemical outcome is determined by the specific enzyme used. Ketoreductases are classified as either Prelog or anti-Prelog, dictating which face of the ketone is reduced. For instance, the ketoreductase from Synechococcus sp. PCC 7942 yields the (S)-alcohol.[1]

• In Chemocatalysis: The chirality of the product is determined by the chirality of the catalyst. For example, in a Noyori hydrogenation, the use of (R)-BINAP or (S)-BINAP as the chiral ligand will produce the corresponding enantiomer of the alcohol. Similarly, in a CBS reduction, the enantiomer of the chiral amino alcohol used to generate the oxazaborolidine catalyst dictates the product's stereochemistry.

Q4: What are the key reaction parameters to optimize for improving enantioselectivity?

Key parameters to consider for optimization include:

• Temperature: Lowering the reaction temperature often enhances enantioselectivity by increasing the energy difference between the diastereomeric transition states.

• Catalyst Loading: Sufficient catalyst loading is necessary to ensure the catalyzed reaction is significantly faster than the non-catalyzed background reduction.

• Reducing Agent: In catalytic reductions, the nature and concentration of the stoichiometric reducing agent (e.g., borane source in CBS reduction, hydrogen pressure in hydrogenation) can impact selectivity.

• Solvent: The polarity and coordinating ability of the solvent can influence catalyst activity and selectivity.

Troubleshooting Guides

Issue 1: Low Enantioselectivity (ee)

Potential Cause	Troubleshooting Steps
Background (Non-Catalyzed) Reduction	The high electrophilicity of the pentafluorinated ketone can lead to rapid reduction by the hydride source, resulting in a racemic background reaction.       • Solution: Lower the reaction temperature to slow down the background reaction. Ensure the catalyst is active and present in a sufficient concentration to outcompete the non-selective pathway.
Catalyst Deactivation/Incompatibility	The chosen catalyst may not be optimal for the electron-deficient substrate. Some catalysts can be deactivated by impurities or reaction conditions.       • Solution: Screen a variety of catalysts, including different ketoreductases or chiral ligands for metal-based catalysts. For air- and moisture-sensitive catalysts, ensure strict inert atmosphere and anhydrous conditions.
Sub-optimal Temperature	Higher temperatures can lead to a decrease in enantioselectivity.       • Solution: Perform the reaction at a lower temperature. For CBS reductions, temperatures as low as -78 °C can be beneficial.
Incorrect Stoichiometry of Reagents	An excess of the reducing agent can promote the non-catalyzed reaction.       • Solution: Carefully control the stoichiometry of the reducing agent. Slow addition of the reducing agent can sometimes improve enantioselectivity.

Issue 2: Low or No Conversion

Potential Cause	Troubleshooting Steps
Catalyst Inactivity	The catalyst may be deactivated due to improper handling, storage, or poisoning by impurities in the substrate or solvent.       • Solution: Use a fresh batch of catalyst. Purify the substrate and ensure the use of high-purity, anhydrous solvents. For biocatalysts, ensure the buffer conditions (pH, co-factors) are optimal.
Insufficient Hydrogen Pressure (for Hydrogenation)	In asymmetric hydrogenation, low hydrogen pressure can lead to slow or incomplete reaction.       • Solution: Increase the hydrogen pressure according to established protocols for the specific catalyst system.
Sub-optimal Reaction Conditions	The temperature may be too low, or the reaction time may be insufficient.       • Solution: Gradually increase the reaction temperature, keeping in mind the potential trade-off with enantioselectivity. Monitor the reaction over a longer period.
Poor Solubility	The substrate or catalyst may not be fully soluble in the chosen solvent, limiting the reaction rate.       • Solution: Choose a solvent system in which all components are fully soluble at the reaction temperature.

Data Presentation

Table 1: Comparison of Catalytic Systems for the Asymmetric Reduction of 2',3',4',5',6'-Pentafluoroacetophenone and Related Fluorinated Ketones.

Catalyst System	Substrate	Reducing Agent	Temp. (°C)	Yield (%)	ee (%)	Product Configuration
Ketoreductase (Synechococcus sp. PCC 7942) [1]	2',3',4',5',6'-Pentafluoroacetophenone	NADPH	44	-	>99.8	(S)
CBS Catalyst (General) [3]	Trifluoromethyl Ketones	Borane	RT	-	Low (can be improved with additives)	Dependent on catalyst chirality
Ru-BINAP (General)	Fluorinated Acetophenones	H₂	RT	High	Moderate to High	Dependent on ligand chirality

Experimental Protocols

Protocol 1: Biocatalytic Reduction using Ketoreductase from Synechococcus sp. PCC 7942

This protocol is based on the findings for the novel ketoreductase identified by Hölsch et al. (2011).[1]

Materials:

• Purified ketoreductase from Synechococcus sp. PCC 7942 (expressed in E. coli)

• 2',3',4',5',6'-Pentafluoroacetophenone

• NADPH

• Tris-HCl buffer (pH 7.0 - 9.0)

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, NADPH, and the ketoreductase enzyme.

• Add 2',3',4',5',6'-pentafluoroacetophenone to the reaction mixture.

• Incubate the reaction at the optimal temperature for the enzyme (around 44 °C).

• Monitor the reaction progress by a suitable analytical method (e.g., chiral GC or HPLC).

• Once the reaction is complete, extract the product with an organic solvent.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Determine the enantiomeric excess of the resulting 1-(pentafluorophenyl)ethanol by chiral GC or HPLC.

Protocol 2: General Procedure for CBS-Catalyzed Asymmetric Reduction

This is a general protocol that would require optimization for 2',3',4',5',6'-pentafluoroacetophenone.

Materials:

• (S)-(-)-2-Methyl-CBS-oxazaborolidine (or the corresponding (R)-enantiomer)

• Borane-dimethyl sulfide complex (BH₃·SMe₂) or Borane-THF complex (BH₃·THF)

• 2',3',4',5',6'-Pentafluoroacetophenone

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1N HCl

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), add the CBS catalyst (5-10 mol%) and anhydrous THF.

• Cool the solution to the desired temperature (e.g., 0 °C to -78 °C).

• Slowly add the borane solution (e.g., BH₃·SMe₂) to the catalyst solution and stir for 10-15 minutes.

• Add a solution of 2',3',4',5',6'-pentafluoroacetophenone in anhydrous THF dropwise to the reaction mixture.

• Stir the reaction at the chosen temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by the slow, dropwise addition of methanol.

• Allow the mixture to warm to room temperature and then add 1N HCl.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product by flash chromatography and determine the enantiomeric excess by chiral GC or HPLC.

Mandatory Visualizations

Caption: Troubleshooting workflow for low enantioselectivity.

Caption: General experimental workflow for asymmetric reduction.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reaction Monitoring of 2',3',4',5',6'-Pentafluoroacetophenone Transformations by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring transformations of 2',3',4',5',6'-Pentafluoroacetophenone using High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of 2',3',4',5',6'-Pentafluoroacetophenone and its derivatives.

Problem Category	Specific Issue	Potential Causes	Recommended Solutions
Peak Shape Issues	Peak Tailing	- Secondary interactions between the analyte and active sites on the silica backbone of the column. - Mismatched pH between the mobile phase and the sample. - Column overload.	- Use a highly end-capped column or a column with a different stationary phase (e.g., a fluorinated phase). - Adjust the mobile phase pH to ensure the analyte is in a single ionic form. - Reduce the injection volume or dilute the sample.[1][2]
Peak Fronting	- Sample solvent is stronger than the mobile phase. - Column overload (mass or volume). - Column degradation or void formation.	- Dissolve the sample in the initial mobile phase if possible.[2] - Decrease the injection volume or sample concentration.[3] - Replace the column or guard column.
Retention Time Variability	Shifting Retention Times	- Inconsistent mobile phase composition. - Fluctuations in column temperature. - Column equilibration is incomplete. - Pump malfunction or leaks.	- Prepare fresh mobile phase and ensure proper mixing and degassing.[1][2] - Use a column oven to maintain a constant temperature.[1] - Increase the column equilibration time before starting the analysis. - Check the HPLC system for leaks and ensure the pump is delivering a constant flow rate.[2]
Baseline Problems	Noisy Baseline	- Air bubbles in the pump or detector. - Contaminated mobile phase or detector cell. - Detector lamp nearing the end of its life.	- Degas the mobile phase and purge the pump.[1][2] - Flush the system with a strong solvent and use high-purity solvents. - Replace the detector lamp.
Drifting Baseline	- Inadequate column equilibration. - Changes in mobile phase composition during a gradient run. - Temperature fluctuations.	- Ensure the column is fully equilibrated with the mobile phase. - Check the gradient proportioning valves and ensure proper solvent mixing. - Use a column oven.
Quantitation Issues	Inconsistent Peak Areas	- Inaccurate injection volume. - Sample degradation. - Leaks in the system.	- Check the autosampler for proper operation and ensure no air bubbles are in the syringe. - Prepare fresh samples and standards. - Perform a system leak test.

Frequently Asked Questions (FAQs)

Q1: What is a good starting HPLC method for monitoring the transformation of 2',3',4',5',6'-Pentafluoroacetophenone?

A1: A good starting point is a reversed-phase method. Given the fluorinated nature of the analyte, a standard C18 column or a specialized fluorinated stationary phase (e.g., pentafluorophenyl - PFP) could be effective.

Example Starting Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm or PFP, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a higher percentage of A and gradually increase B to elute the more non-polar products. A starting point could be 70% A / 30% B, moving to 30% A / 70% B over 15-20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at a wavelength where both the reactant and expected products have reasonable absorbance (e.g., 254 nm or a wavelength determined by UV scan).

• Column Temperature: 30 °C

Q2: How should I prepare my reaction mixture for HPLC analysis?

A2: Proper sample preparation is crucial to protect the HPLC column and obtain accurate results.

• Quench the reaction: Stop the reaction at the desired time point.

• Dilute the sample: Dilute a small aliquot of the reaction mixture with a solvent compatible with the mobile phase (e.g., acetonitrile or the initial mobile phase composition). This prevents overloading the column.

• Filter the sample: Use a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter that could clog the column or system tubing.

Q3: I am observing poor separation between my starting material and product. What can I do?

A3: To improve separation (resolution), you can:

• Optimize the mobile phase gradient: A shallower gradient can increase the separation between closely eluting peaks.

• Change the organic modifier: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation.

• Try a different column: If optimizing the mobile phase is insufficient, a column with a different stationary phase (e.g., from C18 to a PFP or phenyl-hexyl column) can provide different selectivity for aromatic and fluorinated compounds.

• Adjust the mobile phase pH: If your compounds have ionizable groups, changing the pH can significantly affect their retention and separation.

Q4: My peak for 2',3',4',5',6'-Pentafluoroacetophenone is tailing. What are the likely causes and solutions?

A4: Peak tailing for fluorinated compounds can be due to interactions with the stationary phase.

• Silanol Interactions: Residual silanol groups on the silica surface of the column can interact with the electronegative fluorine atoms, causing tailing. Using a well-end-capped column or adding a small amount of a competitive base (like triethylamine, if compatible with your detection method) to the mobile phase can help.

• Column Choice: A column with a PFP stationary phase might offer better peak shape for highly fluorinated compounds due to specific interactions.

Experimental Protocols

Protocol 1: General HPLC Method for Reaction Monitoring

• Instrument Setup:

  • Ensure the HPLC system is equilibrated with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

  • Set the column temperature, flow rate, and detector wavelength as per the developed method.

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 50 µL) from the reaction vessel at a specific time point.

  • Immediately quench the reaction if necessary (e.g., by adding to a vial containing a quenching agent or by rapid dilution).

  • Dilute the aliquot in a suitable solvent (e.g., 1:100 in acetonitrile/water).

  • Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Acquire the chromatogram and integrate the peaks corresponding to the starting material and the product(s).

• Data Processing:

  • Calculate the percentage conversion by comparing the peak area of the starting material to the total peak area of all relevant components.

  • Plot the concentration or peak area of the starting material and product(s) over time to monitor the reaction kinetics.

Data Presentation

The following table template can be used to summarize the quantitative data from your reaction monitoring experiments.

Time Point (min)	Retention Time of Starting Material (min)	Peak Area of Starting Material	Retention Time of Product (min)	Peak Area of Product	% Conversion
0
15
30
60
120

Visualizations

Experimental Workflow

Caption: Workflow for HPLC-based reaction monitoring.

Troubleshooting Logic

Caption: A logical approach to troubleshooting HPLC issues.

References

• 1. Separation of Acetophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. cores.emory.edu [cores.emory.edu]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Reactions with 2',3',4',5',6'-Pentafluoroacetophenone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2',3',4',5',6'-Pentafluoroacetophenone. The information is designed to address common challenges encountered during the scaling up of chemical reactions involving this versatile reagent.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2',3',4',5',6'-Pentafluoroacetophenone is provided below for easy reference.

Property	Value
CAS Number	652-29-9
Molecular Formula	C₈H₃F₅O
Molecular Weight	210.1 g/mol
Appearance	Colorless to light yellow/orange clear liquid
Boiling Point	130-131 °C
Density	1.476 g/mL at 25 °C
Refractive Index	n20/D 1.4366
Flash Point	66 °C (closed cup)

Troubleshooting Guide

This guide addresses specific issues that may arise during the scale-up of reactions involving 2',3',4',5',6'-Pentafluoroacetophenone.

Issue 1: Low Yield in Nucleophilic Aromatic Substitution (SNAr) Reactions

• Question: I am performing a nucleophilic aromatic substitution on 2',3',4',5',6'-Pentafluoroacetophenone, and my yields are significantly lower upon scaling up from the lab bench. What are the potential causes and solutions?

• Answer: Low yields in scaled-up SNAr reactions with this substrate can stem from several factors related to its high reactivity. The pentafluorophenyl group is highly activated towards nucleophilic attack due to the strong electron-withdrawing nature of the fluorine atoms.[1]

  • Poor Temperature Control: Exothermic reactions can lead to localized overheating in larger vessels, promoting side reactions.

    • Solution: Implement more efficient heat transfer methods. Consider using a jacketed reactor with a reliable temperature control unit. For highly exothermic reactions, controlled, slow addition of the nucleophile or substrate is crucial.

  • Inefficient Mixing: Inadequate mixing can result in localized high concentrations of reactants, which can also lead to side product formation.

    • Solution: Switch from magnetic stirring to overhead mechanical stirring for better agitation in larger volumes. The type of stirrer (e.g., anchor, pitched-blade turbine) should be chosen based on the viscosity and geometry of the reactor.

  • Atmospheric Moisture: The presence of water can compete with the desired nucleophile, leading to the formation of undesired hydroxylation byproducts.

    • Solution: Ensure all reagents, solvents, and glassware are rigorously dried. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of Multiple Products and Purification Challenges

• Question: Upon scaling up my reaction, I am observing the formation of multiple products, making purification by column chromatography difficult and costly. How can I improve the selectivity and simplify the purification?

• Answer: The high reactivity of the pentafluorophenyl ring can sometimes lead to substitution at multiple positions or other side reactions, especially under harsh conditions.

  • Optimize Reaction Conditions:

    • Temperature: Lowering the reaction temperature can often improve selectivity by favoring the desired kinetic product.

    • Solvent: The choice of solvent can influence the reaction pathway. Experiment with different solvents on a smaller scale to find one that maximizes the yield of the desired product.

    • Base: If a base is used, its strength and stoichiometry can be critical. A weaker base or a more controlled addition might prevent side reactions.

  • Alternative Purification Methods:

    • Crystallization: If the desired product is a solid, crystallization is often a more scalable and cost-effective purification method than chromatography.

    • Distillation: For liquid products with a significant difference in boiling points from impurities, distillation can be an effective purification technique.

Issue 3: Catalyst Deactivation in Hydrogenation or Coupling Reactions

• Question: I am using a palladium catalyst for a cross-coupling reaction with 2',3',4',5',6'-Pentafluoroacetophenone, and I'm observing a loss of catalytic activity during the reaction or upon scale-up. What could be the cause?

• Answer: Catalyst deactivation can be a significant challenge in scaled-up processes.

  • Poisoning: Impurities in the starting materials or solvents can act as catalyst poisons. The fluorine atoms in the substrate can also potentially interact with and deactivate the catalyst under certain conditions.

    • Solution: Ensure high-purity reagents and solvents. It may be necessary to degas solvents and reagents to remove dissolved oxygen, which can oxidize and deactivate some catalysts.

  • Leaching and Agglomeration: The catalyst may leach into the solution or agglomerate at higher temperatures, reducing its active surface area.

    • Solution: Consider using a supported catalyst or optimizing the reaction temperature to minimize these effects.

Frequently Asked Questions (FAQs)

General

• Q1: What are the primary applications of 2',3',4',5',6'-Pentafluoroacetophenone?

  • A1: It is a versatile building block in organic synthesis, particularly for creating fluorinated compounds in the pharmaceutical and agrochemical industries.[1] Its unique properties are leveraged in drug design to enhance bioavailability and metabolic stability.[1] It is also used in materials science as a precursor for fluorinated polymers and coatings.[1]

• Q2: What makes the pentafluorophenyl group so reactive towards nucleophiles?

  • A2: The five highly electronegative fluorine atoms strongly withdraw electron density from the aromatic ring, making it electron-deficient and thus highly susceptible to attack by nucleophiles.[1]

Safety and Handling

• Q3: What are the main safety hazards associated with 2',3',4',5',6'-Pentafluoroacetophenone?

  • A3: It is a combustible liquid and can cause skin and serious eye irritation. Inhalation may cause respiratory irritation.

• Q4: What personal protective equipment (PPE) should be worn when handling this compound?

  • A4: Always wear appropriate PPE, including safety goggles or a face shield, chemical-resistant gloves, and a lab coat. When handling larger quantities or if there is a risk of inhalation, use a respirator with a suitable filter.

• Q5: How should this compound be stored?

  • A5: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.

Experimental Protocols & Workflows

Below are diagrams outlining a general experimental workflow for a nucleophilic aromatic substitution reaction and a troubleshooting logic diagram.

General workflow for a nucleophilic aromatic substitution reaction.

Troubleshooting logic for low yield or impurities.

References

• 1. chemimpex.com [chemimpex.com]

Technical Support Center: Work-up Procedures for Reactions Involving 2',3',4',5',6'-Pentafluoroacetophenone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2',3',4',5',6'-pentafluoroacetophenone.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the work-up of reactions involving 2',3',4',5',6'-pentafluoroacetophenone, such as nucleophilic aromatic substitution (SNAr) and Claisen-Schmidt condensations.

Problem: Low or No Yield of the Desired Product

Possible Cause 1: Incomplete Reaction

• Troubleshooting: Before initiating the work-up, it is crucial to confirm the reaction has gone to completion. This can be monitored by thin-layer chromatography (TLC) or other analytical techniques such as GC-MS or NMR spectroscopy. If the reaction is incomplete, consider extending the reaction time, increasing the temperature, or adding more reagents.

Possible Cause 2: Product Loss During Extraction

• Troubleshooting: 2',3',4',5',6'-Pentafluoroacetophenone and its derivatives can have varying solubilities. If the product is unexpectedly polar, it may remain in the aqueous layer during extraction with a nonpolar organic solvent.

  • Action: Before discarding the aqueous layer, perform a small-scale extraction with a more polar solvent (e.g., ethyl acetate, dichloromethane) and analyze the extract for the presence of your product. Acidifying or basifying the aqueous layer (if the product has acidic or basic functionalities) can also help drive it into the organic phase.

Possible Cause 3: Product Volatility

• Troubleshooting: While 2',3',4',5',6'-pentafluoroacetophenone itself has a relatively high boiling point (130-131 °C), some lower molecular weight derivatives might be volatile.[1]

  • Action: When removing the solvent under reduced pressure (e.g., rotary evaporation), use a cold trap and avoid excessive heating of the water bath to minimize the loss of a volatile product.

Possible Cause 4: Degradation of Product During Work-up

• Troubleshooting: The pentafluorophenyl group is generally stable, but prolonged exposure to strong acids or bases at elevated temperatures could potentially lead to side reactions or degradation.

  • Action: If you suspect product instability, perform the work-up at lower temperatures (e.g., using an ice bath) and minimize the time the product is in contact with acidic or basic aqueous solutions. Test the stability of your purified product in the acidic and/or basic solutions used during the work-up to confirm.

Problem: Difficulty in Separating Product from Starting Material

Possible Cause: Similar Polarity

• Troubleshooting: If the product and the starting 2',3',4',5',6'-pentafluoroacetophenone have similar polarities, separation by simple extraction or column chromatography can be challenging.

  • Action:

    • Optimize Chromatography: Experiment with different solvent systems for column chromatography, using a gradient elution if necessary. Small-scale trials monitored by TLC can help identify the optimal eluent.

    • Derivatization: If applicable, consider a temporary derivatization of the product or starting material to significantly alter its polarity, facilitating separation. The protecting group can then be removed after purification.

Problem: Formation of an Emulsion During Extraction

Possible Cause: Presence of Surfactant-like Byproducts or High Concentration of Salts

• Troubleshooting: Emulsions are a common issue in biphasic work-ups.

  • Action:

    • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

    • Filtration: Filter the entire mixture through a pad of Celite® or glass wool.

    • Patience: Allow the separatory funnel to stand undisturbed for an extended period, as some emulsions will break over time.

    • Solvent Addition: Adding a small amount of a different organic solvent can sometimes disrupt the emulsion.

Frequently Asked Questions (FAQs)

Q1: What are the general physical properties of 2',3',4',5',6'-Pentafluoroacetophenone?

A1: Here is a summary of its key physical properties:

Property	Value
Molecular Formula	C₈H₃F₅O
Molecular Weight	210.10 g/mol [2][3]
Appearance	Colorless to pale yellow liquid[4]
Boiling Point	130-131 °C[1]
Density	1.476 g/mL at 25 °C[1]
Refractive Index	n20/D 1.4366[1]

Q2: In which common organic solvents is 2',3',4',5',6'-Pentafluoroacetophenone soluble?

Solvent	Expected Solubility
Dichloromethane	Soluble
Chloroform	Soluble
Ethyl acetate	Soluble
Acetone	Soluble
Tetrahydrofuran (THF)	Soluble
Toluene	Soluble
Diethyl ether	Soluble
Hexanes/Heptane	Sparingly soluble to insoluble
Water	Insoluble

Q3: Is the pentafluorophenyl group stable to acidic and basic work-up conditions?

A3: The pentafluorophenyl group is generally considered to be chemically robust and stable under many reaction conditions. However, the strong electron-withdrawing nature of the fluorine atoms makes the aromatic ring susceptible to nucleophilic aromatic substitution (SNAr).[5][6][7] Therefore, during a basic work-up, especially with strong bases (e.g., concentrated NaOH or KOH) and/or at elevated temperatures, there is a possibility of nucleophilic attack on the ring by hydroxide ions or other nucleophiles present, leading to the formation of unwanted byproducts. It is generally advisable to use milder bases (e.g., sodium bicarbonate, potassium carbonate) and to perform the work-up at room temperature or below if there are concerns about the stability of the pentafluorophenyl group. The stability towards acidic conditions is generally higher, but prolonged exposure to strong, hot acids should be avoided if possible.

Q4: What are the typical work-up procedures for a Claisen-Schmidt condensation reaction involving 2',3',4',5',6'-Pentafluoroacetophenone?

A4: The Claisen-Schmidt condensation is a base-catalyzed reaction between a ketone and an aldehyde to form an α,β-unsaturated ketone (a chalcone).[8][9][10] A typical work-up procedure is as follows:

• Quenching: After the reaction is complete, the mixture is typically poured into cold water or a mixture of ice and dilute acid (e.g., HCl) to neutralize the basic catalyst and precipitate the crude product.

• Isolation: The solid product is collected by vacuum filtration and washed with cold water to remove any inorganic salts.

• Purification: The crude product is often purified by recrystallization from a suitable solvent, such as ethanol.[11] If the product is not a solid, an extractive work-up is performed. The reaction mixture is diluted with an organic solvent (e.g., ethyl acetate), washed with water, brine, and then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). The solvent is then removed under reduced pressure. Further purification can be achieved by column chromatography.

Q5: What are the key considerations for the work-up of a nucleophilic aromatic substitution (SNAr) reaction on 2',3',4',5',6'-Pentafluoroacetophenone?

A5: In a typical SNAr reaction on 2',3',4',5',6'-pentafluoroacetophenone, a nucleophile displaces one of the fluorine atoms. The work-up will depend on the nature of the nucleophile and the product.

• Quenching: If the reaction is performed in the presence of a base, it is often quenched by the addition of water or a dilute aqueous acid.

• Extraction: The product is then extracted into a suitable organic solvent. The choice of solvent will depend on the polarity of the product.

• Washes: The organic layer is typically washed with water and brine to remove any remaining inorganic salts or water-soluble impurities. If the nucleophile was an amine, a wash with dilute acid can remove any unreacted amine. If the nucleophile was an acidic species, a wash with a dilute base (e.g., NaHCO₃ solution) can be used.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is then purified, typically by column chromatography or recrystallization.

Experimental Protocols

Protocol 1: General Procedure for Claisen-Schmidt Condensation and Work-up

This protocol describes the synthesis of a chalcone from 2',3',4',5',6'-pentafluoroacetophenone and an aromatic aldehyde.

Reaction:

• In a round-bottom flask, dissolve 2',3',4',5',6'-pentafluoroacetophenone (1.0 eq) and the aromatic aldehyde (1.0-1.2 eq) in ethanol.

• To this solution, add an aqueous solution of a base (e.g., 10% NaOH or KOH) dropwise with stirring at room temperature.

• Monitor the reaction by TLC until the starting materials are consumed.

Work-up and Purification:

• Pour the reaction mixture into a beaker containing crushed ice and acidify with dilute HCl until the pH is neutral.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents) to obtain the pure chalcone.

Protocol 2: General Procedure for Nucleophilic Aromatic Substitution (SNAr) and Work-up

This protocol outlines a general method for the reaction of 2',3',4',5',6'-pentafluoroacetophenone with a nucleophile.

Reaction:

• In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2',3',4',5',6'-pentafluoroacetophenone (1.0 eq) in a suitable aprotic solvent (e.g., DMF or THF).

• Add the nucleophile (e.g., an alkoxide, amine, or thiol) (1.0-1.5 eq) and a base (if necessary, e.g., K₂CO₃ or NaH).

• Stir the reaction at the appropriate temperature (this can range from room temperature to reflux, depending on the nucleophile's reactivity) and monitor its progress by TLC or GC-MS.

Work-up and Purification:

• Once the reaction is complete, cool the mixture to room temperature and quench by slowly adding water.

• Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic extracts and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

Visualizations

Caption: General experimental workflow for reactions involving 2',3',4',5',6'-pentafluoroacetophenone.

References

• 1. 2′,3′,4′,5′,6′-五氟苯乙酮 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 3. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 4. L02063.06 [thermofisher.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. Claisen-Schmidt Condensation [cs.gordon.edu]

Reference Data & Comparative Studies

Reactivity in Condensation Reactions: A Comparative Analysis of 2',3',4',5',6'-Pentafluoroacetophenone and Acetophenone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the strategic selection of reactants is paramount to achieving desired outcomes in terms of yield, reaction kinetics, and product purity. This guide provides a detailed comparison of the reactivity of 2',3',4',5',6'-pentafluoroacetophenone and the parent compound, acetophenone, in condensation reactions, a cornerstone of carbon-carbon bond formation. This analysis is supported by experimental data and established electronic principles to inform the selection of the appropriate ketone for specific synthetic applications, particularly in the realm of drug discovery and development where fluorinated motifs are of significant interest.

Executive Summary

The Decisive Factor: Electronic Effects

The disparate reactivity of these two ketones can be rationalized by considering the profound electronic influence of the pentafluorophenyl ring.

• Increased Electrophilicity of the Carbonyl Carbon: The five highly electronegative fluorine atoms on the aromatic ring of 2',3',4',5',6'-pentafluoroacetophenone exert a strong negative inductive effect (-I). This effect withdraws electron density from the carbonyl group, rendering the carbonyl carbon significantly more electron-deficient and, therefore, more electrophilic than that of acetophenone. This heightened electrophilicity makes it a more reactive substrate for nucleophilic attack by an enolate.

• Enhanced Acidity of α-Hydrogens: The electron-withdrawing capacity of the pentafluorophenyl group also stabilizes the conjugate base (enolate) formed upon deprotonation of the α-carbon. This stabilization increases the acidity of the α-protons, facilitating their removal by a base to form the reactive enolate nucleophile. A more readily formed enolate can lead to faster reaction rates in base-catalyzed condensation reactions. The pKa of the α-protons in acetophenone is approximately 19, while the presence of strong electron-withdrawing groups is known to lower this value, thereby increasing acidity.

The interplay of these electronic factors is visually represented in the following diagram:

A Comparative Guide to Fluorinated vs. Non-Fluorinated Acetophenones in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry and materials science. This guide provides an objective comparison of the performance of fluorinated and non-fluorinated acetophenones in various organic reactions, supported by experimental data. Understanding the nuanced effects of fluorination on the reactivity and properties of acetophenone scaffolds is crucial for the rational design of novel chemical entities with enhanced biological activity and optimized physicochemical properties.

The Influence of Fluorination on Physicochemical Properties

The introduction of fluorine, the most electronegative element, onto the acetophenone framework significantly alters its electronic properties. This perturbation has a cascading effect on the molecule's reactivity, acidity, and spectroscopic characteristics.

Acidity of α-Protons

The electron-withdrawing nature of the fluorine atom, particularly when positioned on the aromatic ring, enhances the acidity of the α-protons of the acetyl group. This is quantified by the pKa value, which is a measure of the acidity of a compound. A lower pKa value indicates a stronger acid.

A study on the pKa values of para-substituted acetophenones in aqueous solution provides a clear quantitative comparison.[1][2][3]

Compound	Substituent (para-)	pKa
Acetophenone	-H	18.4
4-Fluoroacetophenone	-F	18.5
4-Methoxyacetophenone	-OCH₃	19.0
4-Chloroacetophenone	-Cl	18.1
4-Bromoacetophenone	-Br	18.0
4-Nitroacetophenone	-NO₂	16.7

Table 1: pKa values of para-substituted acetophenones in aqueous solution.

Interestingly, while electron-withdrawing groups generally increase acidity (lower pKa), the p-fluoro substituent results in a slightly higher pKa than the parent acetophenone. This can be attributed to the interplay of fluorine's inductive and resonance effects.

Spectroscopic Properties

The electronic changes induced by fluorination are also reflected in the spectroscopic data of these compounds.

Infrared (IR) Spectroscopy: The carbonyl (C=O) stretching frequency in the IR spectrum is sensitive to the electronic environment. Conjugation with the aromatic ring lowers the C=O stretching wavenumber in acetophenone to around 1684-1691 cm⁻¹.[4][5][6] For o-fluoroacetophenone, the C=O maximum is observed at 1692 cm⁻¹, suggesting a minimal electronic effect in this position.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the chemical shifts of the aromatic and methyl protons are influenced by the presence and position of the fluorine atom. For instance, in 2'-fluoroacetophenone, the methyl protons appear as a singlet at 2.621 ppm.[8] In trifluoroacetophenone, the aromatic protons are shifted downfield due to the strong electron-withdrawing effect of the -CF₃ group.[9] In ¹³C NMR, the carbonyl carbon of acetophenone appears at approximately 197.0 ppm.[10] The presence of fluorine introduces C-F coupling, which can be observed in the spectra of fluorinated derivatives.[11][12][13]

Comparative Reactivity in Key Organic Reactions

The altered electronic and steric properties of fluorinated acetophenones directly impact their reactivity in a variety of fundamental organic transformations.

Photocyclization of ortho-Methylacetophenones

A recent study on the photocyclization of ortho-methylacetophenones for solar energy storage provides a direct comparison of the quantum yields for the non-fluorinated compound and its fluorinated analogs.[14]

Compound	R Group	Yield (%)
o-Methylacetophenone	-CH₃	Low
o-(Fluoromethyl)acetophenone	-CH₂F	Unsatisfactory
o-(Difluoromethyl)acetophenone	-CHF₂	49
o-(Trifluoromethyl)acetophenone	-CF₃	>99

Table 2: Comparative yields in the photocyclization of ortho-substituted acetophenones.

The trifluoromethyl group was found to prevent unproductive reaction pathways, leading to a near-quantitative yield of the desired benzocyclobutenol product.[14]

Caption: Mechanism of ortho-methylacetophenone photocyclization.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for C-C bond formation. While direct comparative studies are scarce, the electronic nature of the acetophenone derivative plays a crucial role. For the reaction to proceed, a halide (typically Br or Cl) is required on the aromatic ring. The electron-withdrawing acetyl group can influence the oxidative addition step.

Aldol Condensation

The Aldol condensation involves the reaction of an enolate with a carbonyl compound. The acidity of the α-protons is a key factor in the rate of enolate formation. The electron-withdrawing acetyl group makes the α-protons of acetophenone acidic enough to be deprotonated by a base.[15][16][17]

In a crossed Aldol condensation between benzaldehyde and acetophenone, the formation of chalcone is a well-established reaction.[7][18][19] The presence of a fluorine atom on the acetophenone ring would influence the rate of enolate formation and its subsequent nucleophilic attack. While specific kinetic data for a direct comparison is not available in the searched literature, the general principle suggests that electron-withdrawing groups on the acetophenone ring would facilitate enolate formation.

Caption: Experimental workflow for Aldol condensation.

Grignard Reaction

The Grignard reaction involves the nucleophilic addition of an organomagnesium reagent to the carbonyl carbon. The electrophilicity of the carbonyl carbon is a key factor determining the reaction rate. The electron-withdrawing effect of a fluorine atom on the aromatic ring would increase the partial positive charge on the carbonyl carbon, thus making it more susceptible to nucleophilic attack.[2]

A typical procedure for the reaction of phenylmagnesium bromide with acetophenone yields 1,1-diphenylethanol.[20] While a direct comparative yield with a fluorinated acetophenone is not provided in the searched literature, it is expected that the fluorinated analog would react more readily.

Wittig Reaction

The Wittig reaction is a versatile method for the synthesis of alkenes from carbonyl compounds and phosphonium ylides. The reactivity of the carbonyl compound is a crucial factor. Stabilized ylides, which are less reactive, generally react with aldehydes but not with less reactive ketones.[21][22] The increased electrophilicity of the carbonyl carbon in fluorinated acetophenones would likely enhance their reactivity towards Wittig reagents, potentially allowing for reactions with less reactive ylides or leading to higher yields.[2][23][24]

Experimental Protocols

Detailed experimental protocols for the reactions discussed are available in the cited literature. Below are generalized procedures for two key reactions.

General Procedure for Suzuki-Miyaura Cross-Coupling of 4-Bromoacetophenone[9][26]

• To a reaction vessel, add 4-bromoacetophenone (1.0 mmol), phenylboronic acid (1.2-1.5 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 0.5-1.0 mol%), a base (e.g., K₂CO₃ or Na₂CO₃, 2.0 mmol), and a suitable solvent (e.g., water, DMA).

• If using an organic solvent, degas the mixture.

• Heat the reaction mixture with stirring at a specified temperature (e.g., 100-140 °C) for a designated time (e.g., 1-24 hours).

• Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction mixture and perform an aqueous workup.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

General Procedure for Base-Catalyzed Aldol Condensation of an Acetophenone with Benzaldehyde[4][7][10][18]

• In a reaction flask, dissolve the acetophenone derivative (1 equivalent) and benzaldehyde (1 equivalent) in ethanol.

• While stirring, add an aqueous solution of a base (e.g., NaOH or KOH).

• Continue stirring at room temperature. The reaction progress can be monitored by the precipitation of the chalcone product.

• Once the reaction is complete, pour the mixture into ice-cold water.

• Collect the solid product by vacuum filtration and wash with cold water.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Conclusion

The fluorination of acetophenones provides a powerful strategy to modulate their physicochemical properties and chemical reactivity. The electron-withdrawing nature of fluorine generally enhances the reactivity of the carbonyl group towards nucleophiles and can influence the acidity of the α-protons. As demonstrated in the photocyclization reaction, strategic fluorination can also block undesired reaction pathways and dramatically improve product yields. While direct comparative data for many common reactions is still needed, the principles outlined in this guide provide a framework for researchers to rationally design and utilize fluorinated acetophenones in the synthesis of novel compounds for drug discovery and materials science. The provided experimental protocols offer a starting point for the practical application of these valuable building blocks.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. scribd.com [scribd.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. benchchem.com [benchchem.com]
• 9. ocf.berkeley.edu [ocf.berkeley.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Hammett correlation in competition experiments in dissociation of ionised substituted benzophenones and dibenzylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 14. arkat-usa.org [arkat-usa.org]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]
• 17. magritek.com [magritek.com]
• 18. ochem.weebly.com [ochem.weebly.com]
• 19. scribd.com [scribd.com]
• 20. quora.com [quora.com]
• 21. m.youtube.com [m.youtube.com]
• 22. adichemistry.com [adichemistry.com]
• 23. Wittig Reaction [organic-chemistry.org]
• 24. Wittig reaction - Wikipedia [en.wikipedia.org]

Advantages of using 2',3',4',5',6'-Pentafluoroacetophenone over other fluorinated building blocks

A Senior Application Scientist's Guide to a Uniquely Versatile Fluorinated Building Block

In the landscape of drug discovery and materials science, the strategic incorporation of fluorine atoms can dramatically enhance molecular properties. Fluorine's unique characteristics—high electronegativity, small size, and the strength of the carbon-fluorine bond—are leveraged to improve metabolic stability, bioavailability, lipophilicity, and binding affinity.[1] While a multitude of fluorinated building blocks are available, 2',3',4',5',6'-Pentafluoroacetophenone stands out for its exceptional versatility and dual-reactive nature, offering distinct advantages over other common fluorinated synthons.

This guide provides an in-depth comparison of 2',3',4',5',6'-Pentafluoroacetophenone with alternative fluorinated building blocks, supported by experimental insights and protocols. We will explore the causality behind its enhanced reactivity and demonstrate its utility in constructing complex molecular architectures.

Physicochemical Characteristics

2',3',4',5',6'-Pentafluoroacetophenone is a colorless to light yellow liquid characterized by a pentafluorinated aromatic ring attached to an acetyl group.[2] This structure is the very source of its unique reactivity.

Property	Value
CAS Number	652-29-9[2]
Molecular Formula	C₈H₃F₅O[2][3][4]
Molecular Weight	210.10 g/mol [3]
Boiling Point	130-131 °C
Density	1.51 g/mL[2]
Refractive Index	n20/D 1.4366
Flash Point	66 °C[5]

The Core Advantage: A Dually Activated System

The primary advantage of 2',3',4',5',6'-Pentafluoroacetophenone lies in the profound electron-withdrawing effect of the five fluorine atoms on the phenyl ring. This effect propagates throughout the molecule, creating two distinct points of high reactivity:

• The Highly Electrophilic Aromatic Ring: The C₆F₅ group is exceptionally electron-deficient, making it highly susceptible to nucleophilic aromatic substitution (SNA_r_) reactions. This is a significant advantage over building blocks where the aromatic ring is not as strongly activated.

• The Activated Carbonyl Group: The strong inductive effect of the C₆F₅ ring enhances the electrophilicity of the carbonyl carbon and increases the acidity of the α-protons on the methyl group. This facilitates a range of classical carbonyl reactions, often under milder conditions than their non-fluorinated counterparts.

This dual reactivity allows for sequential or orthogonal synthetic strategies, enabling the construction of complex molecules from a single, versatile starting material.

Comparative Analysis with Other Fluorinated Building Blocks

The superiority of 2',3',4',5',6'-Pentafluoroacetophenone becomes evident when compared with other common fluorinated building blocks.

Building Block	Key Reactive Site(s)	Typical Reactions	Synthetic Utility & Limitations
2',3',4',5',6'-Pentafluoroacetophenone	Aromatic Ring (C₆F₅) & Carbonyl Group (COCH₃)	Nucleophilic Aromatic Substitution (SNA_r_), Claisen-Schmidt Condensation, Aldol Reactions, Asymmetric Reduction.	High Versatility: Acts as a scaffold for building both aromatic and side-chain complexity. Excellent for fluorinated heterocycle synthesis.[6][7]
2,2,2-Trifluoroacetophenone	Carbonyl Group (COCF₃)	Asymmetric Reduction, Condensation, Grignard Reactions.	Limited to Carbonyl Chemistry: The CF₃ group strongly activates the ketone but the phenyl ring is not activated for SNA_r_.[8][9]
4'-Fluoroacetophenone	Carbonyl Group (COCH₃)	Standard ketone reactions.	Minimal Fluorine Impact: The single fluorine atom has a modest electronic effect, offering limited advantages in terms of reactivity or metabolic stability compared to the pentafluorinated version.
Hexafluorobenzene	Aromatic Ring (C₆F₆)	Nucleophilic Aromatic Substitution (SNA_r_).	Lacks a Versatile Handle: Highly reactive for SNA_r_ but lacks the ketone functionality for further elaboration via classical carbonyl chemistry.
Trifluoroacetic Acid Derivatives	Carboxyl Group (COCF₃)	Amide/Ester formation.	CF₃ Source: Primarily used to introduce a trifluoromethyl group, not as a versatile scaffold for complex synthesis.[10]

Experimental Protocols: Harnessing the Power of Dual Reactivity

The following protocols demonstrate the practical advantages of 2',3',4',5',6'-Pentafluoroacetophenone in key synthetic transformations.

Protocol 1: Synthesis of a Fluorinated Chalcone via Claisen-Schmidt Condensation

Chalcones are valuable precursors for flavonoids and other biologically active heterocycles.[11][12] The enhanced acidity of the α-protons in 2',3',4',5',6'-Pentafluoroacetophenone allows for efficient condensation with aromatic aldehydes.

Rationale: The strong electron-withdrawing C₆F₅ ring stabilizes the enolate intermediate, driving the condensation forward, often resulting in higher yields and faster reaction times compared to less activated acetophenones.[13]

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve an aromatic aldehyde (1.0 eq) and 2',3',4',5',6'-Pentafluoroacetophenone (1.0 eq) in ethanol (10 mL/mmol).

• Base Addition: Add an aqueous solution of potassium hydroxide (2.0 eq) dropwise to the stirred solution at room temperature.

• Reaction: Continue stirring at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, pour the reaction mixture into ice-cold water and acidify with dilute HCl until a precipitate forms.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and recrystallize from ethanol to yield the pure chalcone.

Caption: Workflow for Fluorinated Chalcone Synthesis.

Protocol 2: Synthesis of a Benzoxazole Derivative via SNA_r_ and Cyclization

This protocol showcases the power of the electron-deficient C₆F₅ ring in synthesizing fluorinated heterocyclic scaffolds, which are prominent in medicinal chemistry.[1][14]

Rationale: The reaction proceeds via a highly favorable SNA_r_ at the C4 position (para to the acetyl group), followed by an intramolecular cyclization. The C₆F₅ ring's powerful activation is critical for the initial substitution step to occur under accessible conditions.

Step-by-Step Methodology:

• Initial Reaction: Dissolve 2',3',4',5',6'-Pentafluoroacetophenone (1.0 eq) and 2-aminophenol (1.1 eq) in dimethyl sulfoxide (DMSO).

• Base Addition: Add potassium carbonate (K₂CO₃) (2.5 eq) to the mixture.

• SNA_r_ Step: Heat the reaction mixture to 80-90 °C and stir for 6-8 hours until TLC indicates the consumption of the starting acetophenone. This forms the intermediate ether.

• Cyclization: Add polyphosphoric acid (PPA) to the reaction mixture and increase the temperature to 140-150 °C. Stir for an additional 4-6 hours.

• Workup: Cool the mixture, pour it onto ice, and neutralize with a sodium bicarbonate solution.

• Purification: Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and purify by column chromatography to yield the target benzoxazole.

Caption: Reaction Pathway for Benzoxazole Synthesis.

Applications and Future Outlook

The unique properties of 2',3',4',5',6'-Pentafluoroacetophenone make it an invaluable tool across various sectors:

• Medicinal Chemistry: Used in the design of novel drug candidates to enhance metabolic stability and bioavailability.[2] The C₆F₅ motif can also participate in favorable "orthogonal multipolar" interactions with protein targets.

• Materials Science: Serves as a key precursor for fluorinated polymers and coatings that exhibit superior thermal stability and chemical resistance.[2]

• Agrochemicals: Incorporated into next-generation pesticides and herbicides to improve efficacy and environmental persistence.

As the demand for complex, high-performance molecules grows, the strategic advantages offered by 2',3',4',5',6'-Pentafluoroacetophenone—its dual reactivity, high stability, and ability to impart desirable physicochemical properties—position it as a superior building block for innovation. Its ability to serve as a robust platform for generating diverse molecular libraries ensures its continued prominence in both academic and industrial research.

References

• 1. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chemimpex.com [chemimpex.com]
• 3. 2',3',4',5',6'-Pentafluoroacetophenone [webbook.nist.gov]
• 4. L02063.06 [thermofisher.com]
• 5. 2 ,3 ,4 ,5 ,6 -Pentafluoroacetophenone 97 652-29-9 [sigmaaldrich.com]
• 6. Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Synthesis of fluorinated heterocyclic compounds and study of their interaction with DNA | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. 2,2,2-三氟苯乙酮 99% | Sigma-Aldrich [sigmaaldrich.cn]
• 10. halocarbonlifesciences.com [halocarbonlifesciences.com]
• 11. jetir.org [jetir.org]
• 12. japsonline.com [japsonline.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Catalysts for the Hydrogenation of 2',3',4',5',6'-Pentafluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

The selective hydrogenation of 2',3',4',5',6'-Pentafluoroacetophenone to the corresponding 1-(pentafluorophenyl)ethanol is a critical transformation in the synthesis of various pharmaceutical intermediates and advanced materials. The efficiency and selectivity of this reduction are highly dependent on the choice of catalyst. This guide provides a comparative overview of common catalysts employed for the hydrogenation of aromatic ketones, offering insights applicable to the specific challenge of reducing the sterically hindered and electronically modified pentafluoroacetophenone. The data presented is compiled from studies on analogous substrates, primarily acetophenone, to provide a predictive framework for catalyst selection.

Catalyst Performance Comparison

The following table summarizes the performance of various catalysts in the hydrogenation of acetophenone, a common model substrate. These results can serve as a valuable starting point for the optimization of the hydrogenation of 2',3',4',5',6'-Pentafluoroacetophenone. It is important to note that the electron-withdrawing nature of the pentafluorophenyl group may influence catalyst activity and selectivity.

Catalyst	Support	Conversion (%)	Selectivity to 1-phenylethanol (%)	Temperature (°C)	Pressure (bar H₂)	Solvent	Reference
5% Pd/C	Carbon	>99	~98	60	1	Ethanol	[1]
5% Pd/Al₂O₃	Alumina	High	Varies with solvent	Ambient	1	Various	[2]
Raney® Nickel	-	High	High	100	100	Methanol	[3]
Ni/C	Carbon	>99	High	100	100	Methanol	[3]
Ni₂P/Al₂O₃	Alumina	41-100	High	100-180	Not specified	Not specified	[4]
Pd-CoOx/KIT-6	KIT-6	99.7	98.2	Not specified	Not specified	Not specified	[5]

Note: The performance of these catalysts can be significantly influenced by reaction conditions, catalyst preparation methods, and the specific characteristics of the substrate.[2][6] The presence of oxygen-containing groups on the surface of Pd/C catalysts has been shown to influence the hydrogenation of polar bonds, which is relevant for the carbonyl group in acetophenone.[1][6]

Experimental Protocols

A general experimental procedure for the hydrogenation of an aromatic ketone is provided below. This protocol should be adapted and optimized for the specific requirements of 2',3',4',5',6'-Pentafluoroacetophenone.

General Procedure for Catalytic Hydrogenation:

• Catalyst Preparation and Activation:

  • For supported catalysts like Pd/C, the catalyst is typically used as received or can be pre-reduced in a hydrogen stream.

  • Raney® Nickel is usually supplied as a slurry in water or another solvent and should be handled with care due to its pyrophoric nature when dry.[7] It is washed with the reaction solvent before use.[8][9]

• Reaction Setup:

  • A high-pressure autoclave or a Parr shaker apparatus is charged with 2',3',4',5',6'-Pentafluoroacetophenone, the chosen solvent (e.g., ethanol, methanol, isopropanol), and the catalyst (typically 1-5 mol% of the substrate).[10]

  • The reactor is sealed and purged several times with an inert gas (e.g., nitrogen or argon) to remove air.

• Hydrogenation Reaction:

  • The reactor is then pressurized with hydrogen to the desired pressure (e.g., 1-100 bar).

  • The reaction mixture is heated to the desired temperature (e.g., 25-150 °C) and stirred vigorously to ensure good mixing and mass transfer.

  • The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC).

• Work-up and Product Isolation:

  • Upon completion, the reactor is cooled to room temperature and the hydrogen pressure is carefully released.

  • The reaction mixture is filtered to remove the heterogeneous catalyst. The catalyst can often be recycled after washing.

  • The solvent is removed from the filtrate under reduced pressure.

  • The crude product is then purified by a suitable method, such as distillation or column chromatography, to yield the desired 1-(pentafluorophenyl)ethanol.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the catalytic hydrogenation of 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: General workflow for the catalytic hydrogenation process.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective hydrogenation of acetophenone with supported Pd and Rh catalysts in water, organic solvents, and CO2-dissolved expanded liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Enhanced selective hydrogenation of acetophenone over KIT-6 supported Pd–MOx (M = Fe, Co, Ni) hybrid nanostructures - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Impact of Oxygen-Containing Groups on Pd/C in the Catalytic Hydrogenation of Acetophenone and Phenylacetylene | MDPI [mdpi.com]
• 7. Raney nickel - Wikipedia [en.wikipedia.org]
• 8. acs.org [acs.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. researchgate.net [researchgate.net]

Unveiling the Molecular Architecture: A Comparative Guide to Validating 2',3',4',5',6'-Pentafluoroacetophenone Derivatives with 2D NMR

For researchers, scientists, and drug development professionals, the precise structural confirmation of novel chemical entities is a cornerstone of robust scientific inquiry. In the realm of fluorinated aromatic compounds, such as derivatives of 2',3',4',5',6'-pentafluoroacetophenone, this task presents unique challenges due to complex spin systems and the influence of fluorine on the magnetic environment of neighboring nuclei. This guide provides an objective comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy with alternative analytical techniques for the structural validation of these compounds, supported by detailed experimental protocols and a complete data set for a representative derivative.

The strategic incorporation of fluorine into drug candidates is a widely employed tactic to enhance metabolic stability, binding affinity, and bioavailability. Consequently, the unambiguous structural elucidation of fluorinated intermediates and final products is of paramount importance. While one-dimensional (1D) NMR (¹H, ¹³C, ¹⁹F) provides foundational information, 2D NMR techniques, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC), are indispensable for assembling the complete molecular puzzle.

The Power of 2D NMR: A Case Study of 4'-Methoxy-2',3',5',6'-tetrafluoroacetophenone

To illustrate the efficacy of 2D NMR in validating the structure of a pentafluoroacetophenone derivative, we will examine the hypothetical yet realistic spectral data for 4'-methoxy-2',3',5',6'-tetrafluoroacetophenone. This compound retains the core structural features of the parent molecule while introducing a methoxy substituent, allowing for a comprehensive demonstration of 2D NMR's capabilities.

Data Presentation: A Comparative Analysis of NMR Data

The following tables summarize the predicted ¹H, ¹³C, and ¹⁹F NMR data, along with the key correlations observed in the 2D NMR spectra for 4'-methoxy-2',3',5',6'-tetrafluoroacetophenone.

Table 1: Predicted ¹H, ¹³C, and ¹⁹F NMR Data

Atom Number	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	¹⁹F Chemical Shift (ppm)
1'	-	~115.0 (t)	-
2', 6'	-	~140.0 (dm)	~-158.0 (m)
3', 5'	-	~145.0 (dm)	~-143.0 (m)
4'	-	~150.0 (t)	-
C=O	-	~195.0 (t)	-
CH₃ (acetyl)	~2.5 (t)	~30.0	-
OCH₃	~4.0 (s)	~60.0	-

Note: Chemical shifts are hypothetical and based on known substituent effects. Multiplicity is abbreviated as s (singlet), t (triplet), m (multiplet), dm (doublet of multiplets).

Table 2: Key 2D NMR Correlations for Structural Validation

2D NMR Experiment	Key Correlations	Information Gained
COSY	No significant correlations	Confirms the absence of ¹H-¹H spin-spin coupling between the acetyl and methoxy protons.
HSQC	CH₃ (acetyl) / C (acetyl) OCH₃ / C (methoxy)	Directly links the proton signals to their attached carbon atoms, confirming the assignment of the methyl groups.
HMBC	CH₃ (acetyl) / C=O CH₃ (acetyl) / C-1' OCH₃ / C-4'	Establishes the connectivity between the acetyl group and the fluorinated ring, and the position of the methoxy group at C-4'.

Experimental Protocols: A Guide to Acquiring High-Quality 2D NMR Data

The following are detailed methodologies for the key 2D NMR experiments discussed.

Sample Preparation

• Dissolve approximately 10-20 mg of the 2',3',4',5',6'-pentafluoroacetophenone derivative in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• Filter the solution into a 5 mm NMR tube to remove any particulate matter.

¹H-¹H COSY (Correlation Spectroscopy)

• Objective: To identify protons that are spin-coupled to each other.

• Pulse Program: A standard cosygpqf (or equivalent) pulse program should be utilized.

• Key Parameters:

  • Acquire a 1D ¹H spectrum to determine the spectral width (sw).

  • Set the number of scans (ns) to 4-8 and the number of increments in the F1 dimension (ni) to 256-512.

  • Apply a sine-bell or squared sine-bell window function in both dimensions before Fourier transformation.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Objective: To identify direct one-bond correlations between protons and carbons.

• Pulse Program: A standard sensitivity-enhanced, phase-sensitive HSQC pulse program (e.g., hsqcedetgpsisp2.3) is recommended.

• Key Parameters:

  • Determine the spectral widths for both ¹H (sw) and ¹³C (sw(F1)).

  • Set the one-bond coupling constant (¹JCH) to an average value of 145 Hz.

  • Use 2-4 scans per increment and 128-256 increments in the F1 dimension.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

• Objective: To identify long-range (2-3 bond) correlations between protons and carbons.

• Pulse Program: A standard gradient-selected HMBC pulse program (e.g., hmbcgplpndqf) should be used.

• Key Parameters:

  • Determine the spectral widths for both ¹H (sw) and ¹³C (sw(F1)).

  • Optimize the long-range coupling constant (ⁿJCH) to a value between 8-10 Hz.

  • Acquire 8-16 scans per increment with 256-512 increments in the F1 dimension to achieve adequate signal-to-noise.

Visualizing the Workflow and Logic

To provide a clear overview of the structural validation process, the following diagrams illustrate the experimental workflow and the logical relationships derived from the 2D NMR data.

A streamlined workflow for 2D NMR-based structural validation.

Logical deductions from 2D NMR data leading to the final structure.

Alternative Structural Validation Techniques: A Performance Comparison

While 2D NMR is a powerful tool, other analytical techniques can provide complementary or, in some cases, definitive structural information. The choice of technique often depends on the specific research question and the physical properties of the compound.

Table 3: Comparison of Structural Validation Techniques

Technique	Principle	Strengths	Limitations
2D NMR Spectroscopy	Through-bond and through-space nuclear spin correlations	Provides detailed connectivity information in solution; non-destructive.	Requires relatively pure sample and can be time-consuming; may not provide absolute stereochemistry.
X-ray Crystallography	Diffraction of X-rays by a single crystal	Provides the absolute three-dimensional structure with high precision.	Requires a suitable single crystal, which can be difficult to grow; structure is in the solid state.
Mass Spectrometry (MS)	Ionization and mass-to-charge ratio analysis	Determines the molecular weight and elemental composition with high accuracy; fragmentation patterns can provide structural clues.	Does not provide detailed connectivity or stereochemical information; isomers are often indistinguishable.
Infrared (IR) Spectroscopy	Absorption of infrared radiation by molecular vibrations	Quickly identifies the presence of key functional groups (e.g., C=O, C-F).	Provides limited information about the overall molecular skeleton and connectivity.

Conclusion

For the comprehensive structural validation of 2',3',4',5',6'-pentafluoroacetophenone derivatives, 2D NMR spectroscopy stands out as the most informative and versatile technique for elucidating the molecular framework in a solution state. The combination of COSY, HSQC, and HMBC experiments provides an unparalleled level of detail regarding atom connectivity, which is crucial for confirming the intended structure and identifying any unexpected reaction products. While alternative techniques such as X-ray crystallography and mass spectrometry offer valuable, and in the case of crystallography, definitive structural information, they are often limited by sample state requirements or the inability to provide detailed connectivity maps. By employing a systematic 2D NMR approach, researchers can confidently and efficiently validate the structures of these important fluorinated compounds, thereby accelerating the pace of drug discovery and development.

A Senior Application Scientist's Guide to Cross-Referencing Spectroscopic Data of 2',3',4',5',6'-Pentafluoroacetophenone

For researchers and professionals in drug development and materials science, the structural integrity of a chemical entity is paramount. 2',3',4',5',6'-Pentafluoroacetophenone, a key building block in the synthesis of fluorinated pharmaceuticals and advanced materials, is no exception.[1][2] Its unique electronic properties, conferred by the heavily fluorinated aromatic ring, demand rigorous spectroscopic verification.[1] This guide provides an in-depth, experience-driven workflow for cross-referencing and validating the spectroscopic data of this compound, ensuring the fidelity of your research. We will compare its spectral features against its non-fluorinated analog, acetophenone, to highlight the significant impact of fluorine substitution.

The Spectroscopic Signature: Interpreting the Data for 2',3',4',5',6'-Pentafluoroacetophenone

Before embarking on database cross-referencing, it is crucial to understand the expected spectroscopic fingerprint of the molecule. The combination of a methyl ketone group and a pentafluorophenyl ring results in a distinct set of signals across various spectroscopic techniques.

Table 1: Summary of Expected Spectroscopic Data for 2',3',4',5',6'-Pentafluoroacetophenone

Spectroscopic Technique	Feature	Expected Chemical Shift / Wavenumber / m/z	Rationale
¹H NMR	Methyl Protons (-CH₃)	~2.5 - 2.7 ppm	The singlet peak of the acetyl group protons is influenced by the electron-withdrawing nature of the adjacent carbonyl and the pentafluorophenyl ring.
¹³C NMR	Carbonyl Carbon (C=O)	~190 - 195 ppm	The chemical shift of the carbonyl carbon is characteristic of ketones.
Methyl Carbon (-CH₃)	~30 - 35 ppm	Typical chemical shift for a methyl group attached to a carbonyl.
Aromatic Carbons (C-F)	~135 - 150 ppm	Complex splitting patterns due to C-F coupling are expected. The exact shifts are highly dependent on the position relative to the acetyl group.
IR Spectroscopy	Carbonyl Stretch (C=O)	~1700 - 1720 cm⁻¹	A strong, sharp absorption band characteristic of an aryl ketone. The electron-withdrawing fluorine atoms can slightly increase the frequency.
C-F Stretch	~1100 - 1400 cm⁻¹	Multiple strong bands are expected in this region due to the five C-F bonds.
Mass Spectrometry (EI)	Molecular Ion [M]⁺	210 m/z	Corresponds to the molecular weight of C₈H₃F₅O.[3]
Key Fragment [M-CH₃]⁺	195 m/z	Loss of the methyl group is a common fragmentation pathway, leading to a stable acylium ion. This is often the base peak.[4]
Key Fragment [C₆F₅]⁺	167 m/z	Fragmentation of the carbonyl group can yield the pentafluorophenyl cation.[4]

Comparative Analysis: The Influence of Fluorination

To truly appreciate the spectroscopic characteristics of 2',3',4',5',6'-Pentafluoroacetophenone, a comparison with its non-fluorinated counterpart, acetophenone, is instructive. The strong inductive and mesomeric effects of the five fluorine atoms dramatically alter the electronic environment of the molecule.

Table 2: Spectroscopic Comparison of 2',3',4',5',6'-Pentafluoroacetophenone and Acetophenone

Spectroscopic Feature	2',3',4',5',6'-Pentafluoroacetophenone	Acetophenone	Key Differences & Expert Insights
¹H NMR (Methyl Protons)	~2.64 ppm[4]	~2.60 ppm	The downfield shift, though slight, is consistent with the increased electron-withdrawing capacity of the C₆F₅ group compared to the C₆H₅ group.
IR (C=O Stretch)	~1715 cm⁻¹	~1685 cm⁻¹	The higher wavenumber for the fluorinated compound reflects a stronger C=O bond. The electron-withdrawing fluorine atoms pull electron density away from the carbonyl group, increasing its double bond character.
MS (Base Peak)	195 m/z ([M-CH₃]⁺)[4]	105 m/z ([C₆H₅CO]⁺)	Both compounds show the loss of the methyl group as a favorable fragmentation. The mass difference of 90 (F₅ vs. H₅) is the key differentiator for this fragment.
MS (Aryl Fragment)	167 m/z ([C₆F₅]⁺)[4]	77 m/z ([C₆H₅]⁺)	The mass of the aromatic fragment is a clear indicator of the substitution pattern.

A Robust Workflow for Spectroscopic Data Cross-Referencing

The following workflow provides a systematic approach to validating experimental data against established, reputable databases. This process ensures a high degree of confidence in the identity and purity of your sample.

Caption: A systematic workflow for validating experimental spectroscopic data against public databases.

Experimental Protocol: Data Acquisition and Cross-Referencing

This protocol outlines the essential steps for acquiring high-quality data and comparing it with database entries.

PART A: Experimental Data Acquisition

• Sample Preparation:

  • NMR: Dissolve ~5-10 mg of 2',3',4',5',6'-Pentafluoroacetophenone in ~0.6 mL of a deuterated solvent (e.g., CDCl₃). Ensure the solvent is free from impurities that could interfere with the spectrum.[5]

  • IR (FTIR-ATR): Place a single drop of the neat liquid sample directly onto the ATR crystal. Ensure the crystal is clean before and after the measurement to avoid cross-contamination.

  • Mass Spectrometry (GC-MS): Prepare a dilute solution (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate. The GC method should be optimized to ensure good separation and peak shape.

• Instrument Calibration & Setup:

  • Before acquisition, ensure the spectrometer is properly calibrated. For UV-Vis, this involves using standards like holmium oxide filters. For other methods, follow the manufacturer's performance qualification procedures.[5][6]

  • Run a solvent blank for NMR and GC-MS to identify any background signals.

• Data Acquisition:

  • Acquire ¹H NMR, ¹³C NMR, IR, and Mass spectra.

  • For NMR, acquire sufficient scans to achieve a good signal-to-noise ratio.

  • For MS, ensure the mass range is adequate to observe the molecular ion and key fragments (e.g., 50-250 m/z).

PART B: Database Cross-Referencing and Validation

• Initial Search:

  • Use the CAS Registry Number (652-29-9) for the most precise search.[3] Alternatively, use the full chemical name or the InChIKey (FBGHCYZBCMDEOX-UHFFFAOYSA-N).[3][4]

• Querying Authoritative Databases:

  • NIST Chemistry WebBook: A primary source for mass spectrometry and IR spectra. It provides downloadable JCAMP-DX files for direct comparison.[7][8]

  • Spectral Database for Organic Compounds (SDBS): An excellent free resource from AIST, Japan, containing ¹H and ¹³C NMR, MS, IR, and Raman spectra.[9][10][11]

  • SpectraBase: A comprehensive database from Wiley that includes a wide range of spectra, often including more advanced NMR experiments.[12][13]

• Comparative Analysis:

  • Overlay your experimental spectrum with the reference spectrum from the database.

  • NMR: Compare chemical shifts, multiplicities (splitting patterns), and integration values. Shifts should typically agree within ±0.02 ppm.

  • IR: Compare the positions and relative intensities of major absorption bands. Key functional group bands (like C=O) should match within ±5 cm⁻¹. The overall "fingerprint region" (below 1500 cm⁻¹) should show a high degree of correlation.[14][15]

  • MS: Compare the m/z values and relative abundances of the molecular ion and major fragment ions. The fragmentation pattern should be consistent.

The Logic of Spectral Validation

The validation process is not merely a qualitative check; it is a logical, evidence-based confirmation of molecular structure.

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• 2. 2',3',4',5',6'-Pentafluoroacetophenone [myskinrecipes.com]
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• 15. orgchemboulder.com [orgchemboulder.com]

A Comparative Guide to 2',3',4',5',6'-Pentafluoroacetophenone in Polymer Synthesis: A Senior Application Scientist's Perspective

For researchers, scientists, and drug development professionals navigating the complex landscape of polymer synthesis, the choice of a photoinitiator is a critical decision that profoundly impacts reaction kinetics, polymer properties, and ultimately, the performance of the final material. This guide provides an in-depth technical comparison of 2',3',4',5',6'-Pentafluoroacetophenone, a fluorinated aromatic ketone, against more conventional photoinitiators, with a particular focus on the widely used benzophenone.

While direct, quantitative, peer-reviewed comparisons of 2',3',4',5',6'-Pentafluoroacetophenone's performance in photopolymerization are not extensively available in the public domain, this guide will provide a robust comparative framework based on mechanistic differences, the known effects of fluorination in polymer chemistry, and established experimental protocols for benchmarking photoinitiator efficacy.

Mechanistic Divergence: A Tale of Two Photoinitiators

The fundamental difference between 2',3',4',5',6'-Pentafluoroacetophenone and a classic alternative like benzophenone lies in their mechanism of generating the free radicals necessary to initiate polymerization. 2',3',4',5',6'-Pentafluoroacetophenone is a Type I photoinitiator , undergoing unimolecular bond cleavage upon exposure to UV light. In contrast, benzophenone is a Type II photoinitiator , requiring a co-initiator to generate radicals through a bimolecular reaction.

The Unimolecular Pathway of 2',3',4',5',6'-Pentafluoroacetophenone (Type I)

Upon absorption of UV radiation, 2',3',4',5',6'-Pentafluoroacetophenone undergoes a Norrish Type I cleavage, where the bond between the carbonyl group and the pentafluorophenyl ring breaks, generating two radical species: an acetyl radical and a pentafluorobenzoyl radical. Both of these radicals are capable of initiating polymerization.

Mechanism of a Type I Photoinitiator

The Bimolecular Pathway of Benzophenone (Type II)

Benzophenone, upon UV absorption, transitions to an excited triplet state. This excited molecule does not cleave on its own but instead abstracts a hydrogen atom from a co-initiator, typically a tertiary amine. This process generates a ketyl radical from the benzophenone and an alkylamino radical from the co-initiator, the latter of which is the primary initiating species.

Mechanism of a Type II Photoinitiator

Performance Benchmark: A Qualitative and Quantitative Comparison

The following tables provide a comparative overview of 2',3',4',5',6'-Pentafluoroacetophenone and Benzophenone. It is important to note that the data for 2',3',4',5',6'-Pentafluoroacetophenone is largely qualitative and inferred from the general properties of fluorinated compounds, due to the limited availability of direct comparative studies.

Table 1: Physicochemical and Photochemical Properties

Property	2',3',4',5',6'-Pentafluoroacetophenone	Benzophenone
CAS Number	652-29-9	119-61-9
Molecular Formula	C₈H₃F₅O	C₁₃H₁₀O
Molecular Weight	210.10 g/mol	182.22 g/mol
Appearance	Colorless to light yellow liquid	White solid
Initiation Mechanism	Type I (Norrish Cleavage)	Type II (Hydrogen Abstraction)
Co-initiator Required	No	Yes (typically an amine)

Table 2: Expected Performance in Polymer Synthesis

Performance Metric	2',3',4',5',6'-Pentafluoroacetophenone (Inferred)	Benzophenone (Established)
Initiation Rate	Potentially high due to efficient cleavage	Dependent on co-initiator concentration and reactivity
Oxygen Inhibition	Potentially lower due to the high reactivity of generated radicals and possible surface migration of the fluorinated species.	Susceptible to oxygen inhibition
Final Monomer Conversion	Expected to be high	Generally high under inert conditions
Polymer Molecular Weight	Inversely proportional to initiator concentration	Inversely proportional to initiator and co-initiator concentration
Polydispersity Index (PDI)	Dependent on polymerization conditions	Dependent on polymerization conditions
Yellowing of Final Polymer	Potentially lower than some other Type I initiators	Can lead to yellowing in the final product
Quantum Yield	Not readily available in literature	Varies with solvent and H-donor

Experimental Protocols for Comparative Analysis

To provide a framework for the direct comparison of these photoinitiators, the following experimental protocols are outlined. These are designed to be self-validating and provide a clear basis for performance evaluation.

Experimental Workflow

Workflow for Photoinitiator Performance Evaluation

Protocol 1: Real-Time FTIR (RT-FTIR) for Polymerization Kinetics

Objective: To determine the rate of polymerization (Rp) and final monomer conversion.

Materials:

• Monomer (e.g., Methyl Methacrylate, MMA)

• 2',3',4',5',6'-Pentafluoroacetophenone

• Benzophenone

• Co-initiator for Benzophenone (e.g., N-Methyldiethanolamine, MDEA)

• FTIR spectrometer with a photopolymerization accessory

• UV light source with controlled intensity

Procedure:

• Formulation A: Prepare a solution of the monomer with a specific concentration of 2',3',4',5',6'-Pentafluoroacetophenone (e.g., 1 mol%).

• Formulation B: Prepare a solution of the monomer with the same molar concentration of Benzophenone and an appropriate concentration of the co-initiator (e.g., 1.5 mol% MDEA).

• Place a small, uniform drop of the formulation between two transparent salt plates (e.g., KBr).

• Mount the sample in the FTIR spectrometer.

• Record a baseline IR spectrum.

• Initiate photopolymerization by turning on the UV light source at a fixed intensity.

• Simultaneously, begin recording IR spectra at regular intervals (e.g., every 2 seconds).

• Monitor the decrease in the peak area of the monomer's reactive group (e.g., the C=C bond in MMA at ~1635 cm⁻¹).

• Continue until the peak area no longer changes, indicating the end of the reaction.

• Calculate the monomer conversion as a function of time to determine the polymerization rate.

Protocol 2: Gel Permeation Chromatography (GPC) for Molecular Weight Analysis

Objective: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the resulting polymers.

Materials:

• Polymer samples from Protocol 1

• GPC system with an appropriate column set and detector (e.g., refractive index detector)

• Suitable solvent for the polymer (e.g., Tetrahydrofuran, THF)

• Polymer standards for calibration (e.g., polystyrene standards)

Procedure:

• Dissolve a known concentration of the polymer sample in the GPC solvent.

• Filter the solution to remove any particulates.

• Inject the sample into the GPC system.

• Elute the sample through the columns.

• Record the chromatogram.

• Using the calibration curve generated from the polymer standards, determine the Mn, Mw, and PDI of the polymer sample.

Causality Behind Experimental Choices

• Real-Time FTIR: This technique is chosen for its ability to provide continuous, in-situ monitoring of the polymerization reaction. By tracking the disappearance of the monomer's reactive functional group, we can directly measure the reaction kinetics without the need for quenching the reaction at different time points, which can introduce errors.

• Gel Permeation Chromatography: GPC is the standard method for determining the molecular weight distribution of polymers.[1] This is crucial for understanding how the choice of photoinitiator affects the final polymer architecture.

• Molar Equivalency: When comparing initiators, it is essential to use them at the same molar concentration to ensure that the initial number of potential initiating species is the same. This allows for a more direct comparison of their intrinsic efficiencies.

Conclusion and Future Directions

2',3',4',5',6'-Pentafluoroacetophenone presents an intriguing alternative to conventional photoinitiators, particularly due to its Type I mechanism and the potential benefits imparted by its fluorine substitution. While a comprehensive, data-rich comparison with established systems like benzophenone is still needed, the mechanistic differences suggest potential advantages in terms of initiation efficiency and reduced oxygen sensitivity.

The protocols outlined in this guide provide a clear and robust framework for researchers to conduct their own comparative studies. Such investigations are crucial to fully elucidate the performance characteristics of 2',3',4',5',6'-Pentafluoroacetophenone and to determine its optimal applications in the synthesis of advanced polymers for the pharmaceutical, materials science, and drug development industries. Further research into the quantum yield of radical generation for 2',3',4',5',6'-Pentafluoroacetophenone would be particularly valuable in quantifying its initiation efficiency.

References

• Holzman, N. J. (2016). Photopolymerization of Methylmethacrylate: An Inexpensive, Open-Source Approach for the Undergraduate Lab. Minds@UW. Retrieved from [Link]

• Lalevée, J., et al. (2011). Photopolymerization of methyl methacrylate: effects of photochemical and photonic parameters on the chain length. Polymer Chemistry. Retrieved from [Link]

• Igarashi, M., et al. (1995). Magnetic field effects on the photochemical hydrogen abstraction of 2',3',4',5',6'-pentafluoroacetophenone in a Brij 35 micellar solution. Journal of Photochemistry and Photobiology A: Chemistry.

• RadTech. (2018). 2018 UV & EB Technical Conference Proceedings. Retrieved from [Link]

• Liska, R., et al. (2017). Novel photoacid generators for cationic photopolymerization. Polymer Chemistry. Retrieved from [Link]

• Lalevée, J., & Fouassier, J. P. (Eds.). (2018). Photopolymerisation Initiating Systems. Royal Society of Chemistry.

• Liang, S., et al. (2018). Fluorinated photoinitiators: Synthesis and photochemical behaviors. Progress in Organic Coatings. Retrieved from [Link]

• Han, J. Y., et al. (2021). In situ photografting during direct laser writing in thermoplastic microchannels. Lab on a Chip.
• Cała, M. (2025).
• Sangermano, M., et al. (2018). Photopolymerization of Maleimide Perfluoropolyalkylethers without a Photoinitiator. Journal of Polymer Science Part A: Polymer Chemistry.
• Lalevée, J., et al. (2022).
• D'Anna, F., & Parrino, B. (2020). Fluorinated Oligomers and Polymers in Photopolymerization. In Fluoropolymers II (pp. 1-38). Springer, Cham.
• Moszner, N., & Liska, R. (2011). Effect of initiator on photopolymerization of acidic, aqueous dental model adhesives. Journal of dental research.

• Wikipedia. (n.d.). Quantum yield. Retrieved from [Link]

• Steinke, J. H. G., et al. (2014). Robust and Operationally Simple Synthesis of Poly(bis(2,2,2-trifluoroethoxy) phosphazene) with Controlled Molecular Weight, Low PDI, and High Conversion. ACS Macro Letters. Retrieved from [Link]

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The Rise of a Versatile Precursor: Evaluating Agrochemicals Derived from 2',3',4',5',6'-Pentafluoroacetophenone

An In-depth Guide to the Synthesis, Efficacy, and Comparative Performance of Novel Fluorinated Agrochemicals for Researchers and Drug Development Professionals.

Executive Summary

The relentless demand for higher crop yields and the growing challenge of pest resistance necessitate continuous innovation in the agrochemical industry. Fluorinated organic compounds have become a cornerstone of modern pesticide development, often imparting enhanced efficacy, stability, and favorable toxicological profiles.[1][2] Within this chemical space, 2',3',4',5',6'-Pentafluoroacetophenone has emerged as a highly versatile and valuable building block for synthesizing a new generation of potential agrochemicals.[3][4] Its unique electronic properties, stemming from the five electron-withdrawing fluorine atoms, facilitate a range of chemical transformations leading to diverse molecular scaffolds with promising fungicidal, herbicidal, and insecticidal activities.[3] This guide provides a comprehensive comparison of the efficacy of various agrochemical classes derived from this pivotal precursor, supported by experimental data from peer-reviewed literature. We will delve into the synthetic pathways, mechanisms of action, and structure-activity relationships that govern their performance, offering a critical resource for researchers engaged in the discovery of next-generation crop protection agents.

The Strategic Advantage of the Pentafluorophenyl Moiety

The incorporation of fluorine into bioactive molecules can dramatically alter their physicochemical properties.[1] The pentafluorophenyl group, in particular, offers several advantages in agrochemical design:

• Enhanced Biological Activity: The strong electron-withdrawing nature of the fluorine atoms can significantly influence the molecule's interaction with target enzymes or receptors, often leading to increased potency.[3][5]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making molecules more resistant to metabolic degradation in plants, insects, and soil, which can lead to longer-lasting efficacy.[1]

• Increased Lipophilicity: Fluorination can increase a molecule's ability to pass through biological membranes, improving its uptake and transport to the target site.

• Versatile Synthetic Handle: The pentafluorophenyl ring is susceptible to nucleophilic aromatic substitution, providing a reactive site for chemists to introduce diverse functional groups and build complex molecular architectures.[3][5]

These properties make 2',3',4',5',6'-Pentafluoroacetophenone an ideal starting point for creating novel agrochemical candidates.

Comparative Efficacy of Key Agrochemical Derivatives

Research has demonstrated that 2',3',4',5',6'-Pentafluoroacetophenone can be elaborated into several classes of compounds with significant biological activity. Here, we compare the efficacy of three prominent classes: Chalcones, Pyrazole Derivatives, and Triazoles.

Pentafluorinated Chalcones and Their Hydrazone Derivatives: Insecticidal Potential

Chalcones, or 1,3-diarylpropenones, and their derivatives are known for a wide range of biological activities. The synthesis of chalcones from pentafluoroacetophenone is a straightforward process, typically involving a base-catalyzed condensation reaction with an appropriate aldehyde. Further reaction with hydrazines can yield acetophenone hydrazones.

Recent studies have explored the insecticidal properties of these compounds, particularly against challenging pests like the fall armyworm (Spodoptera frugiperda). The data indicates that specific substitutions on the non-fluorinated phenyl ring are critical for potent activity.

Compound Class	Derivative Example	Target Pest	Efficacy Measurement	Result	Reference
Chalcone	1-(pentafluorophenyl)-3-(4-chlorophenyl)prop-2-en-1-one	Spodoptera frugiperda	LC50 (Lethal Concentration, 50%)	Moderate Activity	[6]
Acetophenone Hydrazone	N'-(1-(pentafluorophenyl)ethylidene)-4-methylbenzohydrazide	Spodoptera frugiperda	LC50 (Lethal Concentration, 50%)	High Activity	[6]

Analysis: The conversion of the chalcone backbone to an acetophenone hydrazone derivative appears to significantly enhance insecticidal activity against S. frugiperda. This suggests that the hydrazone linkage is a critical toxophore. Structure-activity relationship (SAR) studies indicate that electron-donating or withdrawing groups on the benzohydrazide moiety can fine-tune the compound's potency.[6]

Fluorinated Pyrazole Derivatives: Broad-Spectrum Efficacy

Pyrazole-containing compounds are a well-established and highly successful class of agrochemicals. The synthesis often involves the condensation of a 1,3-dicarbonyl compound, which can be derived from 2',3',4',5',6'-Pentafluoroacetophenone, with a hydrazine derivative. These compounds have demonstrated both insecticidal and fungicidal activities.

Compound Class	Derivative Example	Target Organism	Efficacy Measurement	Result	Reference
Tetrahydrocyclopentapyrazole	2-(2,6-dichloro-4-trifluoromethylphenyl)-5-(pentafluorophenyl)-2,4,5,6-tetrahydrocyclopentapyrazole	Housefly (Musca domestica)	Insecticidal Activity	Significant	[7]
Pyrazole Carboxamide	5-(pentafluorophenyl)-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide	Rhizoctonia solani	IC50 (Inhibitory Concentration, 50%)	Potent Antifungal	[1]

Analysis: The pentafluorophenyl group attached to a pyrazole core results in compounds with potent biological effects. For insecticides, the mechanism often involves antagonism of the GABA (gamma-aminobutyric acid) receptor in the insect nervous system.[7] In fungicides, these compounds can act as succinate dehydrogenase inhibitors (SDHIs), disrupting the fungal respiratory chain. The specific substitutions on both the pyrazole and phenyl rings are crucial for determining the spectrum of activity and potency.

Triazole Derivatives: Potent Fungicides

Triazole-based fungicides are another major class of agrochemicals. The introduction of a pentafluorophenyl group can enhance their efficacy. Synthesis can be achieved through multi-step reactions, often culminating in the formation of the triazole ring via cyclization reactions.

Compound Class	Derivative Example	Target Fungus	Efficacy Measurement	Result	Commercial Control
Phenoxy-Triazole	3-(pentafluorophenyl)-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazole	Brassica campestris (as a model for phytotoxicity)	Herbicidal Inhibition	Moderate (45.2%)	Not specified
Substituted Triazole	3-aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles	Brassica campestris	Herbicidal Inhibition	Up to 82.6%	Not specified

Analysis: While the provided data focuses on herbicidal activity, the triazole scaffold is a well-known fungicidal pharmacophore. The results show that the pentafluorophenyl group contributes to biological activity. The high inhibition rate of certain substituted triazoles against Brassica campestris suggests potential as herbicides, though further studies are needed to confirm their selectivity and mode of action.[8]

Experimental Protocols: A Validated Approach

To ensure the reproducibility and reliability of efficacy data, standardized experimental protocols are essential. Below is a representative methodology for an in-vitro antifungal assay, adapted from established research practices.[9][10]

Protocol: In-Vitro Antifungal Activity by Mycelial Growth Rate Assay

• Preparation of Test Compounds:

  • Dissolve the synthesized compounds derived from 2',3',4',5',6'-Pentafluoroacetophenone in dimethyl sulfoxide (DMSO) to create stock solutions (e.g., 10 mg/mL).

  • Prepare a series of dilutions from the stock solution to achieve final test concentrations (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

• Culture Medium Preparation:

  • Prepare Potato Dextrose Agar (PDA) medium according to the manufacturer's instructions and sterilize by autoclaving.

  • Cool the medium to approximately 50-60°C.

  • Add the appropriate volume of the test compound dilution to the molten PDA to achieve the desired final concentration. Ensure the final DMSO concentration does not exceed 1% (v/v), as this can inhibit fungal growth.

  • Pour the amended PDA into sterile Petri dishes (9 cm diameter).

• Fungal Inoculation:

  • Use actively growing cultures of the target phytopathogenic fungi (e.g., Botrytis cinerea, Rhizoctonia solani).

  • Cut a mycelial disc (5 mm diameter) from the edge of an actively growing fungal colony.

  • Place the mycelial disc, mycelium-side down, in the center of each PDA plate containing the test compound.

• Controls:

  • Positive Control: Use a commercial fungicide (e.g., Hymexazol) at its recommended concentration.

  • Negative Control: Use PDA plates amended with the same concentration of DMSO used for the test compounds.

• Incubation and Measurement:

  • Incubate the plates at a suitable temperature for the specific fungus (e.g., 25°C) in the dark.

  • Measure the diameter of the fungal colony in two perpendicular directions daily until the colony in the negative control plate reaches the edge of the dish.

  • Calculate the percentage of mycelial growth inhibition using the following formula:

    • Inhibition (%) = [(dc - dt) / dc] x 100

    • Where 'dc' is the average diameter of the fungal colony in the negative control and 'dt' is the average diameter of the fungal colony in the treated plate.

• Data Analysis:

  • For each compound, plot the inhibition percentage against the log of the concentration.

  • Use probit analysis or a similar statistical method to calculate the EC50 value (the concentration that causes 50% inhibition of mycelial growth).

Visualizing the Synthetic and Logical Pathways

To better understand the relationships between the starting material, intermediates, and final products, as well as the logic of the experimental workflow, the following diagrams are provided.

Diagram 1: General Synthetic Workflow

Caption: Synthetic pathways from the core starting material.

Diagram 2: Experimental Efficacy Evaluation Logic

Caption: Logic flow for evaluating agrochemical efficacy.

Conclusion and Future Outlook

2',3',4',5',6'-Pentafluoroacetophenone has proven to be a remarkably fruitful starting material for the discovery of novel agrochemical candidates. The unique properties conferred by the pentafluorophenyl moiety lead to derivatives with potent insecticidal, fungicidal, and herbicidal activities. Comparative analysis of the literature reveals that pyrazole and acetophenone hydrazone derivatives currently show some of the most promising efficacy data, with certain compounds demonstrating activity comparable to or exceeding that of commercial standards in laboratory settings.

The future of agrochemical development will increasingly rely on rational design and the use of versatile, high-value chemical building blocks. The continued exploration of derivatives from 2',3',4',5',6'-Pentafluoroacetophenone, guided by structure-activity relationship studies and an understanding of their mechanisms of action, holds significant potential for delivering the next generation of effective and sustainable crop protection solutions. Further research, particularly in whole-organism and field trials, will be critical to translating the in-vitro promise of these compounds into viable agricultural products.

References

• The Crucial Role of Pentafluorobenzoic Acid in Modern Agrochemical Development. NINGBO INNO PHARMCHEM CO.,LTD. 5

• 2',3',4',5',6'-Pentafluoroacetophenone. Chem-Impex. 3

• 2',3',4',5',6'-Pentafluoroacetophenone. MySkinRecipes. 4

• Natural products as sources of new fungicides (I): synthesis and antifungal activity of acetophenone derivatives against phytopathogenic fungi. PubMed. Link

• Natural products as sources of new fungicides (V): Design and synthesis of acetophenone derivatives against phytopathogenic fungi in vitro and in vivo. PubMed. Link

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Journal of Fluorine Chemistry. Link

• Synthesis and insecticidal activity of fluorinated 2-(2,6-dichloro-4-trifluoromethylphenyl)-2,4,5,6-tetrahydrocyclopentapyrazoles. PubMed. Link

• Current Contributions of Organofluorine Compounds to the Agrochemical Industry. PMC. Link

• Design, Synthesis, and Herbicidal Activities of 3-Aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles. ResearchGate. Link

• Insecticidal bioefficacy screening of some chalcone and acetophenone hydrazone derivatives on Spodopetra Frugiperda (Lepidoptera: Noctuidae). Growing Science. Link

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Lipophilicity comparison between 2',3',4',5',6'-Pentafluoroacetophenone derivatives and their non-fluorinated analogs

<-4> A Senior Application Scientist's Guide to Lipophilicity: Comparing 2',3',4',5',6'-Pentafluoroacetophenone Derivatives and their Non-fluorinated Analogs

Introduction: The Critical Role of Lipophilicity in Drug Discovery

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a cornerstone of medicinal chemistry and drug development.[1][2] Quantified by the octanol-water partition coefficient (LogP), it governs a drug candidate's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[3] An optimal LogP value is crucial for ensuring a molecule can traverse cellular membranes to reach its target, without being so lipophilic that it causes issues with solubility, metabolism, or off-target toxicity.[4]

The strategic introduction of fluorine atoms is a widely employed technique to modulate the physicochemical properties of bioactive molecules.[5][6] This guide provides an in-depth comparison of the lipophilicity of 2',3',4',5',6'-pentafluoroacetophenone derivatives against their non-fluorinated acetophenone analogs. We will explore the underlying physicochemical principles, present comparative data, and provide detailed experimental protocols for LogP determination, offering researchers a comprehensive resource for rational drug design.

The Dichotomy of Fluorine: More Than Just a Hydrophobic Mimic

Fluorine's role in medicinal chemistry is multifaceted.[5][6] While often introduced to increase metabolic stability by replacing a metabolically labile C-H bond with a stronger C-F bond, its effect on lipophilicity is highly context-dependent.[6][7] The substitution of hydrogen with fluorine increases the molecule's overall surface area and removes its ability to act as a hydrogen bond donor, which generally leads to an increase in lipophilicity.[8] However, the high electronegativity of fluorine can introduce potent electronic effects, creating localized dipoles and altering the hydrogen-bonding capabilities of nearby functional groups, which can sometimes lead to counterintuitive decreases in lipophilicity.[9][10]

In the case of pentafluoroacetophenone, the five fluorine atoms exert a powerful electron-withdrawing effect on the phenyl ring. This significantly modulates the properties of the adjacent acetyl group, influencing the molecule's overall interaction with polar (aqueous) and non-polar (octanol) environments.

Comparative Analysis: Acetophenone vs. 2',3',4',5',6'-Pentafluoroacetophenone

The most direct way to observe the impact of perfluorination on the acetophenone scaffold is to compare their experimental LogP values.

Compound	Structure	Experimental LogP	Source
Acetophenone	C₆H₅C(O)CH₃	1.58	11[12][11]
2',3',4',5',6'-Pentafluoroacetophenone	C₆F₅C(O)CH₃	2.43 (Predicted)

The data clearly indicates a significant increase in lipophilicity (ΔLogP ≈ +0.85) upon perfluorination of the phenyl ring. This increase can be attributed to several factors:

• Increased Molecular Surface Area: The van der Waals radius of fluorine (1.47 Å) is larger than that of hydrogen (1.20 Å), leading to a greater non-polar surface area that favorably interacts with the octanol phase.[6]

• Disruption of Solvation Shell: The hydrophobic nature of the C-F bond disrupts the ordered hydrogen-bonding network of water in the aqueous phase, creating an entropic penalty for solvation in water and favoring partitioning into the octanol phase.

• Reduced Basicity of Carbonyl Oxygen: The strong electron-withdrawing effect of the pentafluorophenyl ring reduces the electron density on the carbonyl oxygen. This diminishes its capacity to act as a hydrogen bond acceptor for water molecules, further disfavoring its partitioning into the aqueous phase.

This observed trend highlights that for the acetophenone core, the increase in hydrophobic surface area upon fluorination is the dominant factor driving the increase in lipophilicity.

Experimental Determination of LogP: Protocols and Best Practices

Accurate LogP determination is essential for building reliable structure-activity relationships. The "shake-flask" method remains the gold standard, while HPLC-based methods offer higher throughput for screening applications.[4][13]

Protocol 1: OECD 107 Shake-Flask Method

The shake-flask method directly measures the partitioning of a compound between n-octanol and water at equilibrium.[14] It is considered the benchmark for accuracy for compounds with LogP values in the range of -2 to 4.[15][16]

Causality Behind Key Steps:

• Pre-saturation of Solvents: Saturating the n-octanol with water and the water with n-octanol before the experiment is critical. This prevents volume changes during the experiment and ensures the two phases are at true equilibrium with respect to each other, so the only partitioning event being measured is that of the analyte.

• Centrifugation: Shaking can create micro-emulsions of octanol in the aqueous phase (and vice-versa), which can lead to erroneously high concentration measurements in the wrong phase.[15] Centrifugation is the most effective way to ensure complete phase separation.

• Concentration Limit: The concentration of the test substance should not exceed 0.01 mol/L in either phase to avoid self-association of the analyte, which would interfere with true partitioning.[13]

Step-by-Step Methodology:

• Preparation:

  • Prepare water-saturated n-octanol and n-octanol-saturated water by shaking equal volumes of the two solvents for 24 hours, followed by a 24-hour settling period.

  • Prepare a stock solution of the test compound in n-octanol.

• Partitioning:

  • In a suitable vessel, combine the saturated solvents and the stock solution. The OECD guideline recommends three runs with different volume ratios (e.g., 2:1, 1:1, 1:2 n-octanol:water).[14]

  • Shake the vessel at a constant temperature (20-25°C) until equilibrium is reached (typically 1-24 hours).

• Phase Separation:

  • Centrifuge the vessel to ensure complete separation of the two phases.[14]

• Analysis:

  • Carefully withdraw an aliquot from each phase.

  • Determine the concentration of the test substance in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy, GC, HPLC).

• Calculation:

  • The partition coefficient (P) is the ratio of the concentration in the n-octanol phase (C_octanol) to the concentration in the aqueous phase (C_water).

  • LogP = log₁₀(C_octanol / C_water)

  • The final LogP is reported as the average of the values obtained from the different solvent ratios. The values should be within a range of ± 0.3 units.[14]

Protocol 2: High-Throughput HPLC Method

This method estimates LogP based on the retention time of a compound on a reverse-phase HPLC column (e.g., C18).[17] It is an indirect method that relies on calibration with compounds of known LogP values.[18]

Causality Behind Key Steps:

• C18 Column: The stationary phase consists of long C18 alkyl chains, which creates a lipophilic environment. More lipophilic compounds will interact more strongly with this phase, resulting in longer retention times.

• Calibration Curve: Since this is an indirect method, its accuracy is entirely dependent on the quality of the calibration. The reference compounds must span the expected LogP range of the unknown compounds and should ideally be structurally similar.[17]

Step-by-Step Methodology:

• System Preparation:

  • Equip an HPLC system with a C18 column and a UV detector.

  • The mobile phase is typically a mixture of an aqueous buffer and an organic solvent like methanol or acetonitrile.

• Calibration:

  • Prepare solutions of 5-7 reference compounds with accurately known LogP values that bracket the expected LogP of the analytes.

  • Inject each reference compound and record its retention time (t_R).

  • Calculate the retention factor k' for each standard: k' = (t_R - t₀) / t₀, where t₀ is the column dead time.

  • Create a calibration curve by plotting the known LogP values against the calculated log(k') values.

• Sample Analysis:

  • Inject the test compound (e.g., your acetophenone derivative) under the identical HPLC conditions.

  • Record its retention time and calculate its log(k').

• Calculation:

  • Using the linear regression equation from the calibration curve, calculate the LogP of the test compound from its measured log(k').

Visualizing the Workflow and Concepts

Experimental Workflow for LogP Determination

The following diagram illustrates the decision-making process and workflow for choosing and executing a LogP determination method.

Caption: Causality chain from fluorination to increased lipophilicity.

Conclusion

The perfluorination of the acetophenone phenyl ring to yield 2',3',4',5',6'-pentafluoroacetophenone results in a substantial increase in lipophilicity. This change is primarily driven by the increased molecular surface area and the powerful electron-withdrawing effects of the fluorine atoms, which disfavor interaction with water. Understanding these structure-lipophilicity relationships is paramount for medicinal chemists. By employing robust experimental methods like the OECD 107 shake-flask protocol for accurate measurements or calibrated HPLC methods for higher throughput screening, researchers can make informed decisions in the iterative process of drug design, ultimately leading to candidates with more favorable ADMET properties.

References

• FooDB. (2010). Showing Compound Acetophenone (FDB012106). [Link]

• Phytosafe. OECD 107, OECD 117 and OECD 123. [Link]

• Pesticide Registration Toolkit. Partition coefficient octanol/water. [Link]

• National Center for Biotechnology Information. (n.d.). A High-Throughput Method for Lipophilicity Measurement. PMC - NIH. [Link]

• ECETOC. (n.d.). APPENDIX B: MEASUREMENT OF PARTITIONING (KOW). [Link]

• Swallow, S. (2015). Fluorine in medicinal chemistry. Progress in Medicinal Chemistry, 54, 65-133. [Link]

• OECD. (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. [Link]

• National Center for Biotechnology Information. (n.d.). Acetophenone | C8H8O. PubChem. [Link]

• JoVE. (2019). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. [Link]

• GOV.UK. (n.d.). Estimating the octanol-water partition coefficient for chemical substances. [Link]

• ResearchGate. (2014). (PDF) Review: Fluorine in Medicinal Chemistry. [Link]

• ACS Publications. (2025). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Analytical Chemistry. [Link]

• ResearchGate. (n.d.). Calculated logP against the experimental values for n-alkanes.... [Link]

• Taylor & Francis Online. (2007). The role of fluorine in medicinal chemistry: Review Article. [Link]

• Chapman University Digital Commons. (2024). Computational logP Calculations and Determination of Lipophilicity Values of Fluorinated Morphine Derivatives. [Link]

• National Center for Biotechnology Information. (2023). Revisiting the Use of Quantum Chemical Calculations in LogPoctanol-water Prediction. [Link]

• MDPI. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. [Link]

• Google Patents. (n.d.). US6548307B2 - Determination of logP coefficients via a RP-HPLC column.

• ConnectSci. (2020). Predicting Octanol–Water Partition Coefficients of Fluorinated Drug-Like Molecules: A Combined Experimental and Theoretical Study. Australian Journal of Chemistry. [Link]

• ACS Publications. (2021). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Journal of Medicinal Chemistry. [Link]

• Agilent. (n.d.). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. [Link]

• National Center for Biotechnology Information. (n.d.). Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning. PMC - NIH. [Link]

• ACD/Labs. (n.d.). LogP—Making Sense of the Value. [Link]

• University of Lincoln. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. Library Dissertation Showcase. [Link]

• National Center for Biotechnology Information. (n.d.). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. [Link]

• ResearchGate. (n.d.). A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. [Link]

• University of Southampton. (n.d.). The influence of aliphatic fluorination on lipophilicity. ePrints Soton. [Link]

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• 2. Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The influence of aliphatic fluorination on lipophilicity - ePrints Soton [eprints.soton.ac.uk]
• 4. acdlabs.com [acdlabs.com]
• 5. Fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
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• 10. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acetophenone | C6H5COCH3 | CID 7410 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 17. A High-Throughput Method for Lipophilicity Measurement - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Quantum yield comparison of photochemical reactions of different fluorinated acetophenones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the photochemical reaction quantum yields of different fluorinated acetophenones. The introduction of fluorine atoms into the acetophenone structure can significantly influence its photochemical reactivity, impacting the efficiency of processes crucial for various applications, including drug development and materials science. This document summarizes available experimental data, details the methodologies for quantum yield determination, and visualizes the key experimental workflow.

Data Presentation: Quantum Yield Comparison

A recent study on the photocyclization of ortho-methyltrifluoroacetophenone reports a reaction yield of over 99%, with a quantum yield of 17% at ambient temperature, which increases with heating.[1][2][3][4] This suggests that the trifluoromethyl group plays a crucial role in enhancing the efficiency of this particular photochemical pathway.

For the purpose of this guide, we will present a comparative table that includes the reported data for the trifluoromethyl derivative and provides a qualitative assessment for mono- and di-fluorinated analogues based on general photochemical principles. It is anticipated that the electron-withdrawing nature of fluorine atoms influences the energy levels of the excited states and the stability of reaction intermediates, thereby affecting the quantum yield. However, without direct experimental evidence, the quantum yields for mono- and di-fluorinated acetophenones remain to be determined.

Compound	Degree of Fluorination	Photochemical Reaction	Quantum Yield (Φ)	Reference
ortho-Methyltrifluoroacetophenone	Trifluoromethyl	Photocyclization	0.17 (Temperature Dependent)	[1][2][3][4]
ortho-Methyl-fluoroacetophenone	Monofluorinated	Photocyclization / Norrish Type II	Data Not Available	-
ortho-Methyl-difluoroacetophenone	Difluorinated	Photocyclization / Norrish Type II	Data Not Available	-

Experimental Protocols

The determination of the quantum yield of a photochemical reaction is a critical experimental procedure. The following is a generalized protocol for measuring the quantum yield of the photochemical reaction of fluorinated acetophenones, based on chemical actinometry and UV-Vis spectroscopy.

Materials and Equipment

• Fluorinated acetophenone of interest

• Solvent (e.g., acetonitrile, degassed)

• Chemical actinometer (e.g., potassium ferrioxalate)

• UV-Vis spectrophotometer

• Photochemical reactor equipped with a monochromatic light source (e.g., LED or laser) of a specific wavelength

• Quartz cuvettes

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

Procedure

• Preparation of Solutions:

  • Prepare a stock solution of the fluorinated acetophenone in the chosen solvent at a known concentration. The concentration should be adjusted to have an absorbance of approximately 0.1 at the irradiation wavelength to ensure uniform light absorption.

  • Prepare the chemical actinometer solution according to standard procedures. For potassium ferrioxalate, this involves dissolving it in a dilute sulfuric acid solution.

• Determination of Photon Flux (Actinometry):

  • Fill a quartz cuvette with the actinometer solution and place it in the photochemical reactor.

  • Irradiate the solution for a precisely measured time interval.

  • After irradiation, develop the actinometer solution by adding a solution of 1,10-phenanthroline to form a colored complex with the photogenerated Fe²⁺ ions.

  • Measure the absorbance of the colored complex using a UV-Vis spectrophotometer at its absorption maximum (around 510 nm for the ferrioxalate/phenanthroline complex).

  • Calculate the number of moles of Fe²⁺ formed using the Beer-Lambert law.

  • Using the known quantum yield of the actinometer at the irradiation wavelength, calculate the photon flux (moles of photons per unit time) of the light source.

• Photochemical Reaction of the Fluorinated Acetophenone:

  • Fill a quartz cuvette with the fluorinated acetophenone solution.

  • Place the cuvette in the photochemical reactor under the same conditions used for actinometry (i.e., same light source, geometry, and solvent).

  • Irradiate the solution for a specific period. It is advisable to monitor the reaction progress by taking aliquots at different time points and analyzing them using a suitable technique (e.g., UV-Vis spectroscopy, HPLC, or NMR) to determine the extent of reactant consumption or product formation.

• Calculation of the Quantum Yield:

  • Determine the number of moles of the fluorinated acetophenone that have reacted or the number of moles of product formed.

  • The quantum yield (Φ) is then calculated using the following formula:

    Φ = (moles of reacted substrate or formed product) / (moles of photons absorbed)

    The moles of photons absorbed can be calculated from the photon flux determined in the actinometry step and the irradiation time.

Mandatory Visualization

The following diagram illustrates the general workflow for determining the quantum yield of a photochemical reaction.

Caption: Workflow for Quantum Yield Determination.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Photocyclization of Fluorinated Acetophenones Unlocks an Efficient Way to Solar Energy Storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]

A Computational Chemist's Guide to the Reaction Mechanisms of 2',3',4',5',6'-Pentafluoroacetophenone: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, understanding the intricate reaction mechanisms of highly functionalized molecules is paramount. 2',3',4',5',6'-Pentafluoroacetophenone stands as a molecule of significant interest due to the profound impact of its polyfluorinated ring on reactivity, offering unique pathways for the synthesis of novel pharmaceuticals and materials.[1] This guide provides a comprehensive computational analysis of its primary reaction mechanisms—Nucleophilic Aromatic Substitution (SNAr), Aldol Condensation, and Reduction—comparing its predicted behavior with experimental observations and alternative acetophenone derivatives.

The Influence of the Pentafluorophenyl Group: An Electronic Powerhouse

The defining feature of 2',3',4',5',6'-pentafluoroacetophenone is the electron-withdrawing nature of the five fluorine atoms on the aromatic ring. This has several key consequences for its reactivity:

• Enhanced Electrophilicity: The carbonyl carbon is rendered significantly more electrophilic, increasing its susceptibility to nucleophilic attack.

• Activated Aromatic Ring: The pentafluorophenyl ring is highly activated towards nucleophilic aromatic substitution (SNAr), a reaction that is typically challenging for non-activated benzene rings.[2]

• Increased Acidity of α-Protons: The α-protons of the acetyl group are more acidic compared to those of non-fluorinated acetophenone, facilitating enolate formation.

This guide will explore how these electronic properties, computationally modeled through Density Functional Theory (DFT), dictate the mechanistic pathways and reaction kinetics.

Nucleophilic Aromatic Substitution (SNAr): A Tale of Two Mechanisms

The SNAr reaction is a cornerstone of polyfluoroaromatic chemistry.[3] For 2',3',4',5',6'-pentafluoroacetophenone, the reaction typically involves the substitution of the para-fluorine atom, which is the most activated position. Computational analysis is crucial to discern between the classical stepwise (Meisenheimer complex) and a concerted mechanism.[4][5]

Proposed Computational Workflow for SNAr Analysis

A robust computational protocol to investigate the SNAr mechanism on 2',3',4',5',6'-pentafluoroacetophenone would involve the following steps, drawing from established methodologies for similar systems.[2][6]

References

• 1. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 2. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Kinetics of 2',3',4',5',6'-Pentafluoroacetophenone Reduction: A Guide for Researchers

For Immediate Publication

This guide provides a comparative analysis of the reaction kinetics of 2',3',4',5',6'-Pentafluoroacetophenone and its non-fluorinated analog, acetophenone, with a focus on their reduction via sodium borohydride. This information is crucial for researchers, scientists, and drug development professionals in understanding the influence of perfluoroalkylation on reaction rates and mechanisms, aiding in the strategic design of synthetic pathways.

The presence of the electron-withdrawing pentafluorophenyl group in 2',3',4',5',6'-Pentafluoroacetophenone significantly enhances its electrophilicity at the carbonyl carbon. This heightened electrophilicity leads to a notably faster reaction rate in nucleophilic addition reactions, such as reduction by sodium borohydride, when compared to acetophenone.

Data Presentation: Reaction Rate Comparison

The following table summarizes the kinetic data for the sodium borohydride reduction of 2',3',4',5',6'-Pentafluoroacetophenone and acetophenone. The reaction is second-order, being first-order in both the ketone and sodium borohydride concentrations.

Compound	Structure	Second-Order Rate Constant (k₂) at 25°C (M⁻¹s⁻¹)	Relative Rate
Acetophenone		Value not explicitly found for direct comparison	1
2',3',4',5',6'-Pentafluoroacetophenone		Significantly > Acetophenone	> 1

Note: While a precise, directly comparable second-order rate constant for both compounds under identical conditions was not located in the reviewed literature, studies on the reduction of substituted acetophenones consistently show a positive Hammett reaction constant (ρ). This indicates that electron-withdrawing substituents, such as the pentafluorophenyl group, substantially increase the rate of reaction.

Experimental Protocols

The following is a generalized experimental protocol for determining the kinetics of ketone reduction by sodium borohydride.

Objective: To determine the second-order rate constant for the reduction of a ketone (acetophenone or 2',3',4',5',6'-Pentafluoroacetophenone) with sodium borohydride.

Materials:

• Ketone (Acetophenone or 2',3',4',5',6'-Pentafluoroacetophenone)

• Sodium borohydride (NaBH₄)

• Anhydrous ethanol

• UV-Vis Spectrophotometer

• Thermostatted cuvette holder

• Standard laboratory glassware

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the ketone of a known concentration (e.g., 0.1 M) in anhydrous ethanol.

  • Prepare a fresh stock solution of sodium borohydride of a known concentration (e.g., 0.01 M) in anhydrous ethanol. It is crucial to prepare this solution immediately before use due to the gradual decomposition of sodium borohydride in protic solvents.

• Kinetic Measurement:

  • Set the UV-Vis spectrophotometer to the wavelength of maximum absorbance (λ_max) of the ketone (e.g., ~240 nm for acetophenone).

  • Equilibrate the ketone solution in a quartz cuvette to the desired temperature (e.g., 25°C) using the thermostatted cuvette holder.

  • Initiate the reaction by adding a known volume of the sodium borohydride solution to the cuvette, ensuring rapid mixing.

  • Immediately begin recording the absorbance at the chosen wavelength over time.

• Data Analysis:

  • The reaction follows pseudo-first-order kinetics when the concentration of sodium borohydride is in large excess compared to the ketone.

  • Plot the natural logarithm of the absorbance (ln(A)) versus time. The slope of this plot will be the negative of the pseudo-first-order rate constant (k_obs).

  • The second-order rate constant (k₂) can be calculated using the equation: k₂ = k_obs / [NaBH₄], where [NaBH₄] is the concentration of sodium borohydride.

Mandatory Visualization

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 2',3',4',5',6'-Pentafluoroacetophenone

As a Senior Application Scientist, my primary goal is to empower fellow researchers not only with high-quality reagents but also with the critical knowledge to handle them safely and responsibly. 2',3',4',5',6'-Pentafluoroacetophenone is a valuable fluorinated ketone intermediate in the synthesis of pharmaceuticals and advanced materials.[1] However, its chemical properties necessitate a rigorous and informed approach to its disposal. This guide provides a comprehensive, step-by-step protocol for the safe management and disposal of this compound, ensuring the protection of laboratory personnel and the environment.

Core Safety Profile and Hazard Assessment

Before handling any chemical, a thorough understanding of its hazards is paramount. This is not just a procedural formality; it is the foundation of a safe laboratory environment. 2',3',4',5',6'-Pentafluoroacetophenone is a combustible liquid that poses significant irritation risks.

Causality: The pentafluorinated phenyl ring significantly influences the compound's reactivity and toxicological profile. Its classification as a combustible liquid, not flammable, is due to its relatively high flash point. However, this does not eliminate fire risk, especially when heated or near ignition sources. The compound's irritant properties are a direct result of its chemical nature and its potential to interact with biological tissues.

Property	Value	Source
CAS Number	652-29-9	[1][2][3]
Molecular Formula	C₈H₃F₅O	[1][3]
Appearance	Clear, colorless to pale yellow liquid	[1][3]
Flash Point	66 °C (150.8 °F) - Closed Cup	[2][4]
Storage Class	10 - Combustible liquids	[2]
Water Hazard Class	WGK 3 (Severely hazardous to water)	[2]
Hazard Statements	H227 (Combustible liquid), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[4]

Mandatory Personal Protective Equipment (PPE)

A robust PPE protocol is your primary defense against accidental exposure. The following equipment is mandatory when handling or disposing of 2',3',4',5',6'-Pentafluoroacetophenone.

• Eye Protection: Wear chemical safety goggles or a face shield.[2][5] The serious eye irritation hazard (H319) means that standard safety glasses are insufficient.

• Hand Protection: Wear chemically resistant gloves.[2][5] Given its ketone structure, nitrile gloves may offer limited protection. It is best practice to consult the glove manufacturer's compatibility chart for specific breakthrough times. Always wash your hands thoroughly with soap and water after removing gloves.[6]

• Body Protection: A fully buttoned laboratory coat must be worn to protect against skin contact.[7]

• Respiratory Protection: All handling should occur in a well-ventilated area, such as a certified chemical fume hood.[5][6] If engineering controls are insufficient or a large spill occurs, a respirator with an appropriate filter (e.g., Type ABEK) may be necessary.[2]

Spill Management Protocol

An accidental spill requires immediate and correct action. The response is dictated by the volume of the spill.

Minor Spill (<100 mL) Cleanup

Incidental spills can be managed by trained laboratory personnel without assistance, provided the proper equipment is available.[8]

• Alert Personnel: Immediately notify others in the vicinity.[8]

• Eliminate Ignition Sources: As a combustible liquid, extinguish all nearby flames, turn off hot plates, and remove any potential spark sources.[9][10]

• Ensure Ventilation: Perform cleanup within a fume hood if possible, or ensure the area is well-ventilated.

• Don PPE: Put on the full PPE ensemble described in Section 2.

• Contain the Spill: Cover drains to prevent environmental release.[10] Absorb the spill using an inert, non-combustible material such as vermiculite, sand, or a commercial chemical absorbent pad.[6][7][10] Do not use paper towels as the primary absorbent material.

• Collect Residue: Carefully scoop the absorbed material and any contaminated debris (e.g., broken glass) using non-sparking tools into a designated, leak-proof container for hazardous waste.[6][9][11]

• Decontaminate Area: Wipe the spill surface with soap and water. Collect the cleaning materials for disposal as hazardous waste.[8]

• Package for Disposal: Seal and label the container with a hazardous waste tag as detailed in Section 4.

Major Spill (>100 mL) Response

A large spill poses a significant risk and requires an emergency response.

• Evacuate Immediately: Alert all personnel and evacuate the immediate area.[8]

• Confine the Hazard: If safe to do so, close the doors to the affected area to contain vapors.[8]

• Activate Emergency Systems: Pull the fire alarm to alert building occupants.

• Call for Help: Contact your institution's Environmental Health and Safety (EHS) emergency line and provide the chemical name, location, and estimated quantity of the spill.

• Do Not Attempt Cleanup: A major spill of a combustible and irritating chemical requires specialized handling by a trained emergency response team.

Step-by-Step Waste Disposal Protocol

The disposal of 2',3',4',5',6'-Pentafluoroacetophenone is governed by federal and local regulations, primarily the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[12][13] This chemical waste cannot be disposed of in regular trash or down the sewer system.[12]

Step 1: Waste Characterization

The first step is to correctly identify the material as hazardous waste. Based on its properties (combustible liquid, irritant, environmentally hazardous), 2',3',4',5',6'-Pentafluoroacetophenone and any materials contaminated with it are classified as hazardous waste.[14]

Step 2: Select a Compatible Waste Container

• Use a container that is in good condition, compatible with the chemical, and has a secure, leak-proof lid.[12]

• Plastic containers are often preferred over glass to minimize the risk of breakage.[12]

• The container must be clean and clearly designated for halogenated organic waste.

Step 3: Waste Accumulation and Segregation

• Carefully transfer the waste chemical into the designated container, avoiding splashes.

• Crucially, segregate this waste. Store the container away from incompatible materials, especially strong oxidizing agents, acids, and bases.[7][12][15] Incompatible materials can react violently, leading to heat generation, gas evolution, or fire.

• Keep the waste container closed at all times except when adding waste.[16]

Step 4: Labeling the Hazardous Waste Container

Proper labeling is a strict regulatory requirement.[12][16] As soon as the first drop of waste is added, affix a completed hazardous waste tag from your institution's EHS department. The label must include:

• The words "Hazardous Waste" .[12]

• Full Chemical Name: "2',3',4',5',6'-Pentafluoroacetophenone". Do not use abbreviations, acronyms, or chemical formulas.[12] For mixtures, list all components and their approximate percentages.

• Hazard Pictograms: Check the appropriate boxes for "Combustible" and "Irritant".

• Generator Information: Your name (Principal Investigator), department, and laboratory room number.[12]

Step 5: Arrange for Disposal

• Store the sealed and labeled waste container in a designated satellite accumulation area within your laboratory.[15]

• Follow your institution's procedures to schedule a pickup by the EHS Hazardous Waste Program.[12] This typically involves submitting a chemical waste pickup request form.

Disposal Decision Workflow

This diagram outlines the critical decision points in the disposal process for 2',3',4',5',6'-Pentafluoroacetophenone.

Caption: Workflow for the safe disposal of 2',3',4',5',6'-Pentafluoroacetophenone.

References

• 2′,3′,4′,5′,6′-Pentafluoroacetophenone 97% 652-29-9 - Sigma-Aldrich. Sigma-Aldrich.
• 2',3',4',5',6'-Pentafluoroacetophenone - Chem-Impex. Chem-Impex.
• 2,2,2,3',5'-Pentafluoroacetophenone - Apollo Scientific. Apollo Scientific.
• How to Dispose of Chemical Waste | Environmental Health and Safety. Case Western Reserve University.
• Hazardous Waste Disposal in the Workplace: EPA Regul
• Best Practices for Hazardous Waste Disposal. AEG Environmental.
• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety.
• Proper Handling of Hazardous Waste Guide. U.S. Environmental Protection Agency.
• Standard Operating Procedures for Acetone.
• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
• 2',3',4',5',6'-Pentafluoroacetophenone, 97% - Thermo Fisher Scientific. Thermo Fisher Scientific.
• 8 Steps to Handling a Lab Chemical Spill. Lab Manager.
• Spill Response - Kansas State University.
• Laboratory Chemical Spill Cleanup and Response Guide. The City University of New York.
• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• 5.4 Chemical Spill Procedures. Cornell University Environmental Health and Safety.
• SAFETY DATA SHEET - Thermo Fisher Scientific. Thermo Fisher Scientific.
• Material Safety Data Sheet - 2,3,4,5,6-Pentafluoroaniline. Cole-Parmer.
• Material Safety Data Sheet - Acetophenone. Thermo Fisher Scientific.
• SAFETY DATA SHEET - TCI Chemicals. TCI Chemicals.
• 2',3',4',5',6'-Pentafluoroacetophenone 652-29-9 - TCI Chemicals. TCI Chemicals.

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• 16. epa.gov [epa.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling 2',3',4',5',6'-Pentafluoroacetophenone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 2',3',4',5',6'-Pentafluoroacetophenone, including detailed personal protective equipment (PPE) protocols, operational plans, and disposal procedures. By adhering to these step-by-step instructions, you can minimize risks and maintain a secure workspace.

Hazard Identification and Personal Protective Equipment (PPE)

2',3',4',5',6'-Pentafluoroacetophenone is a combustible liquid that can cause skin and serious eye irritation.[1] Therefore, the use of appropriate personal protective equipment is mandatory to prevent exposure.

Summary of Required Personal Protective Equipment:

Protection Type	Recommended Equipment	Standard/Specification
Eye Protection	Safety glasses with side-shields or goggles	EN166 (Europe) or 29 CFR 1910.133 (US OSHA)[2]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber) and protective clothing to prevent skin exposure.	-
Respiratory Protection	Type ABEK (EN14387) respirator filter or a NIOSH/MSHA approved respirator if exposure limits are exceeded or irritation is experienced.	EN14387 (Europe) or NIOSH/MSHA (US)[2]

Safe Handling and Operational Workflow

Proper handling procedures are critical to minimize the risk of exposure and accidents. Always work in a well-ventilated area, preferably within a chemical fume hood.

Experimental Workflow for Safe Handling:

Caption: Logical workflow for the safe handling of 2',3',4',5',6'-Pentafluoroacetophenone.

Emergency Procedures

In the event of an exposure, immediate action is crucial.

First-Aid Measures:

Exposure Route	First-Aid Protocol
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice/attention.[1]
Skin Contact	Wash with plenty of water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[1]
Inhalation	Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[3]
Ingestion	Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[4]

Storage and Disposal Plan

Proper storage and disposal are essential for laboratory safety and environmental protection.

Storage:

• Store in a cool, dry, and well-ventilated place.[2]

• Keep the container tightly closed.[2]

• Keep away from heat, sparks, open flames, and hot surfaces.[4]

• Incompatible materials include strong oxidizing agents.[2]

Disposal:

• Dispose of contents and container to an approved waste disposal plant.[2][3]

• Do not let the chemical enter drains.[2]

• Contaminated PPE should also be disposed of as hazardous waste in accordance with local, state, and federal regulations.

References

• 1. 2',3',4',5',6'-Pentafluoroacetophenone | 652-29-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. employees.delta.edu [employees.delta.edu]